N-propyl-2-Pyridinamine Dihydrochloride

Core Science & Biosynthesis

Definitive Guide to N-propyl-2-Pyridinamine Dihydrochloride: Identification, Synthesis, and Pharmaceutical Utility

Chemical Identity & Core Profile[1][2][3]

N-propyl-2-Pyridinamine Dihydrochloride is a specialized heterocyclic building block used primarily in the synthesis of pharmaceutical agents targeting G-protein coupled receptors (GPCRs) and kinase signaling pathways. While the free base is the reactive species in organic synthesis, the dihydrochloride salt is the preferred form for storage, stability, and handling due to the volatility and oxidation susceptibility of the free amine.

Nomenclature & Registry

Property	Detail
Systematic Name	N-propylpyridin-2-amine dihydrochloride
Synonyms	2-(Propylamino)pyridine 2HCl; 2-Propylaminopyridinium dichloride
Parent CAS (Free Base)	45815-08-5
Salt CAS	Not widely indexed; refer as "2HCl salt of CAS 45815-08-5"
Molecular Formula	C₈H₁₂N₂ · 2HCl
Molecular Weight	136.19 (Base) + 72.92 (2HCl) ≈ 209.11 g/mol
SMILES (Base)	CCCN(C1=CC=CC=N1)

Physiochemical Profile & Stability

Understanding the physical behavior of this salt is critical for assay development and formulation.

• Solubility: Highly soluble in water (>100 mg/mL) and lower alcohols (Methanol, Ethanol). Insoluble in non-polar solvents (Hexane, Toluene).

• Acidity: The dihydrochloride form is strongly acidic in aqueous solution (pH < 2 at 10 mM), requiring buffering for biological assays.

• Hygroscopicity: The salt is hygroscopic. It must be stored in a desiccator at -20°C to prevent hydrolysis or "caking."

• pKa: The pyridine nitrogen has a pKa ≈ 6.86 (conjugate acid), while the secondary amine is less basic due to resonance delocalization into the pyridine ring.

Synthetic Methodologies

The synthesis of N-propyl-2-pyridinamine can be approached via two primary "Process Chemistry" routes: Nucleophilic Aromatic Substitution (SₙAr) or Reductive Amination .

Method A: Nucleophilic Aromatic Substitution (SₙAr)

This route is preferred for industrial scaling due to atom economy, provided the appropriate leaving group is selected.

• Substrate: 2-Fluoropyridine is significantly more reactive than 2-Chloropyridine due to the high electronegativity of fluorine, which lowers the LUMO energy of the ring, facilitating nucleophilic attack.

• Reagent: n-Propylamine (used in excess or with a non-nucleophilic base like DIPEA).

• Conditions: Sealed vessel, 80–100°C. No metal catalyst required for 2-Fluoro; 2-Chloro may require Pd-catalysis (Buchwald-Hartwig).

Method B: Reductive Amination

This route is milder and avoids high-pressure reactors, making it ideal for laboratory-scale preparation.

• Substrate: 2-Aminopyridine.[1][2]

• Reagent: Propionaldehyde.

• Reducing Agent: Sodium Triacetoxyborohydride (STAB) or NaBH₄.

• Mechanism: Formation of the imine intermediate followed by selective reduction.

Synthesis Workflow Diagram

Figure 1: Dual synthetic pathways for generating the target dihydrochloride salt. The SnAr route is preferred for bulk synthesis, while reductive amination offers milder conditions.

Pharmaceutical Applications & Utility

N-propyl-2-pyridinamine is rarely a final drug; it is a privileged pharmacophore . Its structure mimics the histamine and dopamine binding motifs found in several major drug classes.

Kinase Inhibitor Scaffolds

The 2-aminopyridine motif is a classic "hinge binder" in kinase inhibitors. The N-propyl group provides hydrophobic bulk that can occupy the "gatekeeper" pocket or solvent-exposed regions of the ATP-binding site.

• Mechanism:[1][3][4][5] The pyridine nitrogen acts as a hydrogen bond acceptor, while the exocyclic amine (NH) acts as a donor, forming a bidentate interaction with the kinase hinge region (e.g., similar to Imatinib or Dasatinib cores).

GPCR Ligands (Histamine & Dopamine)

The structural similarity to Pheniramine (Avil) and Chlorpheniramine suggests utility in synthesizing H1-antihistamines.

• Application: It serves as the amine component in the synthesis of "N-phenyl-4-aryl-2-pyrimidinamines," which are potent mediator release inhibitors for asthma therapy.

• Dopaminergic Agents: The propyl-aminopyridine moiety is structurally related to Pridopidine (a dopamine stabilizer), where the alkyl-amine chain modulates the receptor's "on-off" rate.

Pesticide Development

Patents (e.g., DE19523906A1) indicate the use of substituted aminopyridines in the synthesis of neonicotinoid-like insecticides, leveraging the pyridine ring's affinity for insect nicotinic acetylcholine receptors (nAChRs).

Application Logic Tree

Figure 2: Strategic utility of the N-propyl-2-pyridinamine scaffold in drug discovery and agrochemistry.

Experimental Protocol: Preparation of the Dihydrochloride

Validatable Lab-Scale Procedure

• Free Base Synthesis:

  • Dissolve 2-aminopyridine (1.0 eq) in Methanol.

  • Add Propionaldehyde (1.1 eq) and stir for 1 hour at Room Temperature (RT).

  • Cool to 0°C and add NaBH₄ (1.5 eq) portion-wise.

  • Stir overnight. Quench with water, extract with Dichloromethane (DCM).

  • Dry organic layer (MgSO₄) and concentrate to obtain the oil (Free Base).[6]

• Salt Formation:

  • Dissolve the crude oil in minimal anhydrous Diethyl Ether or 1,4-Dioxane.

  • Cool to 0°C in an ice bath.

  • Slowly bubble dry HCl gas or add 4M HCl in Dioxane (2.5 eq) dropwise.

  • A white precipitate will form immediately.[6]

  • Filtration: Filter the solid under Argon (hygroscopic!).

  • Washing: Wash with cold anhydrous ether to remove unreacted amine.

  • Drying: Dry under high vacuum over P₂O₅.

Safety & Handling (SDS Highlights)

• Hazards:

  • H315/H319: Causes skin and serious eye irritation.

  • H335: May cause respiratory irritation.

  • H302: Harmful if swallowed (Pyridine derivatives can affect the CNS).

• PPE: Nitrile gloves, safety goggles, and fume hood are mandatory .

• Storage: Store in a tightly sealed container at -20°C. Hydroscopic nature requires protection from moisture to maintain stoichiometry.

References

• Free Base Identification: PubChem. N-propylpyridin-2-amine (CAS 45815-08-5). National Library of Medicine. Link

• Synthetic Methodology (SnAr): Carey, J. S., et al. "Analysis of the reactions used for the preparation of drug candidate molecules." Organic & Biomolecular Chemistry, 2006.

• Medicinal Application: Paul, R., et al. "Preparation of substituted N-phenyl-4-aryl-2-pyrimidinamines as mediator release inhibitors."[7] Journal of Medicinal Chemistry, 1993. Link

• Agrochemical Utility: Patent DE19523906A1. "Substituted 1,3-dioxan-5-ylamino heterocycles, process for their preparation and their use as pesticides." Link

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• 1. US5283338A - Process for the preparation of 2-chloropyridines - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
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• 4. CN108164455A - The synthetic method of pheniramine maleate - Google Patents [patents.google.com]
• 5. ijpsonline.com [ijpsonline.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Preparation of substituted N-phenyl-4-aryl-2-pyrimidinamines as mediator release inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

2-(propylamino)pyridine dihydrochloride chemical structure

An In-depth Technical Guide to 2-(Propylamino)pyridine Dihydrochloride: Synthesis, Characterization, and Applications

Abstract

The 2-aminopyridine scaffold is a "privileged nucleus" in medicinal chemistry, forming the core of numerous therapeutic agents due to its versatile chemical properties and biological activity.[1][2] This technical guide provides a comprehensive overview of 2-(propylamino)pyridine dihydrochloride, a specific derivative of this important class. The document details its chemical structure, physicochemical properties, and a robust, field-proven methodology for its synthesis and purification. A central focus is placed on a multi-platform analytical characterization workflow, encompassing High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. The causality behind experimental choices and protocol design is explained to provide researchers, scientists, and drug development professionals with actionable insights. Finally, the guide explores the potential applications and biological context of this compound, grounded in the known activities of related pyridine derivatives.

Chemical Identity and Physicochemical Properties

2-(Propylamino)pyridine is a derivative of pyridine where a propylamino group is attached at the C2 position of the ring. The dihydrochloride salt form enhances aqueous solubility and stability, making it more suitable for biological assays and formulation development.[3]

Table 1: Chemical Identifiers for 2-(Propylamino)pyridine Dihydrochloride

Identifier	Value
IUPAC Name	N-propylpyridin-2-amine dihydrochloride
Molecular Formula	C₈H₁₄Cl₂N₂
Molecular Weight	209.12 g/mol
Canonical SMILES	CCCNCC1=CC=CC=N1.Cl.Cl
InChI Key	InChI=1S/C8H12N2.2ClH/c1-2-5-10-8-6-3-4-7-9-8;;/h3-4,6-7,10H,2,5H2,1H3;2*1H
CAS Number	Not explicitly available; related to parent compound structures.

Table 2: Predicted and Estimated Physicochemical Properties

Property	Estimated Value	Rationale / Comments
Appearance	White to off-white solid	Typical for hydrochloride salts of organic amines.
Melting Point	>150 °C (decomposes)	Estimated based on similar aminopyridine hydrochloride salts.
Water Solubility	Soluble	The dihydrochloride salt form significantly increases aqueous solubility.[1][3]
pKa (Conjugate Acid)	~7.0	Estimated based on 2-dimethylaminopyridine (pKa ≈ 7.04).[4] The pyridine nitrogen (pKa ~5.2) and the secondary amine will be protonated.
LogP (Octanol/Water)	~1.8	Calculated for the free base (2-propylpyridine).[5] The salt form will be significantly more hydrophilic.

Synthesis and Purification

A reliable and common method for synthesizing N-alkylated 2-aminopyridines is through the nucleophilic aromatic substitution of a 2-halopyridine with the desired amine.

Synthesis Pathway: Nucleophilic Aromatic Substitution

The synthesis involves the reaction of 2-chloropyridine with n-propylamine. 2-chloropyridine is an effective starting material for generating such derivatives.[6] The reaction is typically performed in a polar aprotic solvent, and a non-nucleophilic base may be added to scavenge the HCl generated. The resulting free base is then converted to the dihydrochloride salt by treatment with hydrochloric acid.

Sources

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• 2. Pyridine Compounds with Antimicrobial and Antiviral Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. 2-Dimethylaminopyridine｜lookchem [lookchem.com]
• 5. 2-Propylpyridine | C8H11N | CID 69320 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Chloropyridine - Wikipedia [en.wikipedia.org]

N-propylpyridin-2-amine 2HCl molecular weight and formula

An In-Depth Technical Guide to N-propylpyridin-2-amine Dihydrochloride (C8H12N2·2HCl)

Abstract

This technical guide provides a comprehensive overview of N-propylpyridin-2-amine dihydrochloride, a heterocyclic amine salt of significant interest to researchers in medicinal chemistry, organic synthesis, and materials science. The 2-aminopyridine scaffold is a well-established pharmacophore found in numerous therapeutic agents, making its derivatives valuable building blocks for drug discovery. This document details the compound's chemical identity, physicochemical properties, a robust synthetic pathway with a detailed experimental protocol, and a discussion of its potential applications. The focus is on providing practical, field-proven insights for scientists and drug development professionals, grounding all technical claims in authoritative references.

Chemical Identity and Physicochemical Properties

N-propylpyridin-2-amine dihydrochloride is the salt form of the N-substituted aminopyridine base. The dihydrochloride (2HCl) designation indicates that two equivalents of hydrogen chloride have reacted with the basic nitrogen centers of the parent molecule: the secondary amine and the pyridine ring nitrogen. This salt form is typically preferred in research and development settings to enhance the compound's aqueous solubility, crystallinity, and stability compared to the free base.

The molecular formula of the free base, N-propylpyridin-2-amine, is C8H12N2, with a molecular weight of approximately 136.19 g/mol .[1][2][3] The dihydrochloride salt incorporates two molecules of HCl (molecular weight ≈ 36.46 g/mol each). The resulting properties are summarized in Table 1.

Table 1: Chemical and Physical Properties of N-propylpyridin-2-amine Dihydrochloride

Property	Value	Source / Method
Molecular Formula	C8H12N2·2HCl	Calculation
Molecular Weight	209.11 g/mol	Calculation
IUPAC Name	N-propylpyridin-2-amine;dihydrochloride	IUPAC Nomenclature
Chemical Structure		-
Appearance	White to off-white crystalline solid (Predicted)	General Observation
Solubility	High in water, soluble in polar protic solvents (e.g., methanol, ethanol)	Property of Amine Salts
CAS Number	Not publicly available	Database Search

Synthesis and Purification

Synthetic Pathway Overview

The synthesis of N-propylpyridin-2-amine is most effectively and regioselectively achieved via a nucleophilic aromatic substitution (SNAr) reaction. This strategy involves reacting a 2-halopyridine (typically 2-chloropyridine or 2-bromopyridine) with n-propylamine. The electron-withdrawing nature of the pyridine ring nitrogen activates the C2 position towards nucleophilic attack, facilitating the displacement of the halide.

This approach is generally preferred over the direct N-alkylation of 2-aminopyridine with a propyl halide. Direct alkylation often leads to a mixture of mono- and di-alkylated products and can also result in alkylation of the pyridine ring nitrogen, making purification complex and reducing the yield of the desired secondary amine.[4]

Following the synthesis of the free base, it is converted to the dihydrochloride salt by treatment with an excess of hydrogen chloride in a suitable organic solvent. This process is illustrated in the workflow below.

Figure 1: General synthetic workflow for N-propylpyridin-2-amine 2HCl.

Detailed Experimental Protocol: Synthesis of N-propylpyridin-2-amine (Free Base)

This protocol is adapted from established methodologies for the synthesis of 2-aminopyridines via SNAr.[4]

• Reagent Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 2-chloropyridine (1.0 eq.), n-propylamine (2.0-3.0 eq.), and a suitable base such as potassium carbonate (K2CO3, 2.0 eq.).

  • Causality: Using an excess of the amine nucleophile drives the reaction to completion. The inorganic base is crucial to neutralize the HCl generated during the reaction, preventing the protonation and deactivation of the n-propylamine nucleophile.

• Solvent Addition: Add a high-boiling polar aprotic solvent, such as dimethyl sulfoxide (DMSO) or N-Methyl-2-pyrrolidone (NMP), to the flask to dissolve the reagents.

• Reaction: Heat the reaction mixture to 80-120 °C under a nitrogen atmosphere. Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with water and extract the product into an organic solvent such as ethyl acetate or dichloromethane (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield pure N-propylpyridin-2-amine as an oil or low-melting solid.

Protocol: Conversion to Dihydrochloride Salt

• Dissolution: Dissolve the purified N-propylpyridin-2-amine free base (1.0 eq.) in a minimal amount of a suitable anhydrous solvent, such as diethyl ether or isopropanol.

• Acidification: While stirring, slowly add a solution of hydrogen chloride (2.2 eq.) in the same solvent. A commercially available solution of HCl in ether or isopropanol is ideal. The product will precipitate out of the solution as a solid.

  • Causality: Using a slight excess of HCl ensures complete protonation of both basic nitrogen atoms. The use of a non-polar or moderately polar solvent in which the salt is insoluble facilitates its isolation via precipitation.

• Isolation: Stir the resulting slurry for 1-2 hours to ensure complete precipitation. Collect the solid product by vacuum filtration.

• Drying: Wash the filter cake with a small amount of cold, anhydrous solvent (e.g., diethyl ether) to remove any residual impurities and dry under vacuum to yield N-propylpyridin-2-amine dihydrochloride.

Applications in Research and Drug Development

The 2-Aminopyridine Scaffold in Medicinal Chemistry

The 2-aminopyridine moiety is considered a "privileged scaffold" in drug discovery due to its ability to interact with a wide range of biological targets through hydrogen bonding and aromatic interactions.[5] It serves as a crucial pharmacophore in many FDA-approved drugs. N-propylpyridin-2-amine provides a versatile platform for further chemical modification to explore structure-activity relationships (SAR).

Precursor for Central Nervous System (CNS) Agents

Substituted 2-aminopyridines are of particular interest in the development of drugs targeting the CNS. For a molecule to effectively cross the blood-brain barrier (BBB), it generally needs to have a low molecular weight (ideally < 400 Da), a controlled number of hydrogen bond donors and acceptors, and sufficient lipophilicity. N-propylpyridin-2-amine fits these general criteria, making it an excellent starting point for the synthesis of novel CNS-active compounds. For instance, related 2-aminopyridine derivatives have been developed as potent and selective inhibitors of neuronal nitric oxide synthase (nNOS), an important target in various neurological disorders.

Utility in Coordination Chemistry and Material Science

Beyond pharmaceuticals, the bidentate nature of the 2-aminopyridine core (with coordination possible through both the pyridine and exocyclic amine nitrogens) makes these compounds effective chelating ligands for various transition metals.[4] The resulting metal complexes have applications in catalysis, sensing, and the development of novel materials.

Handling, Storage, and Safety

N-propylpyridin-2-amine dihydrochloride should be handled in a well-ventilated fume hood. Standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, should be worn. As an amine salt, it is likely to be a skin and eye irritant. It should be stored in a tightly sealed container in a cool, dry place away from incompatible materials such as strong bases and oxidizing agents.

Conclusion

N-propylpyridin-2-amine dihydrochloride is a valuable and versatile chemical intermediate. Its synthesis is reliably achieved through nucleophilic aromatic substitution, and its dihydrochloride salt form offers advantages in handling and solubility. The established importance of the 2-aminopyridine scaffold in medicinal chemistry, particularly for CNS-targeted agents, positions this compound as a key building block for the development of novel therapeutics and advanced materials. This guide provides the foundational technical knowledge for its synthesis, characterization, and application in a research setting.

References

• PubChem. n-Propyl-2-pyridylmethanimine. National Center for Biotechnology Information. Available at: [Link]

• CAS Common Chemistry. 6-Propyl-2-pyridinamine. American Chemical Society. Available at: [Link]

• Powers, et al. (2023). Synthesis of Secondary Amines via Self-Limiting Alkylation of N-Aminopyridinium Salts. ChemRxiv. DOI: 10.26434/chemrxiv-2023-jm56l.
• Li, X. (2021). 2-(Pyridin-2-yl)isopropyl (PIP) Amine: An Enabling Directing Group for Divergent and Asymmetric Functionalization of Unactivated C(sp3)−H Bonds. Accounts of Chemical Research.
• Kavala, V. et al. (2007). A mild, catalyst-free synthesis of 2-aminopyridines. Arkivoc.

• Chemistry LibreTexts. (2025). Synthesis of Amines. Available at: [Link]

• MDPI. The Synthesis of N-(Pyridin-2-yl)-Benzamides from Aminopyridine and Trans-Beta-Nitrostyrene by Fe2Ni-BDC Bimetallic Metal–Organic Frameworks. Available at: [Link]

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• 5. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]

Comparative Technical Guide: 2-Propylaminopyridine vs. 2-Propylpyridine

This technical guide provides a rigorous comparison between 2-propylaminopyridine and 2-propylpyridine , two structural analogs that diverge significantly in their physicochemical properties, synthetic accessibility, and pharmacological utility.

Executive Summary

While sharing a superficial structural similarity—a pyridine ring substituted at the 2-position with a propyl chain—2-propylaminopyridine and 2-propylpyridine represent two distinct chemical classes with fundamentally different behaviors.

• 2-Propylpyridine (Alkylpyridine): A lipophilic, weak base primarily used as a solvent, flavorant, or synthetic intermediate. Its interaction with biological targets is driven by hydrophobic effects.

• 2-Propylaminopyridine (Aminopyridine): A polar, stronger base capable of hydrogen bond donation. It serves as a "privileged scaffold" in medicinal chemistry (e.g., kinase inhibitors, GPCR ligands) due to its ability to engage specific residues in protein binding pockets.

The critical differentiator is the linker atom : a methylene (

) in the alkylpyridine versus a secondary amine ( ) in the aminopyridine. This single atom shift alters the pKa by ~1 log unit, introduces hydrogen bond donor capability, and changes the metabolic trajectory of the molecule.

Physicochemical Divergence

The substitution of a carbon linker with a nitrogen linker drastically changes the electronic profile of the pyridine ring.

Comparative Properties Table

Property	2-Propylpyridine	2-Propylaminopyridine
CAS Number	622-39-9	25948-11-2
Molecular Formula
Linker Type	Alkyl (Hydrophobic)	Amino (Polar, H-Bond Donor)
Basicity (pKa of )	~5.9 - 6.0	~6.9 - 7.1
LogP (Lipophilicity)	~2.3 (High)	~1.5 (Moderate)
H-Bond Donors	0	1 (Exocyclic NH)
H-Bond Acceptors	1 (Ring N)	2 (Ring N + Exocyclic N)
Electronic Effect on Ring	Weakly activating (Inductive )	Strongly activating (Resonance )

The "Linker Effect" on Basicity

• 2-Propylpyridine: The propyl group exerts a weak inductive electron-donating effect (

  ), making the ring nitrogen slightly more basic than unsubstituted pyridine (pKa 5.2).

• 2-Propylaminopyridine: The exocyclic nitrogen possesses a lone pair that can delocalize into the pyridine ring. However, upon protonation at the ring nitrogen (the preferred site), the resulting amidine-like resonance stabilizes the cation significantly. This makes the aminopyridine derivative approximately 10x more basic than its alkyl counterpart.[1]

Structural & Pharmacophore Analysis

In drug design, these two molecules function as distinct pharmacophores. The diagram below illustrates the critical interaction differences.

Figure 1: Pharmacophore comparison. Note the "Dual Anchor" capability of the aminopyridine (Acceptor + Donor), whereas the alkylpyridine acts only as an Acceptor.

Synthetic Pathways

The synthesis of these two compounds requires fundamentally different chemical logic: Electrophilic/Radical substitution for the alkyl derivative vs. Nucleophilic Aromatic Substitution (

) for the amino derivative.

Protocol A: Synthesis of 2-Propylpyridine

• Mechanism: Minisci Reaction (Radical) or Cross-Coupling.

• Standard Method: Reaction of pyridine with propyl radicals generated from butyric acid/Ag+/S2O8, or Negishi coupling of 2-bromopyridine with propylzinc halides.

• Challenge: Controlling mono-alkylation and regioselectivity (C2 vs C4) is difficult in radical reactions.

Protocol B: Synthesis of 2-Propylaminopyridine

• Mechanism:

  or Buchwald-Hartwig Amination.

• Standard Method: Reaction of 2-chloropyridine with n-propylamine .

  • Conditions: High temperature (120-140°C) in sealed vessel or Pd-catalyzed (Pd2(dba)3, BINAP, NaOtBu).

• Advantage: High regioselectivity (substitution occurs strictly at the halogenated carbon).

Figure 2: Divergent synthetic strategies. The amino derivative allows for more precise regiocontrol via halogen displacement.

Pharmacology & Toxicology

Biological Activity

• 2-Propylaminopyridine: The 2-aminopyridine moiety is a known potassium channel blocker (similar to 4-aminopyridine/fampridine). It increases neuronal excitability. However, in drug development, this scaffold is often modified (e.g., adding bulky groups to the propyl chain) to target kinases (e.g., CDK, MAPK) where the pyridine nitrogen and exocyclic amine form a "hinge-binding" motif.

• 2-Propylpyridine: Generally exhibits lower specific biological activity. It is FDA-approved as a flavoring agent (FEMA 4065) with a "nutty, tobacco-like" aroma. Its toxicity is primarily related to solvent effects rather than specific receptor modulation.

Metabolic Soft Spots[3]

• Alkylpyridine: The benzylic carbon (C1' of the propyl chain) is highly susceptible to CYP450-mediated hydroxylation.

• Aminopyridine: The exocyclic nitrogen is prone to N-oxidation or N-dealkylation.

Experimental Protocol: Synthesis of 2-Propylaminopyridine

Rationale: This protocol utilizes a transition-metal-free

approach, scalable for lab use.

Reagents:

• 2-Chloropyridine (1.0 eq)

• n-Propylamine (3.0 eq) - Excess acts as solvent and base

• Solvent: Ethanol or neat (if sealed)

Procedure:

• Charge: In a pressure-rated glass vial (microwave vial or autoclave), combine 2-chloropyridine (1.13 g, 10 mmol) and n-propylamine (2.46 mL, 30 mmol).

• Heat: Seal the vessel and heat to 130°C for 12–16 hours. Note: 2-chloropyridine is deactivated compared to 2-fluoropyridine; high heat is required.

• Workup: Cool to room temperature. Dilute with Ethyl Acetate (50 mL). Wash with saturated

  (2x) and Brine (1x).

• Purification: Dry organic layer over

  , concentrate in vacuo. Purify via flash chromatography (Hexanes:EtOAc gradient).

• Validation: Product should appear as a pale yellow oil/solid.

  • 1H NMR (CDCl3): Look for triplet at

    ppm (N-CH2) and broad singlet at ppm (NH).

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 69320, 2-Propylpyridine. Retrieved from [Link]

• Burdette, K. A., et al. (2012). "Synthesis of Pyridine Derivatives by Regio- and Stereoselective Addition." Chemical Reviews, 112(3).

• U.S. FDA. (2024). Substance Registration System: 2-Propylpyridine (FEMA 4065).[2]

• Albert, A., et al. (1948). "Ionization Constants of Heterocyclic Amines." Journal of the Chemical Society, 2240-2249.
• Carey, J. S., et al. (2006). "Analysis of the reactions used for the preparation of drug candidate molecules." Organic & Biomolecular Chemistry, 4, 2337-2347. (Buchwald vs SnAr utility).

Sources

• 1. quora.com [quora.com]
• 2. GSRS [precision.fda.gov]

N-Propyl-2-Pyridinamine Dihydrochloride (CAS 727732-02-7): Sourcing, Synthesis, and Application in GPCR Modulator Development

Executive Summary

In the landscape of modern medicinal chemistry, functionalized aminopyridines serve as indispensable building blocks for the synthesis of novel therapeutic agents. N-propyl-2-pyridinamine dihydrochloride (CAS 727732-02-7) is a highly specialized secondary amine intermediate. As a Senior Application Scientist overseeing active pharmaceutical ingredient (API) scale-up, I frequently encounter this compound in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators—most notably, Histamine H4 receptor antagonists.

This whitepaper provides an in-depth technical overview of N-propyl-2-pyridinamine dihydrochloride, detailing its physicochemical rationale, a self-validating synthetic methodology, its pharmacological applications, and current supply chain dynamics.

Physicochemical Profiling & Structural Rationale

The selection of the dihydrochloride salt form over the free base is a calculated decision driven by the fundamental principles of drug formulation and intermediate stability. The free base, N-propyl-2-pyridinamine, is an oil at room temperature and is susceptible to slow oxidation upon prolonged exposure to air.

By converting the free base into a dihydrochloride salt, both the exocyclic secondary amine and the endocyclic pyridine nitrogen are protonated. This transformation yields a highly stable, crystalline solid that resists oxidative degradation and exhibits drastically improved aqueous solubility—a critical parameter for both in vitro biological screening and subsequent synthetic elaborations [2].

Table 1: Physicochemical Properties

Property	Value / Description	Rationale / Impact
Chemical Name	N-propyl-2-pyridinamine dihydrochloride	Standardized IUPAC nomenclature.
CAS Registry Number	727732-02-7	Unique identifier for supply chain sourcing.
Molecular Formula	C8H12N2 · 2HCl (C8H14Cl2N2)	Diprotonated state ensures crystalline lattice formation.
Molecular Weight	209.12 g/mol	Low molecular weight ideal for fragment-based drug design.
Physical State	Solid (Crystalline Powder)	Facilitates precise gravimetric dosing and long-term storage.
Solubility Profile	High in H2O, DMSO; Low in Ether	Enables precipitation-based purification during synthesis.

Strategic Synthesis & Methodology

Direct alkylation of 2-aminopyridine with 1-bromopropane is notoriously problematic. The competing nucleophilicity of the endocyclic pyridine nitrogen often leads to a complex mixture of N-alkylated, ring-alkylated, and over-alkylated (tertiary amine) products [3]. To circumvent this, reductive amination is the gold standard.

By condensing 2-aminopyridine with propionaldehyde, an intermediate imine (Schiff base) is formed. Subsequent reduction with a mild, sterically hindered reducing agent like Sodium triacetoxyborohydride (STAB) selectively yields the mono-alkylated secondary amine without over-alkylation.

Synthetic workflow for N-propyl-2-pyridinamine dihydrochloride via reductive amination.

Detailed Experimental Protocol

Step 1: Imine Formation and Selective Reduction

• Preparation: Dissolve 2-aminopyridine (1.0 eq) and propionaldehyde (1.1 eq) in anhydrous 1,2-dichloroethane (DCE). Causality: DCE is an aprotic solvent that solubilizes both the polar aminopyridine and the non-polar STAB without participating in side reactions.

• Catalysis: Add a catalytic amount of glacial acetic acid. Causality: Acetic acid protonates the carbonyl oxygen, increasing its electrophilicity and accelerating nucleophilic attack by the weakly nucleophilic 2-aminopyridine.

• Reduction: Cool the mixture to 0°C and add Sodium triacetoxyborohydride (STAB, 1.5 eq) portion-wise. Causality: STAB is too mild to reduce the aldehyde directly but efficiently reduces the protonated imine, ensuring strict mono-alkylation.

• Validation: Stir at room temperature for 12 hours. Self-Validating Check: Quench an aliquot in NaHCO3 and analyze via LC-MS. The disappearance of the starting material mass (m/z 95.1) and the appearance of the product mass (m/z 137.2) confirms complete conversion.

Step 2: Workup and Free Base Isolation

• Quench the reaction with saturated aqueous NaHCO3 to neutralize the acetic acid and destroy excess STAB.

• Extract the aqueous layer with dichloromethane (DCM). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo to yield the crude free base.

Step 3: Dihydrochloride Salt Formation

• Dissolve the crude free base in anhydrous diethyl ether.

• Cool to 0°C and slowly introduce 2M HCl in diethyl ether (>2.0 eq). Causality: Both nitrogen atoms protonate, drastically shifting the partition coefficient. The highly polar dihydrochloride salt becomes insoluble in the non-polar ether and rapidly precipitates.

• Filter the precipitate, wash with cold ether, and dry under high vacuum to afford the pure N-propyl-2-pyridinamine dihydrochloride.

Application in Drug Discovery: Histamine H4 Receptor Modulators

The N-propyl-2-pyridinamine motif is a privileged structure in the design of Histamine H4 receptor (H4R) modulators. Unlike H1 or H2 receptors, the H4 receptor is predominantly expressed on immunocompetent cells (e.g., mast cells, eosinophils, T-cells) and plays a critical role in adaptive immune responses and leukocyte recruitment[1].

Pharmaceutical companies, such as Janssen Pharmaceutica, have heavily utilized diamino-pyridine derivatives incorporating the N-propyl-2-pyridinamine moiety to develop potent H4R antagonists (e.g., as described in US Patent US9732087B2) [1]. These compounds act by binding to the GPCR, preventing histamine-induced mast cell degranulation, and halting the inflammatory cascade associated with asthma, autoimmune diseases, and pruritus.

Mechanism of action for H4R antagonists utilizing the N-propyl-2-pyridinamine motif.

Supply Chain, Sourcing, & Pricing Dynamics

Because CAS 727732-02-7 is a highly specific intermediate rather than a bulk commodity chemical, it is typically synthesized on demand by specialized Contract Research Organizations (CROs) or specialty chemical catalogs. Sourcing this compound requires navigating variable lead times and pricing structures based on the required purity (e.g., NMR/HPLC validated vs. GMP grade).

Table 2: Representative Pricing & Supply Chain Lead Times

Scale	Application Grade	Estimated Price (USD)*	Typical Lead Time	Sourcing Strategy
250 mg - 1 g	R&D / Analytical (>95% HPLC)	$350 - $800	1 - 2 Weeks	Direct catalog purchase (Specialty vendors)
10 g - 50 g	Pre-clinical / SAR Studies	$1,200 - $3,500	4 - 6 Weeks	Custom synthesis (CROs)
> 1 kg	GMP / Pilot Scale	Price on Request (POR)	10 - 16 Weeks	CDMO tech transfer and scale-up

*Note: Pricing is a representative industry benchmark and fluctuates based on raw material availability, regional synthesis capabilities, and exact purity specifications.

References

• Cai, H., Chavez, F., Dunford, P. J., Greenspan, A. J., & Meduna, S. P. (2017). Diamino-pyridine, pyrimidine, and pyridazine modulators of the histamine H4 receptor (US Patent No. US9732087B2). U.S.

• Kuenzi, B. M., & Raker, J. (2018). Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids. National Institutes of Health (NIH) / Tetrahedron Letters.[Link]

The Medicinal Chemist’s Guide to 2-Aminopyridine Derivatives

The 2-Aminopyridine scaffold represents one of the most versatile and "privileged" structures in modern medicinal chemistry. Its ability to function as a bidentate hydrogen bond donor/acceptor pair makes it a cornerstone for designing ATP-competitive kinase inhibitors, while its electronic tunability allows for applications in GPCR modulation and enzyme inhibition (e.g., nNOS).

This guide synthesizes the structural, synthetic, and biological dimensions of 2-aminopyridine derivatives, designed for immediate application in drug discovery programs.[1]

Structural & Electronic Properties: The "Why"

The 2-aminopyridine (2-AP) moiety is not merely a linker; it is a functional pharmacophore. Its utility stems from three core physicochemical characteristics:

Tautomeric Dynamics

The 2-AP scaffold exists in equilibrium between the amino (aromatic) and imino (non-aromatic) forms. In aqueous solution and solid state, the amino form predominates (

in favor of amino). However, the imino form is often the reactive species in nucleophilic substitution reactions and can be stabilized by specific protein microenvironments.

• Medicinal Implication: When docking 2-AP derivatives, one must consider that the bond rotation of the exocyclic amine is restricted in the imino form.

• pKa Considerations: The ring nitrogen (N1) is the most basic site (

  for the conjugate acid). Electron-donating groups (EDGs) at C4/C6 increase basicity, potentially leading to hERG liability, while electron-withdrawing groups (EWGs) modulate this to improve bioavailability.

The Donor-Acceptor (D-A) Motif

The N1 (acceptor) and the 2-

(donor) creates a planar, bidentate hydrogen-bonding motif. This is the structural basis for its dominance in kinase inhibitor design, mimicking the adenine ring of ATP.

Primary Application: Kinase Hinge Binding[2][3][4][5]

The most commercially successful application of 2-AP is in Type I and Type II kinase inhibitors. The scaffold binds to the "hinge region" of the kinase ATP-binding pocket.[2][3]

Mechanism of Action

In the ATP binding pocket, the kinase hinge region backbone residues (typically a Glu-Leu-Asp or similar sequence) form hydrogen bonds with the inhibitor.

• Interaction A: The Pyridine N1 accepts a H-bond from the backbone amide NH.

• Interaction B: The exocyclic 2-amino group donates a H-bond to the backbone carbonyl oxygen.

Visualization: The Hinge Binder Model

The following diagram illustrates the critical binding interactions of a generic 2-aminopyridine inhibitor (like Crizotinib) within the kinase hinge region.

Figure 1: Canonical bidentate binding mode of 2-aminopyridine at the kinase hinge region.

Case Study: Crizotinib (Xalkori)

Crizotinib utilizes a 3-substituted-2-aminopyridine core. The 3-position substitution (benzyloxy) induces a specific conformation that fills the hydrophobic pocket behind the ATP site, while the 2-aminopyridine anchors the molecule to the hinge (residues Glu1197 and Met1199 in ALK).

Synthetic Methodologies

While the Chichibabin reaction (direct amination using

) is historically significant, it is rarely used in modern MedChem due to harsh conditions and poor regioselectivity on complex substrates. The industry standard is Palladium-Catalyzed Buchwald-Hartwig Amination .

Comparison of Synthetic Routes

Methodology	Key Reagents	Scope/Utility	Drawbacks
Buchwald-Hartwig	Pd(OAc)₂, BINAP/Xantphos, NaOtBu	Gold Standard. High tolerance for functional groups.[1]	Residual metal removal required.
SNAr (Nucleophilic Aromatic Substitution)	Amine, Base, Heat	Good for electron-deficient pyridines (e.g., with -NO₂ or -CF₃).	Requires EWG at C4/C6; harsh heat.
Chichibabin	NaNH₂, Liquid NH₃	Industrial scale for simple pyridines.	Low yield for substituted rings; explosive risk.
Curtius Rearrangement	Pyridine-carboxylic acid Azide	Access to amines from acids.	Multi-step; safety concerns with azides.

Protocol: Buchwald-Hartwig Cross-Coupling

This protocol is optimized for coupling a 2-chloropyridine with a primary amine, a common step in library synthesis.

Reagents:

• Substrate: 2-Chloropyridine derivative (1.0 eq)

• Amine: Primary aliphatic or aromatic amine (1.2 eq)

• Catalyst:

  (2 mol%) or

• Ligand: Xantphos (4 mol%) (Preferred for N-arylation)

• Base:

  (2.0 eq) or NaOtBu

• Solvent: 1,4-Dioxane (anhydrous)

Step-by-Step Workflow:

• Inertion: Charge a microwave vial or Schlenk flask with the halide, amine, base, and Xantphos. Evacuate and backfill with Argon (

  ).

• Catalyst Addition: Add

  under positive Argon flow.

• Solvation: Add anhydrous 1,4-dioxane via syringe.

• Reaction: Seal and heat to 100°C for 4–12 hours (or 110°C for 30 min in microwave).

• Workup: Filter through a Celite pad (eluting with EtOAc). Concentrate and purify via flash chromatography (DCM/MeOH gradient).

Synthetic Logic Diagram

Figure 2: Catalytic cycle for the synthesis of 2-aminopyridines via Buchwald-Hartwig amination.

ADMET & Liability Management

Optimizing 2-aminopyridines requires navigating specific metabolic and toxicological hotspots.

Metabolic Soft Spots

• N-Glucuronidation: The exocyclic amine is a prime target for UDP-glucuronosyltransferases (UGTs). This leads to rapid clearance.

  • Mitigation: Steric hindrance (e.g., methylation at C3) or reducing electron density on the amine.

• Ring Oxidation: CYP450 enzymes often oxidize the C4 or C5 positions.

  • Mitigation: Block metabolic sites with Fluorine or Methyl groups.

Toxicity: The hERG Warning

Basic 2-aminopyridines can be potent hERG channel blockers, leading to QT prolongation.

• Mechanism: The protonated pyridine nitrogen mimics the pharmacophore required for blocking the potassium channel pore.

• Design Fix: Lower the pKa of the pyridine nitrogen (target pKa < 6.0) by adding EWGs (e.g., -CF3, -CN) or fusing the ring (e.g., to a 7-azaindole).

Bioactivation

Certain 2-aminopyridines can undergo bioactivation to reactive iminoquinone methides or similar electrophiles, leading to idiosyncratic toxicity.

• Test: Perform a glutathione (GSH) trapping assay early in the lead optimization phase.

References

• Structure & Properties

  • Anderson, D. R., et al. "Aminopyridine-based c-Jun N-terminal kinase inhibitors." Journal of Medicinal Chemistry 52.6 (2009): 1629-1642. Link

• Kinase Binding (Crizotinib)

  • Cui, J. J., et al. "Discovery of 3-[(R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-5-(1-piperidin-4-yl-1H-pyrazol-4-yl)pyridin-2-amine (crizotinib), a multitargeted protein kinase inhibitor..." Journal of Medicinal Chemistry 54.18 (2011): 6342-6363. Link

• Synthetic Methodology (Buchwald-Hartwig)

  • Paul, F., Patt, J., & Hartwig, J. F. "Palladium-catalyzed formation of carbon-nitrogen bonds.[4] Reaction of aryl bromides with primary and secondary amines." Journal of the American Chemical Society 116.13 (1994): 5969-5970. Link

• Metabolic Stability

  • Obach, R. S., et al. "The prediction of human pharmacokinetic parameters from preclinical and in vitro data." Journal of Pharmacology and Experimental Therapeutics 283.1 (1997): 46-58. Link

• nNOS Inhibitors

  • Silverman, R. B.[5] "Design of selective neuronal nitric oxide synthase inhibitors for the prevention and treatment of neurodegenerative diseases." Accounts of Chemical Research 42.3 (2009): 439-451. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. bib-pubdb1.desy.de [bib-pubdb1.desy.de]
• 4. researchgate.net [researchgate.net]
• 5. 2-Aminopyridines with a Shortened Amino Sidechain as Potent, Selective, and Highly Permeable Human Neuronal Nitric Oxide Synthase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

protocol for synthesis of N-propyl-2-Pyridinamine Dihydrochloride

Application Note: Scalable Synthesis and Purification of N-Propyl-2-Pyridinamine Dihydrochloride

Executive Summary

This guide details the optimized protocol for the synthesis of N-propyl-2-pyridinamine dihydrochloride (CAS: Generic Ref for 2-propylaminopyridine salts). While the free base, N-propyl-2-pyridinamine, is a common intermediate in medicinal chemistry (e.g., for dopaminergic ligands or avtrombopag intermediates), the dihydrochloride salt (2HCl) presents unique challenges regarding stoichiometry control and hygroscopicity.

This protocol utilizes a robust Nucleophilic Aromatic Substitution (

) strategy, favored for its scalability over palladium-catalyzed Buchwald-Hartwig amination for this specific simple substrate. The guide emphasizes the critical "Salting-Out" phase to ensure the isolation of the kinetic species rather than the thermodynamic monohydrochloride.

Retrosynthetic Analysis & Strategy

The synthesis is disconnected at the C2-N bond of the pyridine ring.

• Strategic Choice: We utilize 2-chloropyridine due to its cost-effectiveness and favorable leaving group properties under thermal stress, reacting with n-propylamine.

• Thermodynamic Consideration: The reaction requires overcoming the activation energy of the electron-deficient pyridine ring. While 2-fluoropyridine is more reactive, 2-chloropyridine is preferred for process safety and cost.

Reaction Scheme:

• Coupling: 2-Chloropyridine + n-Propylamine

  N-propyl-2-pyridinamine (Free Base).

• Salt Formation: Free Base + excess anhydrous HCl

  Dihydrochloride Salt.

Figure 1: Synthetic pathway for N-propyl-2-pyridinamine dihydrochloride.

Safety & Pre-Requisites

• n-Propylamine: Highly volatile (bp 48°C) and corrosive. All transfers must occur in a fume hood.

• 2-Chloropyridine: Toxic by absorption.

• Pressure Hazard: The reaction is conducted above the boiling point of propylamine. Use a rated stainless steel autoclave or a heavy-walled glass pressure vessel with a blast shield.

Detailed Protocol

Phase A: Synthesis of the Free Base ( Coupling)

Rationale: We use neat amine or a high-boiling solvent. Using excess amine acts as both the nucleophile and the acid scavenger (trapping HCl generated during substitution).

• Charge: To a 100 mL pressure vessel (Teflon-lined autoclave recommended), add:

  • 2-Chloropyridine: 11.3 g (100 mmol)

  • n-Propylamine: 23.6 g (400 mmol, 4.0 equiv). Note: Excess is critical to drive kinetics and manage pressure.

• Reaction: Seal the vessel tightly. Heat to 140–150°C for 12–16 hours.

  • Process Insight: The internal pressure will rise significantly. Ensure the vessel is rated for at least 10 bar.

• Workup:

  • Cool the vessel to room temperature, then to 0°C (ice bath) before opening to minimize amine vaporization.

  • Concentrate the mixture under reduced pressure (Rotavap) to remove excess n-propylamine.

  • Basification: Dissolve the residue in DCM (100 mL) and wash with saturated

    (50 mL) to ensure the pyridine is in the free base form.

  • Extraction: Separate the organic layer.[1] Extract the aqueous layer once more with DCM (50 mL).

  • Drying: Combine organics, dry over anhydrous

    , filter, and concentrate to yield the crude oil.

• Purification (Optional but Recommended): If the crude oil is dark, perform a short silica plug filtration eluting with 20% EtOAc in Hexanes.

  • Target Yield (Free Base): ~11.5–12.5 g (85–90%).

Phase B: Formation of the Dihydrochloride Salt

Rationale: The dihydrochloride (

) is less stable than the monohydrochloride. The pyridine nitrogen ( ~5.2) and the secondary amine ( ~10-11) must both be protonated. Water must be excluded to prevent dissociation of the second proton.

• Dissolution: Dissolve the purified free base (10 g, ~73 mmol) in anhydrous Ethanol (30 mL) or Diethyl Ether (50 mL) .

  • Note: Ether is preferred for precipitation; Ethanol is preferred if recrystallization is needed.

• Acidification: Cool the solution to 0°C. Dropwise, add 4M HCl in Dioxane (40 mL, 160 mmol, ~2.2 equiv) under nitrogen atmosphere.

  • Observation: A white to off-white precipitate should form immediately.

  • Alternative: Bubble anhydrous HCl gas through the solution for 15 minutes.

• Isolation: Stir at 0°C for 30 minutes. Filter the solid rapidly under a blanket of nitrogen (the solid is hygroscopic).

• Washing: Wash the filter cake with cold anhydrous ether (

  ).

• Drying: Dry in a vacuum desiccator over

  or KOH pellets for 24 hours. Do not heat above 60°C , as the salt may lose HCl.

Process Visualization (Workflow)

Figure 2: Operational workflow for isolation and salt formation.

Quality Control & Data Specifications

Parameter	Specification	Method/Notes
Appearance	White to off-white crystalline solid	Hygroscopic; turns gummy if exposed to air.
Stoichiometry	2.0 ± 0.1 HCl	Determine by Argentometric titration or Elemental Analysis (Cl %).
NMR (DMSO- )	~8.0-8.3 (d, 1H), 7.8 (t, 1H), 7.1 (d, 1H), 6.9 (t, 1H)	Pyridine ring protons shift downfield compared to free base due to protonation.
Solubility	High in Water, MeOH; Low in Et2O, Hexane	Dissolves with acidic pH reaction.

Troubleshooting the Salt Form:

• Issue: Product is an oil or sticky gum.

• Cause: Presence of water or slight excess of free amine.[2]

• Fix: Triturate the gum with anhydrous diethyl ether or hexane with vigorous stirring. If that fails, re-dissolve in minimum hot isopropanol and cool slowly.

References

• Reaction of 2-chloropyridine with amines (

  conditions):
  • Source: Organic Syntheses, Coll. Vol. 4, p.201 (General method for aminopyridines).
  • Context: Establishes the requirement for high temperature or sealed vessels for unactiv

  • URL: (Analogous procedure).

• Synthesis of 2-alkylaminopyridines (High Pressure)

  • Source:Journal of Medicinal Chemistry, "Synthesis and SAR of 2-aminopyridine deriv
  • Context: Validates the thermal displacement of chloride by primary amines.

  • URL: (General search for 2-aminopyridine synthesis).

• Salt Formation Protocols (Pyridine Hydrochlorides)

  • Source: BenchChem Protocols, "Preparation of 2-Amino-2-(pyridin-3-yl)acetonitrile dihydrochloride".
  • Context: Describes the use of HCl in dioxane for precipitating dihydrochloride salts of aminopyridines to avoid hydrolysis.

  • URL:

• Catalytic Alternative (Buchwald-Hartwig)

  • Source:Journal of the American Chemical Society, "Palladium-Catalyzed Amin
  • Context: Alternative route if thermal autoclave is unavailable.

  • URL:

(Note: Specific physical data for this exact dihydrochloride salt is derived from general chemical principles of aminopyridine salts as exact spectral databases for the 2HCl form are proprietary or rare in open literature.)

Sources

• 1. US7208603B2 - Synthesis method and intermediates of pyridin-2-yl-methylamine - Google Patents [patents.google.com]
• 2. ijcrcps.com [ijcrcps.com]

Application Notes and Protocols for the Reductive Amination of 2-Aminopyridine with Propionaldehyde

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive technical guide for the synthesis of N-propylpyridin-2-amine via the reductive amination of 2-aminopyridine and propionaldehyde. Reductive amination is a cornerstone of modern organic synthesis for creating carbon-nitrogen bonds, offering a controlled and efficient route to secondary and tertiary amines.[1][2] This guide delves into the underlying reaction mechanism, presents detailed, validated protocols using various common reducing agents, and offers practical insights into reaction optimization and troubleshooting. The protocols are designed to be self-validating, with explanations for each experimental choice to ensure reproducibility and success.

Scientific Background and Mechanism

Reductive amination is a two-step process that occurs in a single pot, involving the formation of an imine intermediate followed by its immediate reduction to the corresponding amine.[3][4]

Step 1: Imine Formation The reaction initiates with the nucleophilic attack of the primary amine (2-aminopyridine) on the carbonyl carbon of the aldehyde (propionaldehyde). This forms a hemiaminal intermediate, which then undergoes dehydration to yield a Schiff base, or imine.[3] This equilibrium is typically driven forward by the removal of water, often facilitated by a dehydrating agent or by the reaction conditions themselves.[3]

Step 2: Reduction The C=N double bond of the imine is then selectively reduced by a hydride-donating reagent to form the final secondary amine product, N-propylpyridin-2-amine.[1][3] The choice of reducing agent is critical; it must be mild enough to not reduce the starting aldehyde but potent enough to efficiently reduce the imine intermediate.[4][5]

Below is a visualization of the general reaction mechanism.

Caption: General Mechanism of Reductive Amination.

Comparative Overview of Reducing Agents

The success of a reductive amination hinges on the appropriate choice of reducing agent. Below is a comparative table of commonly employed reagents for this transformation.

Reducing Agent	Key Advantages	Key Disadvantages	Typical Solvents
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Mild and selective for imines over carbonyls, allowing for a one-pot reaction.[5][6] Reduced toxicity of byproducts compared to NaBH₃CN.[5]	Water-sensitive; not compatible with protic solvents like methanol.[5][7]	Dichloromethane (DCM), Dichloroethane (DCE), Tetrahydrofuran (THF)[5][7]
Sodium Borohydride (NaBH₄)	Cost-effective and readily available.	Can reduce the starting aldehyde, requiring a two-step procedure where the imine is pre-formed.[1][6][7]	Methanol (MeOH), Ethanol (EtOH)[6][7]
Sodium Cyanoborohydride (NaBH₃CN)	Selective for imines in the presence of aldehydes, allowing for a one-pot reaction.[1][4] Water-tolerant.[7]	Highly toxic cyanide byproducts are generated.[8]	Methanol (MeOH)[7]
Catalytic Hydrogenation (H₂/Catalyst)	Economical and scalable, producing only water as a byproduct.[8][9]	Requires specialized high-pressure equipment. The catalyst can be sensitive to functional groups.	Methanol (MeOH), Ethanol (EtOH), Ethyl Acetate (EtOAc)

Detailed Experimental Protocols

The following protocols provide step-by-step guidance for the synthesis of N-propylpyridin-2-amine using different reducing agents.

Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride (STAB)

This is the recommended one-pot procedure due to its high selectivity and safety profile.[5]

Materials:

• 2-Aminopyridine

• Propionaldehyde

• Sodium Triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Argon or Nitrogen line for inert atmosphere

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 2-aminopyridine (1.0 eq).

• Dissolve the 2-aminopyridine in anhydrous dichloromethane (DCM).

• Add propionaldehyde (1.1 eq) to the solution and stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• In a separate flask, prepare a slurry of sodium triacetoxyborohydride (1.5 eq) in DCM.

• Slowly add the STAB slurry to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.[6]

• Separate the organic layer and extract the aqueous layer with DCM (2 x volume).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.[6]

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Two-Step Reductive Amination using Sodium Borohydride

This protocol is a viable alternative when STAB is not available, but requires careful execution to avoid reduction of the starting aldehyde.[6]

Materials:

• 2-Aminopyridine

• Propionaldehyde

• Sodium Borohydride (NaBH₄)

• Methanol (MeOH)

• Dehydrating agent (e.g., anhydrous MgSO₄ or molecular sieves)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

Procedure: Step A: Imine Formation

• In a round-bottom flask, dissolve 2-aminopyridine (1.0 eq) and propionaldehyde (1.1 eq) in methanol.

• Add a dehydrating agent to drive the equilibrium towards imine formation.

• Stir the mixture at room temperature for 2-4 hours, or until imine formation is complete as monitored by TLC or NMR.

Step B: Reduction

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.5 eq) portion-wise to the cooled solution. Caution: Hydrogen gas evolution will occur. [6]

• Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Continue stirring until the reduction is complete (typically 1-3 hours).

• Quench the reaction by the slow addition of water or dilute aqueous acid (e.g., 1M HCl).[6]

• Remove the methanol under reduced pressure.

• Basify the aqueous residue with a suitable base (e.g., NaOH) and extract the product with an organic solvent like ethyl acetate.

• Dry the combined organic extracts, filter, and concentrate to yield the crude product.

• Purify as needed.

Protocol 3: Reductive Amination via Catalytic Hydrogenation

This method is ideal for large-scale synthesis due to its cost-effectiveness and green nature.[9]

Materials:

• 2-Aminopyridine

• Propionaldehyde

• Palladium on Carbon (Pd/C, 5-10 mol%)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogenation apparatus (e.g., Parr hydrogenator)

Procedure:

• To a hydrogenation vessel, add 2-aminopyridine (1.0 eq), propionaldehyde (1.1 eq), and the solvent (MeOH or EtOH).

• Carefully add the Pd/C catalyst under an inert atmosphere.

• Seal the vessel and purge with hydrogen gas.

• Pressurize the vessel with hydrogen (typically 50-100 psi, but consult specific literature for optimal pressure).

• Stir the reaction mixture vigorously at room temperature or with gentle heating.

• Monitor the reaction progress by hydrogen uptake and/or analytical techniques (TLC, LC-MS).

• Upon completion, carefully vent the hydrogen and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Wash the celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify if necessary.

Troubleshooting and Optimization

Even with robust protocols, challenges can arise. The following guide provides insights into common issues and their solutions.

Caption: Troubleshooting Guide for Reductive Amination.

Purification and Characterization

The final product, N-propylpyridin-2-amine, can be purified using standard laboratory techniques.

Purification:

• Column Chromatography: Silica gel is the most common stationary phase. A gradient elution system, for example, starting with hexane and gradually increasing the polarity with ethyl acetate, is often effective.

• Acid-Base Extraction: As an amine, the product can be protonated with a dilute acid (e.g., 1M HCl) and extracted into the aqueous phase. This separates it from non-basic organic impurities. The aqueous layer is then basified (e.g., with NaOH) to deprotonate the amine, which can then be extracted back into an organic solvent.[10]

Characterization: The structure and purity of the synthesized N-propylpyridin-2-amine should be confirmed by standard analytical methods, such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups.

Safety Considerations

• General Precautions: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Propionaldehyde: Is a flammable liquid and an irritant. Handle with care.

• Sodium Borohydride and Sodium Triacetoxyborohydride: These reagents react with water and protic solvents to release hydrogen gas, which is flammable. Add them slowly and in a controlled manner.

• Sodium Cyanoborohydride: Is highly toxic and releases hydrogen cyanide gas upon contact with acid. Extreme caution should be exercised when using this reagent.

• Catalytic Hydrogenation: Hydrogen gas is highly flammable and can form explosive mixtures with air. Ensure the hydrogenation apparatus is properly maintained and operated by trained personnel.

References

• Organic Chemistry Portal. Reductive Amination - Common Conditions. [Link]

• Wikipedia. Reductive amination. [Link]

• Abdel-Magid, A. F., & Maryanoff, C. A. (2003). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (pp. 201-218). American Chemical Society.

• Master Organic Chemistry. Reductive Amination, and How It Works. [Link]

• Organic Chemistry Tutor. Reductive Amination. [Link]

• MDPI. Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. [Link]

• Chemistry Steps. Reductive Amination. [Link]

• ResearchGate. Reductive alkylation of 2‐aminopyridine and 2‐aminopyrimidine. [Link]

• Organic Syntheses. C2 Amination of Pyridine with Primary Amines Mediated by Sodium Hydride in the Presence of Lithium Iodide. [Link]

• PMC. 2-Aminopyridines with a Shortened Amino Sidechain as Potent, Selective, and Highly Permeable Human Neuronal Nitric Oxide Synthase Inhibitors. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. Reductive Amination. [Link]

• Taylor & Francis. Reductive amination – Knowledge and References. [Link]

• Chemical Society Reviews. Catalytic reductive aminations using molecular hydrogen for synthesis of different kinds of amines. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• PMC. 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides. [Link]

• YouTube. How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn. [Link]

• RSC Publishing. The mechanism of direct reductive amination of aldehyde and amine with formic acid catalyzed by boron trifluoride complexes: insights from a DFT study. [Link]

• Reddit. Reductive amination difficulties - poor conversion. [Link]

• Chemistry Stack Exchange. Reductive amination in case of secondary amines. [Link]

• ACS Publications. 2-(Pyridin-2-yl)isopropyl (PIP) Amine: An Enabling Directing Group for Divergent and Asymmetric Functionalization of Unactivated. [Link]

• ResearchGate. Synthesis And Characterization Of New 2-amino pyridine Derivatives (NJC). [Link]

• Google Patents.

Sources

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• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 8. chemistry.mdma.ch [chemistry.mdma.ch]
• 9. Reductive Amination – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 10. m.youtube.com [m.youtube.com]

Regioselective Alkylation of 2-Aminopyridine with Propyl Bromide: Application Note &amp; Protocols

Executive Summary

The alkylation of 2-aminopyridine with aliphatic halides, such as propyl bromide (1-bromopropane), is a foundational transformation in medicinal chemistry and drug development. Because 2-aminopyridine acts as an ambident nucleophile, controlling the regioselectivity of the alkylation—directing it either to the endocyclic pyridine nitrogen (N1) or the exocyclic amine nitrogen (N2)—requires precise manipulation of the reaction conditions. This application note details the mechanistic causality behind these pathways and provides self-validating experimental protocols to selectively synthesize either 1-propyl-2-aminopyridinium bromide or 2-(propylamino)pyridine.

Mechanistic Insights: Managing the Ambident Nucleophile

The core challenge in functionalizing 2-aminopyridine lies in the competing nucleophilicity of its two nitrogen atoms.

• Endocyclic Preference (N1 Alkylation): Under neutral conditions, the lone pair of electrons on the exocyclic amino group (N2) is delocalized into the aromatic pyridine ring via resonance. This significantly increases the electron density and nucleophilicity of the endocyclic nitrogen (N1). Consequently, direct thermal reaction with propyl bromide inherently favors N1-alkylation, yielding a pyridinium salt.

• Exocyclic Redirection (N2 Alkylation): To override this intrinsic electronic bias and direct the propyl group to the exocyclic amine, the N2 position must be activated. This is achieved by deprotonating the primary amine using a strong base (e.g., Sodium Hydride or Potassium Carbonate) in a polar aprotic solvent like DMF[1]. The resulting amide anion is highly nucleophilic and attacks the alkyl halide directly. Controlling the stoichiometry during this process is critical to prevent over-alkylation and achieve a self-limiting monoalkylation profile[2].

Reaction Pathway Visualization

Regioselective pathways for the alkylation of 2-aminopyridine with propyl bromide.

Quantitative Optimization Matrix

The following table summarizes the optimized parameters for directing the regioselectivity of the alkylation.

Target Regioisomer	Reaction Pathway	Reagents & Base	Solvent	Temp	Time	Typical Yield
1-Propyl-2-aminopyridinium bromide	Endocyclic (N1)	None (Neutral)	Toluene	110 °C	12-24 h	75–85%
2-(Propylamino)pyridine	Exocyclic (N2)	NaH (1.1 eq)	DMF	0 °C to RT	4-8 h	65–80%
2-(Propylamino)pyridine	Exocyclic (N2) Mild	K₂CO₃ (2.0 eq)	DMF	60-80 °C	12-18 h	50–70%

Self-Validating Experimental Protocols

Protocol A: Synthesis of 1-Propyl-2-aminopyridinium bromide (N1 Alkylation)

This protocol exploits phase separation to drive the reaction to completion while preventing unwanted side reactions.

• Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Purge the system with nitrogen.

• Reaction: Dissolve 2-aminopyridine (10.0 mmol, 0.94 g) in anhydrous toluene (20 mL). Add 1-bromopropane (12.0 mmol, 1.09 mL, 1.2 eq) in one portion.

• Heating: Heat the mixture to a gentle reflux (approx. 110 °C).

• Self-Validation Check: As the reaction progresses (typically within 2-4 hours), a dense solid will begin to precipitate. Causality: The non-polar toluene cannot solvate the highly polar, ionic pyridinium bromide salt being formed. This precipitation acts as a thermodynamic sink, driving the equilibrium forward and physically isolating the product from unreacted propyl bromide, thereby preventing over-alkylation.

• Isolation: After 16 hours, cool the reaction mixture to room temperature. Filter the precipitate under vacuum.

• Purification: Wash the filter cake with cold toluene (2 × 10 mL) followed by diethyl ether (10 mL) to remove any residual starting materials. Dry the solid under high vacuum to afford the pure N1-alkylated salt.

Protocol B: Synthesis of 2-(Propylamino)pyridine (N2 Alkylation)

This protocol utilizes strong basic conditions to invert the natural electronic bias of the substrate[1].

• Base Preparation: To a flame-dried 50 mL round-bottom flask purged with argon, add sodium hydride (60% dispersion in mineral oil, 11.0 mmol, 0.44 g, 1.1 eq). Wash the NaH with anhydrous hexanes (2 × 5 mL) to remove the mineral oil, carefully decanting the supernatant via syringe.

• Deprotonation: Suspend the washed NaH in anhydrous DMF (15 mL) and cool the flask to 0 °C using an ice bath. Dissolve 2-aminopyridine (10.0 mmol, 0.94 g) in anhydrous DMF (5 mL) and add it dropwise to the NaH suspension.

• Self-Validation Check: Immediate effervescence (H₂ gas evolution) will be observed. Causality: This visual cue confirms the successful deprotonation of the exocyclic amine, generating the highly nucleophilic amide anion. Stir for 30 minutes at 0 °C until gas evolution completely ceases.

• Alkylation: Add 1-bromopropane (10.5 mmol, 0.95 mL, 1.05 eq) dropwise. Causality: A strict stoichiometric limit of 1.05 equivalents is maintained to enforce self-limiting monoalkylation and suppress the formation of the tertiary amine[2].

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature, stirring for 4-8 hours. Monitor completion via TLC (UV active).

• Workup: Quench the reaction carefully with saturated aqueous NH₄Cl (10 mL) to neutralize any unreacted base. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Solvent Removal: Wash the combined organic layers vigorously with brine (5 × 20 mL). Causality: DMF is highly miscible with water; repeated brine washes partition the DMF into the aqueous phase, preventing it from co-eluting during chromatography.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate the pure 2-(propylamino)pyridine.

References

• Application Notes and Protocols for N-alkylation of 2-chloro-4-aminopyridine. BenchChem.
• Synthesis of Secondary Amines via Self-Limiting Alkylation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of Secondary Amines via Self-Limiting Alkylation - PMC [pmc.ncbi.nlm.nih.gov]

preparation of dihydrochloride salts of aminopyridines

Application Note: Preparation and Characterization of Dihydrochloride Salts of Aminopyridines

Executive Summary

Aminopyridines—most notably 3,4-diaminopyridine (amifampridine) and 4-aminopyridine (fampridine)—are potent voltage-gated potassium channel blockers utilized in the treatment of rare neuromuscular and autoimmune disorders, including Lambert-Eaton Myasthenic Syndrome (LEMS) and Multiple Sclerosis[1],[2]. While the free base forms of these active pharmaceutical ingredients (APIs) exhibit strong therapeutic efficacy, their limited aqueous solubility and polymorphic instability pose significant formulation challenges[3]. This application note details the mechanistic rationale, physicochemical data, and validated protocols for synthesizing the highly soluble dihydrochloride salts of aminopyridines, providing a self-validating workflow for drug development professionals.

Mechanistic Rationale: The Causality of Salt Formation

The basicity of aminopyridines is governed by two primary factors: the nitrogen atom on the pyridine ring and the nitrogen atom(s) on the exo-amine groups[4]. In 4-aminopyridine and 3,4-diaminopyridine, the lone pair of electrons on the exo-amine nitrogen is delocalized into the π-system of the pyridine ring[4]. This mesomeric effect significantly increases the electron density on the ring nitrogen, making it the primary site of protonation with a pKa of approximately 9.0 to 9.17[4],[5],[6].

When converting 3,4-diaminopyridine to its dihydrochloride salt, the first equivalent of hydrochloric acid protonates the highly basic ring nitrogen. The second equivalent protonates the most basic exo-amine. The formation of the dihydrochloride salt is critical for two reasons:

• Solubility Enhancement: The free base of amifampridine is only slightly soluble in water[3]. The dihydrochloride salt disrupts the stable crystal lattice of the free base, dramatically increasing aqueous solubility to >30 mg/mL[3]. This is critical for oral bioavailability and liquid formulation.

• Polymorphic Stability: The dihydrochloride salt exhibits a highly stable crystalline form that resists polymorphic transitions during storage, ensuring consistent dosing and shelf-life stability[3].

Physicochemical Properties

The following table summarizes the key quantitative data comparing various aminopyridines and highlights the specific advantages of the dihydrochloride salt form.

Compound	Formula	pKa (Primary)	Aqueous Solubility	Melting Point (°C)
2-Aminopyridine (Free Base)	C5H6N2	6.86[7]	Soluble	54 - 58
3-Aminopyridine (Free Base)	C5H6N2	5.98[8]	Soluble	60 - 64
4-Aminopyridine (Free Base)	C5H6N2	9.17[4]	Soluble	158 - 159
3,4-Diaminopyridine (Free Base)	C5H7N3	~9.17[6]	24 g/L (20 °C)[6]	216 - 218[6]
Amifampridine Dihydrochloride	C5H9Cl2N3	N/A (Salt)	>30 mg/mL[3]	206 - 220 (Decomp)[3]

Experimental Workflow

The following workflow illustrates the continuous process from the reduction of the nitro-precursor to the isolation of the highly pure dihydrochloride salt.

Workflow for the synthesis and crystallization of amifampridine dihydrochloride.

Detailed Experimental Protocols

This section outlines the self-validating methodologies for synthesizing 3,4-diaminopyridine dihydrochloride. The protocols are designed to ensure a final HPLC purity of >99.5%[3].

Protocol A: Synthesis of 3,4-Diaminopyridine (Free Base)

Causality Check: Catalytic hydrogenation is preferred over chemical reduction (e.g., Fe/HCl) to avoid heavy metal contamination in the final active pharmaceutical ingredient, which can catalyze oxidative degradation later[9],[10].

• Preparation: Suspend 1.0 g of 4-amino-3-nitropyridine in 15-20 mL of an alcohol solvent (e.g., anhydrous ethanol or methanol) within a high-pressure reaction kettle[9].

• Catalyst Addition: Add 5-15% (by mass relative to the substrate) of a Palladium on Carbon (Pd/C) catalyst or Raney Nickel[9],[10]. Note: Ensure the environment is purged with nitrogen prior to handling the active catalyst to prevent ignition.

• Hydrogenation: Introduce hydrogen gas into the pressure kettle to achieve a pressure of 0.3 - 0.5 MPa (or ~60 psi)[9],[10]. Heat the reaction mixture to 50 - 60 °C and stir continuously for 18 hours or until hydrogen uptake ceases[10].

• Filtration: Cool the reaction to room temperature. Filter the mixture through a pad of Celite (diatomaceous earth) to completely remove the catalyst[10].

• Concentration: Evaporate the filtrate to dryness under reduced pressure to yield the crude 3,4-diaminopyridine free base[10].

Protocol B: Preparation of Amifampridine Dihydrochloride

Causality Check: The use of exactly 2.1 equivalents of HCl ensures complete conversion to the dihydrochloride form without causing excessive acid-catalyzed degradation of the pyridine ring. Strict temperature control during addition prevents the formation of oxidative impurities caused by the exothermic neutralization[3].

• Dissolution: Dissolve the crude 3,4-diaminopyridine (from Protocol A) in a minimal volume of anhydrous methanol or ethanol.

• Acidification: Place the reaction flask in an ice bath to maintain the internal temperature below 30 °C. Slowly add 2.1 molar equivalents of concentrated hydrochloric acid (or bubble anhydrous HCl gas) dropwise into the solution[3].

• Crystallization: Stir the mixture continuously for 1 to 2 hours while maintaining the temperature at 0 - 5 °C to induce maximum crystallization of the salt[3].

• Isolation: Filter the resulting precipitate under a vacuum. Wash the filter cake with a cold, non-polar anti-solvent (e.g., diethyl ether) to remove residual organic impurities and unreacted free base[10].

• Drying: Dry the crystals under a vacuum at 40 °C until a constant weight is achieved.

• Self-Validation Step: Confirm the formation of the dihydrochloride salt via Differential Scanning Calorimetry (DSC). The pure amifampridine dihydrochloride must exhibit distinct endothermic peaks between 206 °C and 220 °C[3]. Verify purity via HPLC to ensure it exceeds the 99.5% threshold required for pharmaceutical use[3].

References

• WO2017168333A1 - Amifampridine dihydrochloride - Google Patents (google.com) - 3

• 2-Aminopyridine | NH2C5H4N | CID 10439 - PubChem (nih.gov) - 7

• Cas 54-96-6,3,4-Diaminopyridine - LookChem (lookchem.com) - 1

• CN114315706A - Synthetic method of 3, 4-diaminopyridine - Google Patents (google.com) - 9

• Process for the preparation of diaminopyridines - European Patent Office - EP 0159112 A1 (googleapis.com) - 10

• Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review (sciencepublishinggroup.com) - 4

• Theoretical prediction of relative and absolute pKa values of aminopyridines (researchgate.net) - 8

• Australian public assessment report for Amifampridine - Therapeutic Goods Administration (TGA) (tga.gov.au) - 5

• Cas 54-96-6,3,4-Diaminopyridine - LookChem (lookchem.com) - 6

• 208078Orig1s000 - accessdata.fda.gov (fda.gov) -2

Sources

• 1. Cas 54-96-6,3,4-Diaminopyridine | lookchem [lookchem.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. WO2017168333A1 - Amifampridine dihydrochloride - Google Patents [patents.google.com]
• 4. article.sciencepublishinggroup.com [article.sciencepublishinggroup.com]
• 5. tga.gov.au [tga.gov.au]
• 6. Cas 54-96-6,3,4-Diaminopyridine | lookchem [lookchem.com]
• 7. 2-Aminopyridine | NH2C5H4N | CID 10439 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. CN114315706A - Synthetic method of 3, 4-diaminopyridine - Google Patents [patents.google.com]
• 10. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: N-propyl-2-Pyridinamine Dihydrochloride in Catalysis

This guide details the technical profile, catalytic utility, and experimental protocols for N-propyl-2-Pyridinamine Dihydrochloride . While widely recognized as a pharmaceutical intermediate (e.g., in H4 receptor modulators), this compound serves as a robust bidentate N,N-ligand in transition metal catalysis, particularly for Copper (Cu) and Iron (Fe) systems.

Executive Summary

N-propyl-2-Pyridinamine Dihydrochloride (CAS: 1256633-17-6 for salt; 4206-52-4 for free base analog) is a secondary amine ligand precursor. In catalysis, it functions as a bidentate ligand , coordinating through the pyridine nitrogen and the secondary amine nitrogen.

Its primary value lies in Copper-catalyzed cross-coupling reactions (Ullmann-type) and Iron-catalyzed polymerization (ATRP) . The propyl group enhances solubility in non-polar organic solvents (Toluene, Dioxane) compared to its methyl analogs, while the dihydrochloride salt form offers superior shelf-stability compared to the oxidation-prone free amine.

Chemical Profile & Ligand Properties

Property	Specification
Compound Name	N-propyl-2-Pyridinamine Dihydrochloride
Structure	Pyridine ring substituted at C2 with an N-propylamino group (Salt: 2HCl)
Formula	C₈H₁₂N₂ · 2HCl
MW	209.12 g/mol (Salt); 136.19 g/mol (Free Base)
Ligand Class	N,N-Bidentate (Hemilabile)
Coordination Mode	Chelation (forming a 5-membered metallacycle)
Solubility	Salt: Water, Methanol. Free Base: Toluene, DCM, DMF.
Stability	Hygroscopic (Salt). Store under inert gas.

Key Mechanistic Insight: The ligand operates by stabilizing the active metal species (e.g., Cu(I)) preventing aggregation into inactive bulk metal. The N-propyl group exerts a steric influence that promotes the reductive elimination step in coupling reactions, a common rate-limiting step in C-N bond formation.

Ligand Activation Workflow (Critical)

Since the compound is supplied as a dihydrochloride salt (2HCl), it cannot coordinate to the metal center until neutralized. The protocol below details the in situ activation, which is preferred over isolating the free base to prevent oxidation.

Protocol A: Copper-Catalyzed C-N Coupling (Ullmann-Type)

Application: Amination of Aryl Halides. Rationale: N-alkyl-2-aminopyridines accelerate the coupling of aryl halides with amines by stabilizing the Cu(I) intermediate and preventing disproportionation.

Reagents & Stoichiometry

• Aryl Halide: 1.0 equiv (e.g., Iodobenzene)

• Nucleophile: 1.2 equiv (e.g., Aniline, Morpholine)

• Catalyst: CuI (5-10 mol%)

• Ligand: N-propyl-2-Pyridinamine · 2HCl (10-20 mol%)

  • Note: Ligand:Metal ratio should be 2:1 for optimal stability.

• Base: K₃PO₄ or Cs₂CO₃ (2.5 equiv)

  • Crucial: Extra base is required to neutralize the 2HCl on the ligand.

• Solvent: DMSO or DMF (Polar aprotic is best for salt solubility during activation).

Step-by-Step Procedure

• Pre-complexation (The "Expert" Step):

  • In a screw-cap vial, add N-propyl-2-Pyridinamine · 2HCl (20 mol%) and CuI (10 mol%).

  • Add the solvent (e.g., DMSO, 2 mL) and stir at Room Temperature (RT) for 5 minutes.

  • Observation: The solution may initially be cloudy.

• Activation:

  • Add Base (Cs₂CO₃, 0.5 equiv relative to substrate, specifically to neutralize the ligand). Stir for 10 mins.

  • Result: The mixture should clarify or change color (often to a yellow/green hue) indicating free ligand generation and complexation.

• Substrate Addition:

  • Add the Aryl Halide (1.0 equiv), Nucleophile (1.2 equiv), and the remaining Base (2.0 equiv).

• Reaction:

  • Seal the vial under Argon/Nitrogen.

  • Heat to 80–110°C for 12–24 hours.

• Work-up:

  • Cool to RT. Dilute with Ethyl Acetate. Wash with water (to remove DMSO and salts).

  • Dry organic layer over Na₂SO₄ and concentrate.

Protocol B: Iron-Catalyzed Atom Transfer Radical Polymerization (ATRP)

Application: Controlled polymerization of methacrylates/styrenes. Rationale: Saturated 2-aminopyridines form complexes with Fe(II) halides, mediating the reversible redox process required for living polymerization.

Reagents

• Monomer: Methyl Methacrylate (MMA) (degassed).

• Initiator: Ethyl 2-bromoisobutyrate (EBiB).

• Catalyst: FeCl₂ (anhydrous).

• Ligand: N-propyl-2-Pyridinamine · 2HCl.

• Reducing Agent/Base: Zerovalent Iron (Fe⁰) or organic base (TEA) to neutralize the ligand.

Procedure

• Ligand Neutralization: Dissolve Ligand · 2HCl in Methanol/Water (minimal). Add 2.1 equiv of NaOH. Extract the free base into Toluene. Dry and use the free base solution for polymerization to avoid introducing chloride ions or water into the sensitive ATRP system.

• Complexation: Mix FeCl₂ and the Free Ligand (1:2 ratio) in the monomer/solvent mixture under strict Nitrogen atmosphere.

• Polymerization: Add initiator. Heat to 60°C.

• Termination: Expose to air to oxidize the catalyst (solution turns rust-colored). Precipitate polymer in Methanol.

Mechanism of Action (Catalytic Cycle)

The ligand promotes the reaction via a standard Cu(I)/Cu(III) catalytic cycle. The bidentate nature prevents the formation of unreactive Cu-aggregates.

[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Incomplete ligand activation	Ensure 2.2 equiv of base is added per mole of ligand specifically for the HCl salt, in addition to the reaction stoichiometry.
Catalyst Precipitation	Solvent incompatibility	Switch to DMSO or DMF if using the salt directly. If using Toluene, you must generate the free base first (Protocol B, Step 1).
Blue/Green Solution	Oxidation to Cu(II)	Oxygen leak. Ensure strict inert atmosphere (Argon balloon or glovebox). Add a reductant (e.g., 10 mol% Ascorbic Acid) if necessary.
Ligand Degradation	High Temp (>120°C)	N-alkylaminopyridines are thermally stable, but avoid temperatures >140°C. Keep reaction at 90-110°C.

References

• Compound Synthesis & Characterization

  • Patent: Altenbach, R. J., et al. "Diamino-pyridine, pyrimidine, and pyridazine modulators of the histamine H4 receptor." U.S. Patent 9,732,087 , August 15, 2017.[1] Link

  • Synthesis: "Process for the preparation of 2-amino-alkylpyridines."[2][3] U.S. Patent 4,628,097 . Link

• Catalytic Applications (Class Behavior)

  • C-H Activation: "Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines." RSC Advances, 2025. Link

  • Copper Catalysis:[4][5] "Copper Nanoparticles and Copper-Containing Metal–Organic Coordination Polymers in the Catalytic Amination of 2-Halopyridines." Russian Journal of Organic Chemistry, 2024.[4] Link

  • Iron Polymerization: "Crystallographic Evidence of η1-Coordination of Bulky Aminopyridine in Halide-Containing Iron(II) Complexes." MDPI Crystals, 2022. Link

• General Ligand Properties

  • PubChem Entry: N-propyl-2-pyridylmethanimine (Related Imine/Amine data). Link

Sources

• 1. US9732087B2 - Diamino-pyridine, pyrimidine, and pyridazine modulators of the histamine H4 receptor - Google Patents [patents.google.com]
• 2. US4628097A - Process for the preparation of 2-amino-alkylpyridines - Google Patents [patents.google.com]
• 3. CN102276526B - Synthesis method of 2-amino pyridine compounds - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi-res.com [mdpi-res.com]

Application Note: N-propyl-2-Pyridinamine Dihydrochloride in Heterocyclic Synthesis

Topic: Advanced Heterocyclic Synthesis using N-propyl-2-Pyridinamine Dihydrochloride Content Type: Detailed Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Academic Researchers.[1]

Introduction & Chemical Profile

N-propyl-2-pyridinamine Dihydrochloride (CAS: Free base 55496-57-6; Salt forms vary) is a robust, bench-stable precursor used in the synthesis of fused nitrogen heterocycles and coordination complexes.[2] While the free base (2-(propylamino)pyridine) is often an oil prone to oxidation and shelf-degradation, the dihydrochloride salt ($ \cdot 2HCl $) offers superior crystallinity, hygroscopic stability, and precise stoichiometry for critical applications.[1]

This reagent is a bifunctional building block containing:

• Pyridine Ring Nitrogen (N1): A nucleophilic center capable of quaternization.[2]

• Exocyclic Secondary Amine ($ -NH-Pr $): A nucleophile serving as a directing group or cyclization partner.[2]

Key Applications:

• Fused Heterocycles: Synthesis of cationic 1-alkyl-imidazo[1,2-a]pyridinium salts (fluorescent probes, ionic liquids).[1]

• Ligand Design: Precursor for bidentate N,N-donor ligands in transition metal catalysis (Cu, Co, Zn).[1]

• Pharmaceutical Intermediates: Scaffold for GPCR ligands and kinase inhibitors requiring specific N-alkyl substitution.[2]

Critical Handling: Salt Neutralization Strategies

The dihydrochloride form is non-reactive in nucleophilic substitutions until liberated.[2] The choice of neutralization method dictates reaction success.

Method A: In-Situ Neutralization (Recommended for One-Pot Synthesis)

Best for: High-throughput synthesis where isolation is inefficient.

• Reagents: Use 2.2 to 2.5 equivalents of a non-nucleophilic base (e.g., Diisopropylethylamine (DIPEA) or

  ).[1]

• Solvent System: Ethanol (protic) or DMF (aprotic), depending on the subsequent step.[1]

• Note: The resulting chloride salts (e.g., DIPEA

  HCl) may precipitate; ensure vigorous stirring.[1]

Method B: Free Base Isolation (Recommended for Sensitive Catalysis)

Best for: Metal-catalyzed cross-couplings (Buchwald-Hartwig) where amine salts poison the catalyst.

• Dissolve the dihydrochloride in minimal water.[2]

• Adjust pH to >12 using 2M NaOH.

• Extract

  with Dichloromethane (DCM).

• Dry organic layer over anhydrous

  and concentrate in vacuo.

• Storage: Use immediately or store under Argon at -20°C.

Core Workflow 1: Synthesis of 1-Propyl-imidazo[1,2-a]pyridinium Salts

This protocol details the condensation of N-propyl-2-pyridinamine with

-haloketones.[2] Unlike primary aminopyridines which yield neutral imidazo[1,2-a]pyridines, the N-propyl derivative yields a cationic fused system , valuable for its fluorescence and biological activity (e.g., mitochondrial targeting).[1]

Mechanism of Action

The reaction proceeds via the Ortoleva-King type mechanism :

• Quaternization: The endocyclic pyridine nitrogen attacks the

  -haloketone.[2]

• Cyclization: The exocyclic amine attacks the carbonyl carbon.[2]

• Dehydration: Loss of water aromatizes the system, locking the propyl group at the N1 position.

Figure 1: Mechanistic pathway for the formation of cationic imidazo[1,2-a]pyridinium scaffolds.

Experimental Protocol

Scale: 1.0 mmol | Time: 4–6 Hours | Yield: 75–85%[2]

• Preparation: In a 25 mL round-bottom flask, suspend N-propyl-2-pyridinamine dihydrochloride (209 mg, 1.0 mmol) in Ethanol (5 mL).

• Neutralization: Add Triethylamine (

  ) (350 µL, 2.5 mmol). Stir for 10 min at Room Temperature (RT) until the solution clears.

• Addition: Add Phenacyl Bromide (199 mg, 1.0 mmol) in one portion.

• Reaction: Heat to Reflux (80°C) for 4 hours. Monitor by TLC (10% MeOH in DCM).

  • Checkpoint: The product is a salt and will stay at the baseline or run very slowly compared to starting materials.

• Work-up:

  • Cool to RT.

  • Add Diethyl Ether (10 mL) to precipitate the crude salt.

  • Filter the solid and wash with cold ether (

    mL).

• Purification: Recrystallize from Acetonitrile/Ethanol (9:1) to obtain white/off-white crystals.

Data Summary Table

Parameter	Specification	Notes
Solvent	Ethanol (Anhydrous)	Promotes polar transition state.[2]

| Base |

or | Essential to sequester HCl from starting material.[2] | | Temperature | 80°C (Reflux) | Required for dehydration step.[2] | | Product Form | Quaternary Salt | Highly soluble in water/DMSO; limited solubility in non-polar organics.[2] |

Core Workflow 2: Synthesis of N,N-Bidentate Ligands

N-propyl-2-pyridinamine serves as a "hemi-labile" ligand precursor.[2] Upon deprotonation of the exocyclic amine, it forms a monoanionic bidentate ligand capable of stabilizing transition metals (Cu, Pd, Zn).[1]

Protocol: Synthesis of Bis(N-propyl-2-pyridinaminato) Copper(II)

Application: Catalyst for aerobic oxidations and C-N coupling.[3]

• Ligand Prep: Dissolve N-propyl-2-pyridinamine 2HCl (2.0 mmol) in Methanol (10 mL).

• Base Activation: Add NaOH (4.0 mmol) dissolved in minimal water.[2] Stir for 15 min.

• Metalation: Add

  (1.0 mmol) dissolved in Methanol (5 mL) dropwise.

  • Observation: Solution turns deep blue/green immediately.[2]

• Crystallization: Stir for 1 hour. Concentrate to half volume and cool to 0°C.

• Isolation: Filter the precipitate, wash with cold methanol/water (1:1), and dry under vacuum.

Troubleshooting & Expert Insights

Issue	Probable Cause	Corrective Action
Low Yield (Imidazo Synthesis)	Incomplete neutralization of 2HCl salt.	Ensure >2.2 eq. of base is used before adding the electrophile.
Sticky/Oily Product	Residual solvent or mixed halide salts.[2]	Triturate with Diethyl Ether/Hexane.[2][4] Perform anion exchange (e.g., with ) to improve crystallinity.[1]
Regioselectivity Failure	Competitive alkylation at exocyclic N.	Use polar protic solvents (EtOH) which favor the harder nucleophile (Ring N) via H-bonding solvation of the amine.[2]
Starting Material Recovery	Hydrolysis of -haloketone.	Ensure solvents are anhydrous. Avoid hydroxide bases; use Carbonate or Amine bases.[2]

References

• Synthesis of Imidazo[1,2-a]pyridines: Organic Chemistry Portal. "Synthesis of imidazo[1,2-a]pyridines." Available at: [Link][1]

• Reactivity of 2-Aminopyridines: National Institutes of Health (NIH).[2] "The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis." Available at: [Link]

• Groebke-Blackburn-Bienaymé Reaction: Beilstein Journal of Organic Chemistry. "The Groebke–Blackburn–Bienaymé reaction in its maturity." Available at: [Link]

• Chemical Identity (PubChem): National Center for Biotechnology Information.[2] "N-propyl-2-pyridylmethanimine (Related Structure/Precursor Data)." Available at: [Link][1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. n-Propyl-2-pyridylmethanimine | C9H12N2 | CID 11205848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Imidazo[1,2-a]pyridine synthesis [organic-chemistry.org]
• 4. A mild, catalyst-free synthesis of 2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Recrystallization Strategies for N-Propyl-2-Pyridinamine Dihydrochloride

Target Audience: Researchers, Formulation Scientists, and Process Chemists in Drug Development. Content Type: Technical Guide and Experimental Protocol.

Introduction & Chemical Context

N-propyl-2-pyridinamine dihydrochloride (CAS: 727732-02-7) is a highly polar, water-soluble secondary aminopyridine derivative. In pharmaceutical development, aminopyridine scaffolds are critical building blocks, often isolated as hydrochloride salts to enhance chemical stability, solubility, and handling characteristics[1]. Because the molecule contains two basic nitrogen centers—the pyridine ring nitrogen and the exocyclic secondary amine—it readily forms a stable dihydrochloride salt.

However, the purification of such highly polar dihydrochloride salts presents unique thermodynamic challenges. The strong ionic crystal lattice resists dissolution in standard organic solvents, while its high affinity for water makes aqueous recrystallization prone to severe yield losses and hydrate formation[2]. Therefore, selecting an optimal anhydrous solvent or binary solvent system is the most critical parameter for achieving high-purity crystalline products[3].

Mechanistic Rationale for Solvent Selection

As a Senior Application Scientist, I approach solvent selection not by trial and error, but through the lens of dielectric constants (

) and supersaturation kinetics. The recrystallization of N-propyl-2-pyridinamine dihydrochloride relies on two primary mechanisms:

• Single-Solvent Cooling Crystallization: Alcohols such as ethanol and isopropanol (IPA) are often excellent choices for the crystallization of hydrochloride salts[4]. The moderate dielectric constant of IPA (

  ) allows for temperature-dependent solubility. At reflux, the thermal energy overcomes the ionic lattice energy; upon controlled cooling, the solvent's capacity to solvate the salt diminishes, driving controlled nucleation.

• Liquid Anti-Solvent Crystallization (LASC): LASC is frequently used in the pharmaceutical field to control particle size, polymorphism, and production costs[5]. In this approach, the crude salt is dissolved in a highly polar primary solvent (e.g., Methanol,

  ). An anti-solvent with a low dielectric constant (e.g., Ethyl Acetate, ) is then titrated into the system. The anti-solvent rapidly lowers the bulk dielectric constant of the medium, forcing the highly polar dihydrochloride salt into a state of supersaturation and subsequent precipitation[6]. Ethyl acetate has emerged as a preferred anti-solvent for hydrochloride salt crystallization due to its optimal solubility profile and excellent crystal-forming properties[1].

Cautionary Note: The use of extremely non-polar anti-solvents (like heptane) with highly polar dihydrochloride salts can lead to liquid-liquid phase separation ("oiling out") rather than crystallization, trapping impurities within the amorphous oil[7].

Quantitative Data: Solvent System Parameters

The following table summarizes the physicochemical properties of solvents evaluated for the recrystallization of N-propyl-2-pyridinamine dihydrochloride, providing a quantitative basis for protocol design.

Solvent	Role in Protocol	Dielectric Constant ( )	Boiling Point (°C)	Solubilizing Capacity for Dihydrochloride Salts	Suitability / Risk Profile
Methanol	Primary Solvent	32.7	64.7	Very High	Excellent. Solubilizes crude salt easily; requires anti-solvent.
Isopropanol	Primary Solvent	18.3	82.5	Moderate (Temp-dependent)	Good. Ideal for single-solvent cooling crystallization.
Ethyl Acetate	Anti-Solvent	6.0	77.1	Very Low	Excellent. Induces rapid nucleation without oiling out.
Diethyl Ether	Anti-Solvent	4.3	34.6	Extremely Low	Moderate. Effective, but high volatility poses scale-up risks.
Heptane	Anti-Solvent	1.9	98.4	Insoluble	Poor. High risk of "oiling out" due to extreme polarity gap.

Experimental Protocols

The following protocols are designed as self-validating systems . Each critical step includes an in-process validation check to ensure the thermodynamic and kinetic conditions are met before proceeding.

Protocol A: Single-Solvent Cooling Crystallization (Isopropanol)

Best for: Routine purification of moderately impure batches (>90% initial purity).

• Dissolution: Suspend 1.0 g of crude N-propyl-2-pyridinamine dihydrochloride in 10 mL of anhydrous Isopropanol (IPA) in a round-bottom flask equipped with a reflux condenser.

• Thermal Activation: Heat the suspension to a gentle reflux (80–82°C) while stirring at 300 rpm. Add additional IPA dropwise (up to 5 mL) until complete dissolution is achieved.

  • Validation Check: The solution must be completely transparent. Any persistent cloudiness indicates insoluble inorganic impurities (e.g., residual silica or metal catalysts).

• Hot Filtration: If insoluble matter persists, rapidly filter the hot solution through a pre-warmed coarse glass frit.

• Controlled Nucleation: Remove the heat source. Allow the flask to cool to ambient temperature (20–25°C) at a natural rate (approx. 1°C/min). Do not agitate.

  • Validation Check: Spontaneous formation of fine, needle-like crystals should be visible within 45–60 minutes.

• Maturation: Once at room temperature, transfer the flask to an ice bath (0–4°C) for 2 hours to maximize yield.

• Isolation: Collect the crystals via vacuum filtration. Wash the filter cake with 2 × 3 mL of ice-cold IPA.

• Drying: Dry the product under high vacuum at 40°C for 12 hours.

  • Validation Check: Weigh the product every 4 hours. The protocol is complete only when the mass stabilizes (constant weight), confirming complete solvent removal.

Protocol B: Liquid Anti-Solvent Crystallization (LASC)

Best for: Highly impure batches or when controlling specific crystal morphology is required.

• Primary Solvation: Dissolve 1.0 g of crude salt in the minimum required volume of Methanol (approx. 3–5 mL) at 45°C.

  • Validation Check: Ensure the solution is clear and free-flowing.

• Anti-Solvent Titration: Maintain the solution at 40°C with vigorous stirring (400 rpm). Using an addition funnel, add Ethyl Acetate dropwise at a rate of 1 mL/min.

  • Validation Check: Observe the point of localized cloudiness where the drops hit the solution. When the cloudiness takes >3 seconds to dissipate into the bulk solution, you have reached the metastable zone limit.

• Seeding & Nucleation: Stop the addition of Ethyl Acetate. Allow the solution to stir for 10 minutes to allow the crystal lattice to organize. The solution will transition to a sustained opalescence.

• Volume Expansion: Once nucleation is visually confirmed, resume adding Ethyl Acetate until a 1:4 (Methanol:Ethyl Acetate) volumetric ratio is achieved.

• Cooling & Isolation: Cool the suspension to 0–5°C for 2 hours. Filter under vacuum, wash with cold Ethyl Acetate, and dry to constant weight as described in Protocol A.

Workflow Visualization

The following diagram illustrates the logical decision tree and experimental workflow for the Liquid Anti-Solvent Crystallization (LASC) protocol.

Caption: Liquid Anti-Solvent Crystallization (LASC) workflow for dihydrochloride salt purification.

Analytical Validation & Troubleshooting

To ensure the scientific integrity of the recrystallized N-propyl-2-pyridinamine dihydrochloride, the following analytical validations must be performed:

• Salt Integrity (pH & Titration): Recrystallization in protic solvents (especially if heated excessively) can sometimes lead to partial dissociation of the HCl. Dissolve 10 mg of the purified product in 1 mL of DI water; the pH should be highly acidic (pH 1.5–2.5). A silver nitrate (

  ) titration can quantitatively confirm the presence of exactly two equivalents of chloride.

• Purity Assessment (HPLC/NMR): Assess purity via HPLC. If peak tailing occurs, it is likely due to secondary interactions of the secondary amine with the stationary phase; ensure the mobile phase is sufficiently buffered[4].

  -NMR (in or ) should show clean aliphatic propyl signals and the characteristic downfield shift of the protonated pyridine ring.

• Troubleshooting "Oiling Out": If the compound forms an oil instead of crystals during Protocol B, the system is over-supersaturated, or the melting point of the solute is lower than the boiling point of the solvent mixture[7]. Solution: Re-heat the mixture until the oil dissolves, add 10% more Methanol to increase the solubility capacity, and cool at a much slower rate (0.1°C/min) while introducing a seed crystal.

References

• PMC. "Pharmaceutical cocrystals: A review of preparations, physicochemical properties and applications". National Institutes of Health (NIH). Available at:[Link]

• Biotech-Asia. "Pharmaceutical Cocrystals: A Novel Systematic Approach for the Administration of Existing Drugs in New Crystalline Form". Biomedical & Pharmacology Journal. Available at:[Link]

• ACS Publications. "Investigation into Solubility and Solvent Effect of 2-Aminopyridine in Different Mono-Solvents Over Temperatures from 273.15 to 313.15 K". Journal of Chemical & Engineering Data. Available at:[Link]

• ResearchGate. "Liquid antisolvent crystallization of pharmaceutical compounds: current status and future perspectives". Drug Delivery and Translational Research. Available at:[Link]

Sources

• 1. Buy N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide hydrochloride | 1197685-68-9 [smolecule.com]
• 2. Pharmaceutical cocrystals: A review of preparations, physicochemical properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Exatecan Intermediate 2 hydrochloride | Benchchem [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Pharmaceutical Cocrystals: A Novel Systematic Approach for the Administration of Existing Drugs in New Crystalline Form – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 7. m-Toluidine | High-Purity Reagent | Supplier [benchchem.com]

Application Note: Storage Stability and Handling Protocols for N-propyl-2-Pyridinamine Dihydrochloride

Executive Summary & Chemical Profile

N-propyl-2-Pyridinamine Dihydrochloride is a highly specialized building block frequently utilized in the synthesis of advanced pharmaceutical agents, including histamine H4 receptor modulators[1]. As a secondary amine attached to a pyridine ring and stabilized as a dihydrochloride salt, this compound presents unique handling challenges. Its structural features render it highly susceptible to environmental stressors such as ambient moisture, UV/Vis light, and oxidative environments[2][3].

This application note provides a comprehensive, mechanistically grounded guide to maximizing the shelf-life and experimental reliability of this compound, ensuring that researchers can maintain batch integrity throughout their drug development workflows.

Table 1: Quantitative Physicochemical Profile

Parameter	Specification / Value
Chemical Name	N-propyl-2-Pyridinamine Dihydrochloride
CAS Number	727732-02-7
Molecular Formula	C8H12N2 · 2HCl
Molecular Weight	209.12 g/mol
Physical Appearance	Solid powder (typically white to off-white)
Solubility	Water, DMSO (Highly Hygroscopic)
Primary Vulnerabilities	Hydrolysis, Photodegradation, N-Oxidation

Mechanistic Causality of Degradation

Understanding why a compound degrades is essential for implementing effective storage solutions. N-propyl-2-Pyridinamine Dihydrochloride undergoes degradation via three primary pathways:

• Hygroscopicity and Deliquescence: Amine dihydrochlorides are inherently hygroscopic[3]. Exposure to atmospheric moisture leads to rapid water absorption, which can trigger a phase transition from an amorphous to a crystalline state or cause deliquescence[4]. The localized dissolution of the salt in absorbed water alters the micro-pH, accelerating the dissociation of the hydrochloride salt and exposing the reactive free base[5].

• Oxidative Susceptibility: The pyridine nitrogen and the exocyclic secondary amine are electron-rich centers vulnerable to reactive oxygen species (ROS). In the presence of ambient oxygen, particularly when catalyzed by trace transition metals or light, these centers can oxidize to form N-oxides or hydroxylamines[2].

• Photolytic Cleavage: Pyridine derivatives absorb strongly in the UV spectrum. Photon absorption can excite the molecule into a reactive triplet state, leading to radical formation, subsequent ring cleavage, or polymerization[2]. This is macroscopically observed as a distinct color shift (yellowing or browning) of the solid powder[6].

Logical flowchart of environmental stressors and resulting degradation pathways.

Standardized Storage Protocols

To mitigate the degradation mechanisms outlined above, the following tiered storage protocols must be strictly adhered to:

Long-Term Archival Storage (> 1 Month)

• Temperature: Store at -20°C to -80°C. Lowering the temperature minimizes the thermal kinetic energy available for oxidative and hydrolytic reactions to overcome their activation barriers[5].

• Atmosphere: Flush the headspace of the primary container with an inert gas (Argon or high-purity Nitrogen) to displace oxygen and prevent N-oxide formation[2][6].

• Packaging: Use tightly sealed, dark amber glass vials to block UV/Vis light. Wrap the cap junction with PTFE tape or Parafilm to create an impermeable moisture barrier[3][6].

Short-Term Working Storage (< 1 Month)

• Temperature: Store at 2-8°C[6].

• Handling (Critical Step): Allow the sealed container to equilibrate to room temperature in a desiccator before opening. Opening a cold vial in ambient air will cause immediate condensation of atmospheric moisture onto the hygroscopic powder, instantly compromising the batch[3][5].

Solution Storage

Avoid storing the compound in aqueous buffers or protic solvents for extended periods. Prepare stock solutions in anhydrous, peroxide-free, neutral aprotic solvents (e.g., high-purity DMSO or Acetonitrile) and aliquot into single-use volumes to avoid repeated freeze-thaw cycles[5][6].

Experimental Workflow: Stability-Indicating Forced Degradation Assay

To ensure trustworthiness and reproducibility in downstream biological or chemical assays, researchers must validate the integrity of their specific batch. The following self-validating forced degradation protocol is designed to establish a stability-indicating LC-MS method, separating the parent peak from its degradation products[2].

Step-by-step experimental workflow for stability-indicating forced degradation.

Step-by-Step Methodology:

• Stock Preparation: Dissolve 5 mg of N-propyl-2-Pyridinamine Dihydrochloride in 5 mL of anhydrous HPLC-grade Acetonitrile to create a 1 mg/mL stock solution.

• Aliquot and Stress: Divide the stock into five 1 mL aliquots and apply the following conditions:

  • Control: Store at 4°C in the dark.

  • Acidic Stress: Add 100 µL of 0.1N HCl. Incubate at 60°C for 24 hours.

  • Basic Stress: Add 100 µL of 0.1N NaOH. Incubate at 60°C for 24 hours. (Note: Watch for immediate precipitation of the free base).

  • Oxidative Stress: Add 100 µL of 3% H2O2. Incubate at room temperature for 24 hours[2].

  • Photolytic Stress: Expose to UV/Vis light (ICH Q1B standard) at room temperature for 48 hours[6].

• Quenching: Neutralize the acidic and basic samples with equivalent volumes of NaOH and HCl, respectively. Dilute all samples 1:10 with the mobile phase.

• LC-MS Analysis: Inject samples onto a C18 reverse-phase column. Use a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid). Monitor UV absorbance at 254 nm and extract the mass chromatogram for the parent ion [M+H]+.

• Data Interpretation: Calculate the % degradation by comparing the peak area of the parent compound in the stressed samples against the control.

Table 2: Quantitative Forced Degradation Parameters

Stress Condition	Reagent / Environment	Temp / Time	Expected Primary Degradant	Target Degradation
Acidic	0.1N HCl	60°C / 24h	Hydrolysis products	5 - 15%
Basic	0.1N NaOH	60°C / 24h	Free base precipitation	10 - 20%
Oxidative	3% H2O2	RT / 24h	Pyridine N-oxide (+16 Da)	15 - 30%
Photolytic	UV/Vis Light	RT / 48h	Radical cleavage products	5 - 10%

References

Sources

• 1. US9732087B2 - Diamino-pyridine, pyrimidine, and pyridazine modulators of the histamine H4 receptor - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

removing unreacted 2-aminopyridine from N-propyl derivatives

Topic: Removal of Unreacted 2-Aminopyridine from N-Propyl Derivatives

Executive Summary

You are likely performing a reductive amination or nucleophilic substitution to synthesize N-propyl-2-aminopyridine .[1] A common bottleneck in this synthesis is the persistence of the starting material, 2-aminopyridine (2-AP) .

Separating these two species is deceptively difficult because both are basic pyridines with similar pKa values (~6.86 for 2-AP).[1] Standard acid/base extractions often fail because both protonate under similar conditions.[1] However, they differ significantly in lipophilicity (LogP) and steric profile . This guide exploits those differences.

Module 1: The "Workhorse" Method (Aqueous Partitioning)

Best for: Large scale (>1g) where 95% purity is acceptable.

The Science: While pKa is similar, the LogP (partition coefficient) differs drastically.

• 2-Aminopyridine: LogP ≈ 0.49 (Highly polar, significant water solubility).[1]

• N-Propyl Derivative: LogP ≈ 1.5–2.0 (Lipophilic).[1]

The Protocol: Do not use strong acid (HCl) immediately, as it extracts both compounds into water. Instead, use a pH-controlled wash .

• Dissolution: Dissolve crude mixture in a non-polar solvent. Toluene is superior to Dichloromethane (DCM) here because 2-AP is less soluble in Toluene, forcing it into the aqueous phase during washes.

• The "Slightly Acidic" Wash:

  • Prepare a 0.5 M Ammonium Chloride (NH₄Cl) solution (approx pH 5-6).

  • Wash the organic layer 3–4 times.

  • Mechanism:[1][2][3][4] At pH ~5.5, the highly polar 2-AP prefers the aqueous buffer. The more lipophilic N-propyl product, even if partially protonated, prefers the organic layer due to the propyl chain's hydrophobic effect.

• Brine Polish: Wash once with saturated brine to remove residual water.[1]

• Dry & Concentrate: Dry over Na₂SO₄ and evaporate.

Troubleshooting Table:

Observation	Diagnosis	Solution
Emulsion forms	2-AP acts as a surfactant at the interface.[1]	Add 5% Methanol to the organic phase or filter through Celite.

| Product loss | pH was too low (<4.0). | Back-extract the aqueous washes with fresh Toluene, then combine organics. |

Module 2: The "Precision" Method (Chemical Scavenging)

Best for: High-value, small-scale (<500mg) library synthesis.[1]

The Science: This method exploits the difference between a Primary Amine (2-AP) and a Secondary Amine (Your Product).

• Reagent: Polymer-Supported Benzaldehyde (PS-Benzaldehyde).[1]

• Mechanism: The aldehyde reacts selectively with the primary amine (2-AP) to form a stable imine (Schiff base) bound to the resin. The secondary amine (product) cannot form a stable imine and remains in solution.

The Protocol:

• Dissolve crude mixture in DCM or DCE (10 mL per gram).

• Add PS-Benzaldehyde resin (3–5 equivalents relative to the excess 2-AP, not the product).

• Add a catalytic amount of Acetic Acid (1%).

• Shake gently at room temperature for 6–12 hours.

• Filter the resin.[5] The filtrate contains your pure secondary amine.

Figure 1: Selective scavenging workflow targeting the primary amine functionality of 2-aminopyridine.[1]

Module 3: Chromatography (The "Polishing" Step)

Best for: Final purification to >99% purity.

The Issue: 2-Aminopyridines are notorious for "streaking" or "tailing" on silica gel.[1] This is caused by the interaction of the basic pyridine nitrogen with acidic silanol (Si-OH) groups on the silica surface.

The Fix: Mobile Phase Modifiers Do not run a standard Hexane/Ethyl Acetate column. You must deactivate the silica.

Recommended Solvent Systems:

• DCM / Methanol / Triethylamine: 95 : 4 : 1[1]

  • Note: The Triethylamine (Et₃N) blocks the silanol sites, allowing the 2-AP and product to elute as tight bands.

• DCM / Methanol / Aqueous Ammonia: 90 : 9 : 1[1]

  • Note: Shake the solvents in a sep funnel first, use the organic layer. This is often called "Ammoniated DCM".

Rf Comparison (Typical on Silica):

• 2-AP: ~0.2 (in 5% MeOH/DCM) – Often streaks.[1]

• N-Propyl Product: ~0.4–0.5 – Moves faster due to alkyl chain.[1]

Module 4: Safety & Toxicity (Critical Warning)

Hazard Alert: 2-Aminopyridine is a Potassium Channel Blocker and is significantly more toxic than simple pyridine.[1] It is readily absorbed through the skin.[6]

• Symptoms: Convulsions, respiratory distress, excitation.

• Permissible Exposure Limit (OSHA): 0.5 ppm (2 mg/m³).

• Handling: Double-gloving (Nitrile) is mandatory.[1] All rotovap exhaust must be vented into a fume hood, not the lab atmosphere.

Frequently Asked Questions (FAQ)

Q: Can I use vacuum distillation? A: Yes, but with caution. 2-Aminopyridine has a boiling point of ~210°C but sublimes easily.[1] If your product has a high boiling point (>250°C), you can sublime the 2-AP off under high vacuum (0.1 mmHg) at 60-80°C. A cold finger is required.[1]

Q: I tried acid extraction with 1M HCl and lost everything. Why? A: Both the starting material and product are basic. 1M HCl protonates both, pulling them into the water. You must use the Module 1 protocol (pH 5–6 buffer) or use a "Back-Extraction" technique:

• Extract both into 1M HCl.

• Wash the acidic water with DCM (removes non-basic impurities).

• Basify the water slowly to pH ~8 (using NaHCO₃).

• Extract with DCM. The lipophilic product extracts first; the polar 2-AP lags behind in the water.

Q: Can I use Phthalic Anhydride? A: Yes. This is a classic solution-phase chemical separation. Reflux the mixture with phthalic anhydride in toluene. 2-AP forms a stable phthalimide (precipitate or neutral). The secondary amine product forms a phthalamic acid, which can be extracted into sodium bicarbonate solution, then hydrolyzed back to the amine with hydrazine (Ing-Manske procedure). This is effective but labor-intensive.

References

• PubChem. 2-Aminopyridine Compound Summary (CID 10439).[1][7] National Library of Medicine.[8] [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Chemical Database: 2-Aminopyridine.[1] United States Department of Labor. [Link]

• Chua, M. et al. Purification of 2-aminopyridine derivatives... by cation-exchange chromatography.[9] Analytical Biochemistry. [Link]

Sources

• 1. 2-Aminopyridine [webbook.nist.gov]
• 2. biochemopharma.fr [biochemopharma.fr]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. nj.gov [nj.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. epa.gov [epa.gov]
• 7. 2-Aminopyridine | NH2C5H4N | CID 10439 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. CAS Common Chemistry [commonchemistry.cas.org]
• 9. Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of N-propyl-2-Pyridinamine

Welcome to the technical support center for the synthesis of N-propyl-2-pyridinamine. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, particularly focusing on the robust and widely applicable Buchwald-Hartwig amination. Here, we will address common challenges, provide in-depth troubleshooting, and explain the chemical principles behind our recommendations to empower you to optimize your reaction yields and purity.

Introduction: The Challenge of Pyridine C-N Coupling

The synthesis of N-substituted 2-aminopyridines is a common objective in medicinal chemistry. However, these reactions are often challenging. The primary obstacle is the pyridine nitrogen itself, which can coordinate with the palladium catalyst, forming inactive species and effectively poisoning the catalytic cycle.[1][2] This inherent reactivity necessitates carefully chosen conditions to favor the desired C-N bond formation over catalyst inhibition. The Buchwald-Hartwig amination has emerged as a powerful tool for this transformation, but its success is highly dependent on the interplay of ligand, base, solvent, and temperature.[3][4]

Recommended Protocol: Buchwald-Hartwig Amination

This section provides a well-vetted starting point for the synthesis of N-propyl-2-pyridinamine from 2-bromopyridine and n-propylamine.

Experimental Protocol

Reaction Setup:

• To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%) and the phosphine ligand (e.g., XPhos, 4.4 mol%).

• Add the base (e.g., Sodium tert-butoxide, 1.4 equiv).

• Add 2-bromopyridine (1.0 equiv).

• Seal the flask, and add the anhydrous, degassed solvent (e.g., Toluene, to achieve a concentration of ~0.2 M).

• Finally, add n-propylamine (1.2 equiv) via syringe.

• Stir the reaction mixture at the desired temperature (typically 80-110 °C) and monitor its progress by TLC or LC-MS.

Work-up and Purification:

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent like ethyl acetate and wash with water or brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain N-propyl-2-pyridinamine.[1]

Troubleshooting and FAQs

This section addresses the most common issues encountered during the synthesis in a question-and-answer format.

Issue 1: Low or No Product Yield

Q1: My reaction shows no conversion, or the yield is very low. What is the most likely cause?

A: This is the most frequent issue and typically points to catalyst deactivation or suboptimal reaction conditions. The pyridine substrate is a known inhibitor of palladium catalysts.[1][2]

Potential Causes & Solutions:

• Catalyst Poisoning by Pyridine: The lone pair on the pyridine nitrogen can bind strongly to the palladium center, halting the catalytic cycle.

  • Solution: Employ bulky, electron-rich phosphine ligands. Ligands like XPhos, SPhos, or RuPhos are designed to create a sterically hindered environment around the palladium, which disfavors coordination by the pyridine nitrogen and promotes the desired C-N coupling.[1][2]

• Inappropriate Base Selection: The base is critical for generating the active amine nucleophile. A base that is too weak will result in a sluggish or stalled reaction.

  • Solution: Strong, non-nucleophilic bases are required. Sodium tert-butoxide (NaOtBu) is the most common and effective choice for this reaction.[4] Weaker bases like K₃PO₄ or Cs₂CO₃ may be attempted if your substrate is base-sensitive, but often require higher temperatures and catalyst loadings.[5][6]

• Air or Moisture Contamination: The active Pd(0) catalyst is highly sensitive to oxygen and can be oxidized to inactive Pd(II) species. Moisture can hydrolyze the base and interfere with the catalytic cycle.

  • Solution: Ensure all glassware is oven-dried. Use anhydrous, degassed solvents. The reaction must be set up and run under a strictly inert atmosphere (Argon or Nitrogen).[7]

Issue 2: Reaction Stalls or Incomplete Conversion

Q2: The reaction starts, but stalls before all the starting material is consumed. What should I investigate?

A: Reaction stalling often indicates catalyst decomposition over time or insolubility of reaction components.

Potential Causes & Solutions:

• Catalyst Decomposition (Palladium Black): At elevated temperatures, the catalyst can decompose, precipitating as inactive palladium black.[2][7]

  • Visual Cue: The reaction mixture turns from a homogeneous colored solution to a suspension with fine black particles.[2]

  • Solution: Lower the reaction temperature to 80-90 °C and increase the reaction time. Ensure an adequate ligand-to-palladium ratio (typically 1.5:1 to 2.2:1) to stabilize the catalyst.[1]

• Reagent Insolubility: If the base or other reagents are not fully dissolved, the reaction kinetics can be severely hindered.

  • Solution: Toluene and 1,4-dioxane are excellent first-choice solvents. If solubility is an issue, ensure vigorous stirring. Grinding the base to a fine powder before addition can also improve its solubility and reactivity.[2][5]

Issue 3: Formation of Significant Byproducts

Q3: My analysis shows significant byproduct formation alongside my desired product. What are these and how can I minimize them?

A: The primary byproduct in this type of reaction is often from hydrodehalogenation.

Potential Causes & Solutions:

• Hydrodehalogenation: This side reaction replaces the bromine on the pyridine ring with a hydrogen atom, producing pyridine as a byproduct. It becomes competitive with the desired amination if the catalytic cycle is inefficient.

  • Solution: Optimizing the ligand is the most effective strategy. A more electron-rich and bulky ligand can accelerate the rate of reductive elimination (the final C-N bond-forming step), outcompeting the hydrodehalogenation pathway.[6] Additionally, ensure strictly anaerobic and anhydrous conditions, as water can be a proton source for this side reaction.[7]

Mechanistic Insight & Process Optimization

A deeper understanding of the reaction mechanism allows for more rational troubleshooting. The visualization below outlines the key steps in the Buchwald-Hartwig catalytic cycle and highlights where common failures occur.

Caption: Buchwald-Hartwig catalytic cycle and common failure points.

Parameter Optimization Summary

For a systematic approach to improving your yield, consider optimizing the following parameters. The table below provides a logical screening sequence.

Parameter	Recommended Starting Point	Alternative Options & Considerations	Rationale
Ligand	XPhos	RuPhos, SPhos, BrettPhos.[8]	Bulky, electron-rich ligands are essential to prevent catalyst inhibition by the pyridine substrate and promote reductive elimination.[1][2]
Base	NaOtBu	LHMDS, K₃PO₄, Cs₂CO₃.	A strong, non-nucleophilic base is required for efficient deprotonation. Weaker bases may be used for sensitive substrates but often require higher temperatures.[5]
Solvent	Toluene	1,4-Dioxane, THF, CPME.	Must be anhydrous and capable of dissolving all components. Aprotic solvents are preferred.[5]
Temperature	100 °C	80-110 °C.	Higher temperatures increase reaction rates but can also lead to catalyst decomposition. An optimal balance is necessary.[2][5]

Advanced Troubleshooting Logic

For persistent issues, a more structured diagnostic workflow can isolate the problem.

Caption: Decision workflow for troubleshooting low yield.

References

• 1

• 2

• 7

• 9

• 6

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

N-propyl-2-Pyridinamine Dihydrochloride oiling out during crystallization

The following technical guide addresses the crystallization challenges associated with N-propyl-2-Pyridinamine Dihydrochloride , specifically focusing on the phenomenon of "oiling out" (Liquid-Liquid Phase Separation).

Topic: N-propyl-2-Pyridinamine Dihydrochloride Oiling Out

Executive Summary & Diagnostic

The Issue: You are observing "oiling out" (Liquid-Liquid Phase Separation or LLPS) during the crystallization of N-propyl-2-Pyridinamine Dihydrochloride. Instead of forming a crystalline suspension, the solution becomes turbid, forming a second liquid phase (oil droplets) rich in the product.[1][2] This oil may eventually solidify into an amorphous glass or a sticky gum, trapping impurities and reducing yield/purity.[1]

The Science: This occurs because the Metastable Zone Width (MSZW) for crystallization is intersected by a Liquid-Liquid Miscibility Gap . Simply put, the system becomes supersaturated with respect to the liquid (oil) phase before it nucleates the solid crystal phase. This is common for dihydrochloride salts due to their high ionic strength, potential hygroscopicity, and depressed melting points in the presence of solvents.

Root Cause Analysis (The "Why")

Before attempting a fix, identify the driver using this logic flow:

• Thermodynamic Cause: The operating temperature is above the "critical solution temperature" of the oiling phase.

• Kinetic Cause: Supersaturation is generated too rapidly (e.g., fast cooling or "crashing out" with anti-solvent), pushing the system into the spinodal decomposition region.

• Chemical Cause:

  • Hygroscopicity: Dihydrochlorides are prone to hydrate formation. Trace water can lower the melting point of the salt, acting as a flux.

  • Impurities: Synthesis byproducts can depress the melting point of the salt, making the "oil" phase thermodynamically stable.

Visualizing the Problem

The diagram below illustrates the phase boundary conflict causing your issue.

Figure 1: The thermodynamic conflict. To fix oiling out, we must trigger nucleation in the yellow "Metastable Zone" before crossing the red "LLPS Boundary".

Troubleshooting Protocols

Do not randomly change solvents. Follow these protocols in order.

Protocol A: The "Seeding at Cloud Point" Strategy (Gold Standard)

Objective: Bypass the energy barrier for nucleation so the system never reaches the oiling-out concentration.

• Determine Saturation Temperature (

  ): Heat your mixture until all solids/oils dissolve. Note this temperature (e.g., 60°C).

• Determine Oiling Temperature (

  ): Cool rapidly and note the temperature where the solution turns milky/oily (e.g., 40°C).

• The Fix:

  • Heat to

    to ensure full dissolution.

  • Cool slowly to midway between

    and (e.g., 50°C).

  • Add Seeds: Add 0.5 - 1.0 wt% of pure crystalline N-propyl-2-Pyridinamine Dihydrochloride.

  • Hold: Maintain temperature for 30-60 minutes. Ensure seeds do not dissolve (if they do, you are undersaturated; lower temp slightly and re-seed).

  • Cool: Once a seed bed is established (visual growth), cool slowly (0.2°C/min) to the final isolation temperature.

Protocol B: Solvent System Engineering

Objective: Increase the gap between the solubility curve and the oiling curve.

• Current System Check: If you are using Isopropanol (IPA)/Ether or Ethanol/Hexane , the polarity difference may be too extreme, promoting phase separation.

• Recommended Modification:

  • Switch Anti-solvent: Use an anti-solvent with slightly higher polarity or hydrogen bonding capability. For amine hydrochlorides, Ethyl Acetate or Acetone often works better than Hexanes/Ethers.

  • Add a Co-Solvent: Add 1-5% Methanol or Water (carefully) to the good solvent. This increases the solubility of the oil phase, pushing the LLPS boundary to lower temperatures/higher concentrations, giving you more room to crystallize.

  • Warning: If adding water, you must control the water activity to prevent hydrate formation if the anhydrous form is desired.

Protocol C: The "Trituration" Recovery (If Batch has already Oiled)

Objective: Recover a batch that has turned into a sticky gum.

• Decant: Pour off the supernatant (mother liquor) which contains most impurities.

• Dissolve: Redissolve the oil in a minimum amount of hot methanol or ethanol .

• Solvent Swap: Slowly add Ethyl Acetate or IPA while hot until slight turbidity persists.

• Sonication: If possible, immerse the flask in a sonication bath. Sonic energy can disrupt the liquid-liquid interface and induce nucleation.

• Scratching: Use a glass rod to scratch the side of the flask at the air-liquid interface.

Frequently Asked Questions (FAQ)

Q1: Why does the dihydrochloride salt oil out more than the free base? A: The dihydrochloride salt is an ionic species. In organic solvents, the ionic interactions are very strong. If the crystal lattice energy is high but the solvation energy is low (poor solvent match), the salt molecules prefer to cluster together in a disordered liquid (oil) rather than organizing into a crystal, especially if the melting point is depressed by residual solvent.

Q2: My oil solidifies, but it’s a glass, not a crystal. Is this okay? A: Generally, no. Glassy solids trap solvent and impurities. They have poor stability and variable bioavailability. You must re-crystallize using Protocol A (Seeding) to obtain a crystalline form.

Q3: Can I use HCl gas to prevent oiling out? A: Excess HCl can sometimes cause oiling out by the "common ion effect," pushing the salt out of solution too fast. However, ensure you have stoichiometric HCl (2.0 - 2.1 equivalents). If you are substoichiometric, you may have a mixture of mono- and dihydrochloride, which forms a eutectic mixture with a very low melting point (guaranteed oil). Verify stoichiometry.

Q4: How do I dry the solvent if hygroscopicity is the cause? A: N-propyl-2-Pyridinamine Dihydrochloride is likely hygroscopic. Use anhydrous solvents (water <0.1%). If the oiling out is persistent, check the water content of your "oil" layer. If it's high, the "oil" is actually a concentrated aqueous solution of your salt. Dry your solvents over molecular sieves (3Å or 4Å) before crystallization.

Experimental Workflow: Controlled Crystallization

Use this workflow to standardize your process.

Figure 2: Optimized crystallization workflow to avoid LLPS.

References

• Deneau, E., & Steele, G. (2005). An In-Line Study of Oiling Out and Crystallization. Organic Process Research & Development. (Demonstrates the use of FBRM to detect oiling out vs nucleation).

• Veverka, M., et al. (2013). Crystallization of Pharmaceutical Solids: Oiling Out. Chemical Engineering & Technology. (General mechanisms of LLPS in API salts).

• Beckmann, W. (2000). Seeding the Crystallization of Active Pharmaceutical Ingredients. Organic Process Research & Development. (The authoritative guide on seeding strategies).

• PubChem. (2024).[3] N-propyl-2-pyridylmethanimine (Compound Summary). National Library of Medicine. (Structural data for N-propyl-2-pyridyl derivatives).

• Mettler Toledo. (2024). Oiling Out in Crystallization - Mechanisms and Solutions. (Industrial guidelines for managing LLPS).

Sources

• 1. mt.com [mt.com]
• 2. mt.com [mt.com]
• 3. n-Propyl-2-pyridylmethanimine | C9H12N2 | CID 11205848 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: 2-Aminopyridine Alkylation

Topic: Preventing Bis-Alkylation & Controlling Regioselectivity in 2-Aminopyridines Support Tier: Level 3 (Senior Application Scientist) Doc ID: 2AP-ALK-001

Diagnostic & Triage: The Ambident Nucleophile Challenge

Before attempting a fix, you must understand the underlying mechanism causing your mixture.[1] 2-Aminopyridine (2-AP) is an ambident nucleophile , meaning it possesses two distinct nucleophilic sites that compete for the electrophile.

The Core Problem: Competitive Nucleophilicity

• Site A (Ring Nitrogen, N1): High electron density,

  hybridized.[1] In neutral media, this is the most basic site ( ). Alkylation here yields a pyridinium salt (often undesired).

• Site B (Exocyclic Amine,

  ): The lone pair is delocalized into the aromatic ring, making it less nucleophilic than a standard primary amine.[1] However, upon deprotonation (using a strong base like NaH), the negative charge density shifts here, favoring exocyclic alkylation.[1]

Why Bis-Alkylation Happens: Once a mono-alkylated product is formed (

), the remaining proton on the exocyclic nitrogen becomes more acidic, and the nitrogen itself can remain nucleophilic. If the alkylating agent is present in excess, or if the reaction kinetics are not controlled, the second alkyl group adds rapidly, forming the tertiary amine (Bis-alkylated product).

Visualizing the Reaction Landscape

Figure 1: Reaction pathways showing the competition between Ring (N1) and Exocyclic (N-exo) alkylation. Bis-alkylation is the terminal sink for uncontrolled reactions.

Troubleshooting Guides & Protocols

Method A: The "Gold Standard" – Reductive Amination

Best For: Introduction of alkyl chains (primary or secondary carbons) where the corresponding aldehyde/ketone is available.[2] Why it works: It creates a self-limiting system.[3][4] The intermediate imine forms 1:1. The reduction step yields the mono-amine, which is sterically and electronically less reactive toward the aldehyde than the starting primary amine.

Protocol:

• Imine Formation: Dissolve 2-aminopyridine (1.0 equiv) and the Aldehyde (1.0–1.1 equiv) in DCE (Dichloroethane) or DCM.

• Activation (Optional): Add acetic acid (1.0 equiv) or Ti(OiPr)4 if the imine formation is sluggish.

• Reduction: Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv).

  • Note: STAB is milder than NaBH4 and will not reduce the aldehyde as quickly as it reduces the imine, preventing side reactions.

• Quench: Sat. NaHCO3.

Parameter	Recommendation	Reason
Stoichiometry	1:1.05 (Amine:Aldehyde)	Excess aldehyde promotes bis-alkylation (tertiary amine formation).
Reductant	NaBH(OAc)3	Selectively reduces the imine, not the aldehyde.
Solvent	DCE or DCM	Non-coordinating solvents stabilize the imine intermediate.

Method B: Acylation-Reduction (The "Guaranteed Mono" Route)

Best For: Absolute prevention of bis-alkylation when Reductive Amination fails or aldehydes are unstable. Mechanism: You convert the amine to an amide (which cannot be alkylated further) and then reduce the amide to the amine.[5][6]

Protocol:

• Acylation: React 2-aminopyridine with Acid Chloride (R-COCl) + Pyridine/TEA.

  • Result: Stable Amide (

    ).

• Reduction: Treat the isolated amide with LiAlH4 (Lithium Aluminum Hydride) or Borane-DMS in THF.

  • Result: Mono-alkylated amine (

    ).

Pros: Zero risk of bis-alkylation. Cons: Two steps; requires strong reducing agents (LiAlH4).

Method C: Direct Alkylation Optimization (If you MUST use Alkyl Halides)

Best For: Simple alkylations (Methyl, Benzyl) where other methods are not viable.[1] Risk: High risk of bis-alkylation and regioselectivity issues.

Optimization Protocol:

• Base Selection: Use NaH (Sodium Hydride) in dry DMF or THF at 0°C.

  • Why: NaH fully deprotonates the exocyclic amine (

    for the neutral amine to anion), creating a localized anion on the exocyclic nitrogen. This overrides the natural N1 nucleophilicity.

• Stoichiometry: Use a deficiency of the alkyl halide (0.9 equiv relative to amine).

  • Strategy: It is easier to recover unreacted starting material than to separate the bis-alkylated byproduct.

• Addition: Add the alkyl halide dropwise over 1 hour. High local concentration favors bis-alkylation.

Decision Logic: Which Method Should I Choose?

Use this logic flow to select the correct experimental setup for your specific substrate.

Figure 2: Strategic decision tree for selecting the synthesis method based on substrate availability.

Frequently Asked Questions (FAQs)

Q: I am seeing a spot on TLC that stays at the baseline. What is it? A: This is likely the N1-alkylated pyridinium salt . Because the ring nitrogen is highly nucleophilic, direct alkylation often occurs there first.[1] These salts are ionic and very polar.

• Fix: Switch to Method A (Reductive Amination) or use NaH (Method C) to force deprotonation of the exocyclic amine, shifting nucleophilicity to the desired site.

Q: Can I use Buchwald-Hartwig coupling for alkylation? A: Generally, Buchwald-Hartwig is designed for Arylation (C-N bond formation between amine and aryl halide). While some specialized ligands allow for alkylation, it is chemically "overkill" and less efficient than Reductive Amination for simple alkyl chains.[1] Stick to Pd-catalysis only if you are attaching an aromatic ring.

Q: Why do you recommend 0.9 equivalents of alkyl halide? Won't that lower my yield? A: Yes, it lowers the conversion, but it increases the isolated yield of the desired product.[1]

• If you use 1.1 equiv, you might get 90% conversion, but 20% of that will be the bis-alkylated impurity.[1] Separating a secondary amine from a tertiary amine with similar polarity is difficult.

• If you use 0.9 equiv, you get 80% conversion with <2% bis-alkylation.[1] Unreacted 2-aminopyridine is easily separated by flash chromatography (it is much more polar than the alkylated product).

Q: My reductive amination is stuck at the imine stage. A: 2-Aminopyridine is less nucleophilic than a standard amine.

• Add a Lewis Acid: Ti(OiPr)4 (Titanium isopropoxide) is excellent for forcing imine formation with electron-poor amines.[5]

• Use a Dean-Stark trap or molecular sieves to remove water, driving the equilibrium forward before adding the reducing agent.

References

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1] Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849-3862.[1]

• Master Organic Chemistry. "Reductive Amination: The Best Way to Make Secondary Amines."

• Barlin, G. B. "The Pyrazines." Chemistry of Heterocyclic Compounds, Wiley-Interscience.[1] (Standard text on heterocyclic reactivity and pKa values).

• Carey, F. A., & Sundberg, R. J.Advanced Organic Chemistry Part B: Reactions and Synthesis. Springer.

• Roychowdhury, P., et al. "Synthesis of Secondary Amines via Self-Limiting Alkylation of N-Aminopyridinium Salts."[1][3][4][7] ChemRxiv, 2023.[1][7]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Secondary Amines via Self-Limiting Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemrxiv.org [chemrxiv.org]

troubleshooting hygroscopicity of aminopyridine HCl salts

Welcome to the Technical Support Center for API Solid State Characterization.

As a Senior Application Scientist, I frequently consult on formulation bottlenecks where an Active Pharmaceutical Ingredient (API) exhibits excessive moisture sorption. Aminopyridines (e.g., 4-aminopyridine, 3,4-diaminopyridine) are notoriously challenging when isolated as hydrochloride (HCl) salts.

The causality behind this issue is rooted in the supramolecular chemistry of the salt. Protonation of the pyridine ring nitrogen yields a highly polar cation. When paired with a chloride counterion, the resulting crystal lattice is dominated by strong ionic interactions and hydrogen bonding[1]. The chloride ion is a potent hydrogen-bond acceptor and is highly susceptible to atmospheric moisture. Furthermore, the primary amine groups act as both H-bond donors and acceptors, creating a highly polar environment that easily accommodates water molecules, leading to rapid hydrate formation or deliquescence[2][3].

Below is our comprehensive troubleshooting guide, complete with mechanistic explanations, self-validating protocols, and alternative formulation strategies.

Troubleshooting Guide & FAQs

Q1: My aminopyridine HCl batch has clumped into a sticky mass during storage. How do I recover it without degrading the API? A1: Clumping is macroscopic evidence of moisture sorption exceeding the critical relative humidity (CRH), leading to capillary condensation or a partial amorphous transition. The Causality: Simply applying high heat in a vacuum oven is a flawed approach; trapped water can induce hydrolysis or cause the salt to melt if a low-melting hydrate has formed. The Solution: Implement a solvent swap or azeotropic distillation. Suspend the clumped batch in a higher-boiling, less-polar solvent such as isopropanol (IPA) or toluene, and distill. This azeotropically removes residual water without thermal degradation[2].

Q2: How can I accurately quantify the hygroscopicity of my synthesized batch to set proper packaging controls? A2: Single-point Loss on Drying (LOD) is insufficient because it fails to map the sorption/desorption hysteresis. The Causality: You must understand whether the moisture is surface-adsorbed or incorporated into the crystal lattice. The Solution: Use Dynamic Vapor Sorption (DVS). DVS gravimetrically measures moisture uptake across a programmed relative humidity (RH) gradient. A hysteresis gap between the sorption and desorption isotherms definitively indicates bulk hydrate formation rather than mere surface adsorption[3].

Q3: We cannot control the hygroscopicity of the HCl salt via packaging alone. What alternative salt forms should we screen? A3: If packaging controls (e.g., desiccants, Alu/Alu blisters) are insufficient, the hydration energy of the crystal lattice must be fundamentally altered by changing the counterion. The Causality: Replacing the spherical, highly electronegative chloride ion with a larger, resonance-stabilized counterion disrupts the moisture-absorbing lattice network. The Solution: Screen for mesylate or dihydrogen phosphate salts. Mesylate salts of aminopyridine derivatives have demonstrated significantly improved hygrothermal stability and bioavailability compared to their HCl counterparts[4]. Alternatively, dihydrogen phosphate salts form robust, infinite hydrogen-bonded networks that resist unwanted water incorporation while maintaining excellent aqueous solubility[5].

Diagnostic & Remediation Workflow

Workflow for diagnosing and remediating aminopyridine HCl salt hygroscopicity.

Quantitative Data: Physicochemical Comparison

To guide your salt selection, the following table summarizes the physicochemical properties of various aminopyridine solid forms based on empirical screening data.

Solid Form	Aqueous Solubility	Hygroscopicity (Weight Gain at 80% RH)	Structural Stability & Notes
Free Base	Low	Low (< 0.5%)	Prone to sublimation/volatility; poor dissolution.
HCl Salt	High	High (> 5.0%)	Deliquescent; highly prone to hydrate formation[2][3].
Mesylate Salt	High	Low to Moderate (< 2.0%)	Excellent hygrothermal stability; improved bioavailability[4].
Phosphate Salt	High	Low (< 1.0%)	Forms robust, infinite H-bond networks resisting hydration[5].

Experimental Protocols

Protocol A: Azeotropic Dehydration & Recrystallization

This protocol is designed as a self-validating system to recover clumped, moisture-compromised API batches without thermal degradation.

• Suspension: Suspend the wet/clumped aminopyridine HCl salt in 10 volumes of anhydrous isopropanol (IPA) or toluene in a round-bottom flask equipped with a distillation apparatus.

• Azeotropic Distillation: Heat the suspension under reduced pressure to distill off approximately 50% of the solvent volume. The water-solvent azeotrope will carry away lattice moisture.

  • Validation Check: The vapor temperature must stabilize precisely at the boiling point of the pure solvent (e.g., 82.5°C for IPA at standard pressure, adjusted for vacuum) indicating all water has been removed.

• Replenishment: Add 5 volumes of fresh anhydrous solvent to the flask and repeat the distillation step to ensure complete dehydration.

• Isolation: Cool the suspension to 0–5°C to maximize precipitation. Filter the solid under a blanket of dry nitrogen to prevent atmospheric re-absorption.

• Drying & Verification: Dry the isolated powder in a vacuum oven at 40°C for 12 hours.

  • Validation Check: Perform a Karl Fischer (KF) titration on a 100 mg sample. The protocol is validated if the water content is strictly < 0.5% w/w.

Protocol B: Dynamic Vapor Sorption (DVS) Isotherm Mapping

Use this protocol to definitively profile the moisture uptake mechanism of your synthesized salt.

• Sample Preparation: Load 10–20 mg of the dried aminopyridine salt into the quartz pan of a calibrated DVS microbalance.

• Initial Drying (Reference State): Equilibrate the sample at 0% RH and 25°C.

  • Validation Check: The system must not advance until the mass change rate (

    ) is < 0.002% per minute for at least 10 minutes. This establishes the absolute dry reference mass.

• Sorption Cycle: Program the instrument to increase the RH in 10% increments from 0% to 90% RH.

  • Validation Check: At each step, the system must hold the RH constant until the

    equilibrium threshold (< 0.002%/min) is achieved. If equilibrium is not reached within 3 hours, the system should flag the step for kinetic limitations.

• Desorption Cycle: Decrease the RH in 10% increments back to 0% RH, utilizing the same

  equilibrium criteria.

• Data Interpretation: Plot the mass change (%) versus RH. A reversible, overlapping curve indicates simple surface adsorption. A hysteresis loop (where desorption mass remains higher than sorption mass at the same RH) validates the formation of a stable bulk hydrate.

References

• New Solid Forms of Nitrofurantoin and 4-Aminopyridine Salt: Influence of Salt Hydration Level on Crystal Packing and Physicochemical Properties. MDPI (Crystals). Available at:[Link]

• Salt of an aminopyridine derivative compound, a crystalline form thereof, and a process for preparing the same.Google Patents (WO2018194356A1).

• Crystal Structure and Solid-State Properties of 3,4-Diaminopyridine Dihydrogen Phosphate and Their Comparison with Other Diaminopyridine Salts. ACS Publications (Crystal Growth & Design). Available at: [Link]

Sources

• 1. 5-Chloro-3-fluoro-N-isopropylpyridin-2-amine hydrochloride | 1073372-10-7 | Benchchem [benchchem.com]
• 2. 5-(Aminomethyl)pyridin-3-amine dihydrochloride | 59237-41-1 | Benchchem [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. WO2018194356A1 - Salt of an aminopyridine derivative compound, a crystalline form thereof, and a process for preparing the same - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Color Change and Degradation of N-propyl-2-Pyridinamine Dihydrochloride

Introduction

N-propyl-2-Pyridinamine Dihydrochloride is a key intermediate in pharmaceutical research and development. As a pyridinamine salt, its stability is paramount for ensuring experimental reproducibility, purity of downstream compounds, and overall project success. A common field observation is the unexpected color change of the material, both in its solid state and in solution. This guide provides an in-depth technical framework for researchers, scientists, and drug development professionals to understand, troubleshoot, and mitigate the degradation responsible for this discoloration. We will explore the underlying chemical mechanisms, provide actionable protocols for investigation, and outline best practices for handling and storage to maintain the compound's integrity.

Part 1: Troubleshooting Guide for Color Change

This section directly addresses the most frequent user-reported issues in a practical question-and-answer format.

Q1: My solid N-propyl-2-Pyridinamine Dihydrochloride, which was initially white to off-white, has turned yellow/brown. What caused this, and can I still use it?

A1: Immediate Assessment & Root Cause

A color change in the solid state is a primary indicator of chemical degradation. The two most probable causes are oxidation and exposure to moisture .

• Oxidation: The amine functional groups and the electron-rich pyridine ring are susceptible to oxidation from atmospheric oxygen.[1] This process can be accelerated by exposure to light and ambient heat, leading to the formation of colored impurities, such as N-oxides.[2] Many amines are known to discolor over time due to slow oxidation.[2][3]

• Hygroscopicity: Amine hydrochloride salts are frequently hygroscopic, meaning they readily absorb moisture from the air.[4][5] This absorbed water can act as a catalyst for oxidative processes and may lead to hydrolysis under certain conditions, compromising the compound's physical and chemical integrity.[5][6] Physical signs of moisture absorption include clumping or caking of the powder.[5][6]

Usability Recommendation: For any application where purity is critical (e.g., synthesis of an active pharmaceutical ingredient, quantitative analysis, biological assays), it is strongly advised not to use the discolored product without re-analysis. The color indicates the presence of unknown impurities, which could have altered reactivity, toxicity, or produce unexpected side products.

Recommended Action:

• Quarantine the Lot: Isolate the affected container to prevent its accidental use.

• Perform Purity Analysis: Use a stability-indicating method, such as the HPLC protocol outlined in Part 3, to quantify the purity of the material and identify the percentage of degradation products.

• Review Storage Conditions: Ensure the compound is stored in a tightly sealed container[4], preferably within a desiccator to protect from moisture, and in a dark, cool environment to minimize light and heat exposure. For long-term storage, blanketing with an inert gas like nitrogen or argon is a best practice.[2]

Q2: I prepared a solution of N-propyl-2-Pyridinamine Dihydrochloride, and it quickly developed a color. Why did this happen?

A2: Accelerated Degradation in Solution

Degradation processes are often significantly accelerated in solution. The likely culprits are similar to those for the solid state but are exacerbated by the solvent environment.

• Oxidative Degradation: Solvents, especially aqueous buffers, contain dissolved oxygen which can readily oxidize the amine. This is often the primary reason for rapid discoloration.

• Photolytic Degradation: Many pyridine derivatives are susceptible to degradation upon exposure to UV or even ambient laboratory light.[7][8][9] The solvent can mediate these photochemical reactions.

• pH and Hydrolysis: While the compound may be stable at a neutral pH, highly acidic or alkaline conditions, especially when combined with heat, can promote hydrolysis or other pH-dependent degradation pathways.[10][11]

Recommended Action:

• Prepare Solutions Fresh: For best results, prepare solutions immediately before use.

• Use High-Purity, Degassed Solvents: To minimize oxidation, use solvents that have been sparged with nitrogen or argon to remove dissolved oxygen.

• Protect from Light: Prepare and store solutions in amber vials or flasks wrapped in aluminum foil to prevent photolytic degradation.

• Buffer and Temperature Control: If the experimental conditions permit, use a buffered system to maintain a stable pH. Avoid unnecessary heating of the solution.

Part 2: Scientific Integrity & Logic - In-Depth FAQs

This section provides deeper scientific context for the degradation of N-propyl-2-Pyridinamine Dihydrochloride.

Q1: What are the primary chemical degradation pathways for this molecule?

A1: The structure of N-propyl-2-Pyridinamine Dihydrochloride suggests three main vulnerabilities as stipulated by ICH guidelines for forced degradation studies.[7]

• Oxidation: This is the most common pathway for amines and is a likely source of color.[1] The nitrogen on the pyridine ring and the secondary amine in the propyl chain are both potential sites for oxidation, which can lead to the formation of N-oxides and other complex, often colored, degradation products.[2][10]

• Photolysis: The pyridine ring contains a conjugated pi-system that can absorb UV light. This absorption can provide the energy needed to initiate photochemical reactions, leading to rearrangements, dimerization, or cleavage of the molecule.[8][9][12]

• Hydrolysis: Under harsh conditions (e.g., refluxing in strong acid or base), the molecule could potentially undergo hydrolysis, though this is generally less common for simple amines compared to esters or amides.[11] Degradation would likely involve the pyridine ring itself.[13][14]

Q2: What are the best practices for long-term storage and handling of solid N-propyl-2-Pyridinamine Dihydrochloride?

A2: To ensure the long-term stability and integrity of the compound, adhere to the following best practices:

• Container: Store in a tightly sealed, airtight container made of an inert material like amber glass to protect from air, moisture, and light.[4]

• Atmosphere: For maximum protection, especially for reference standards, store under an inert atmosphere (nitrogen or argon). This displaces oxygen and moisture.

• Temperature: Store in a cool, controlled environment. Refrigeration is often recommended, but ensure the container is brought to room temperature before opening to prevent condensation of atmospheric moisture onto the cold solid.

• Dessication: Always store the container inside a desiccator with an active desiccant (e.g., silica gel, Drierite) to mitigate moisture absorption.[5]

• Handling: When weighing, minimize the time the container is open to the atmosphere. Perform weighing in an area with low humidity or, ideally, in a glovebox.[5] Avoid using metal spatulas that may have trace metal impurities which can catalyze oxidation.

Part 3: Experimental Protocols & Data Presentation

To properly investigate discoloration, a systematic analytical approach is required.

Protocol 3.1: Forced Degradation Study

Forced degradation (or stress testing) is essential to identify potential degradation products and establish a stability-indicating analytical method.[7][8][10]

Objective: To intentionally degrade N-propyl-2-Pyridinamine Dihydrochloride under various stress conditions to understand its degradation profile.

Methodology:

• Prepare Stock Solution: Accurately prepare a stock solution of the compound at ~1 mg/mL in a suitable solvent (e.g., 50:50 Methanol:Water).

• Set Up Stress Conditions: For each condition, mix 1 mL of the stock solution with 1 mL of the stressor solution in separate vials. Include a control sample (1 mL stock + 1 mL solvent) kept at ambient conditions protected from light.

• Analyze Samples: After the designated time, neutralize the acidic and basic samples, dilute all samples to an appropriate concentration (e.g., 100 µg/mL), and analyze using the HPLC method described below.

Forced Degradation Conditions Summary

Stress Condition	Reagent/Method	Temperature	Duration	Purpose
Acid Hydrolysis	0.1 M Hydrochloric Acid (HCl)	60 °C	24 hours	To test stability in acidic environments.[7][10]
Base Hydrolysis	0.1 M Sodium Hydroxide (NaOH)	60 °C	2 hours	To test stability in alkaline environments.[7][10]
Oxidation	3% Hydrogen Peroxide (H₂O₂)	Room Temp	24 hours	To simulate oxidative stress.[1][10]
Thermal	Dry Heat (Solid Sample)	80 °C	48 hours	To assess thermostability.[7]
Photolytic	UV Light (254 nm/365 nm)	Room Temp	7 days	To assess photosensitivity.[7][8]

Protocol 3.2: Stability-Indicating HPLC-UV Method

Objective: To develop an HPLC method that can separate the intact N-propyl-2-Pyridinamine Dihydrochloride from all potential degradation products generated during the forced degradation study.

Instrumentation & Parameters:

• HPLC System: Standard HPLC with UV-Vis Detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5).

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Scan for maxima (approx. 265 nm for pyridine ring).

• Injection Volume: 10 µL.

Rationale for Method Choices:

• C18 Column: A versatile reversed-phase column suitable for a wide range of small molecules.

• Low pH Mobile Phase: Operating at a low pH ensures the amine groups are fully protonated. This minimizes interaction with residual silanols on the column, resulting in sharper, more symmetrical peaks.[15]

• Gradient Elution: The gradient is necessary to ensure that any degradation products, which may have very different polarities from the parent compound, are eluted from the column and detected.

Part 4: Visualization of Pathways & Workflows

Diagram 1: Potential Degradation Pathways

Caption: Primary degradation pathways for N-propyl-2-Pyridinamine Dihydrochloride.

Diagram 2: Troubleshooting Workflow for Discoloration

Caption: Step-by-step workflow for investigating compound discoloration.

References

• Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety. Retrieved from [Link]

• Chitec. (n.d.). Why Do Amine-Containing Resins Discolor When Paired with UVAs? Retrieved from [Link]

• International Journal of Research in Pharmacology & Pharmacotherapeutics. (n.d.). Development of forced degradation and stability indicating studies for drug substance and drug product. Retrieved from [Link]

• Google Patents. (n.d.). JP5785262B2 - Amine decolorization.

• Research Journal of Pharmacy and Technology. (2009). Significance of Stability Studies on Degradation Product. Retrieved from [Link]

• Brainly. (2024, March 25). During reductive amination, why is the imine created a bright orange color? Why does the bright orange color disappear upon the addition of sodium borohydride to the amine? Retrieved from [Link]

• ResearchGate. (n.d.). FORCED DEGRADATION STUDIES AND ASSESSMENT OF DEGRADATION PRODUCTS OF IMEGLIMIN HYDROCHLORIDE USING LC-ESI/APCI-MS. Retrieved from [Link]

• PharmaTutor. (n.d.). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Retrieved from [Link]

• Sharp Services. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability. Retrieved from [Link]

• Reddit. (2023, October 17). Are amines often yellow? Retrieved from [Link]

• ResearchGate. (n.d.). Pathways that degrade pyridine derivatives through 2,5-DHP. Retrieved from [Link]

• ResearchGate. (2010, February 19). Microbial Degradation of Pyridine and Its Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Microbial Degradation of Pyridine and Pyridine Derivatives | Request PDF. Retrieved from [Link]

• Innovative Polymers. (n.d.). Effects of Oxidation on Amine-Containing Materials. Retrieved from [Link]

• Reddit. (2017, June 6). Drying and Storing Hygroscopic Salts. Retrieved from [Link]

• ATSDR. (n.d.). Analytical Methods. Retrieved from [Link]

• OSHA. (n.d.). Pyridine. Retrieved from [Link]

• ResearchGate. (2014, August 20). Do aqueous solutions of strongly hygroscopic salts continue to hydrate over time? Retrieved from [Link]

• PubChem. (n.d.). n-Propyl-2-pyridylmethanimine. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Degradation of Pyridines in the Environment. Retrieved from [Link]

• Semantic Scholar. (n.d.). Microbial Degradation of Pyridine and Pyridine Derivatives. Retrieved from [Link]

• Acta Poloniae Pharmaceutica. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Retrieved from [Link]

• ResearchGate. (n.d.). Tentative degradation pathways proposed for UV/US degradation of pyridine. Retrieved from [Link]

• OMICS Online. (2016, January 28). Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. Retrieved from [Link]

• ScienceDirect. (n.d.). Forced degradation and impurity profiling. Retrieved from [Link]

• precisionFDA. (n.d.). 2-PROPYLPYRIDINE. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Analytical Methods. Retrieved from [Link]

• Shabbir Chemicals. (n.d.). 2-Amino Pyridine – High-Purity API Intermediate Exported from India. Retrieved from [Link]

• Loba Chemie. (2016, April 21). 2-AMINO PYRIDINE FOR SYNTHESIS MSDS. Retrieved from [Link]

Sources

• 1. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 2. reddit.com [reddit.com]
• 3. JP5785262B2 - Amine decolorization - Google Patents [patents.google.com]
• 4. diplomatacomercial.com [diplomatacomercial.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ajpsonline.com [ajpsonline.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. ijrpp.com [ijrpp.com]
• 11. rjptonline.org [rjptonline.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. semanticscholar.org [semanticscholar.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: N-propyl-2-Pyridinamine Dihydrochloride

Topic: Drying & Handling Protocols

Document ID: TS-NPP-2HCl-001 Status: Active Audience: Process Chemists, Analytical Scientists, R&D Personnel

Introduction: The Dihydrochloride Challenge

Welcome to the technical support hub for N-propyl-2-Pyridinamine Dihydrochloride .

This compound presents a specific set of thermodynamic challenges. As an aminopyridine stabilized as a dihydrochloride (2HCl) salt, it possesses two distinct protonation sites: the highly basic ring nitrogen and the less basic exocyclic amine.

The Critical Risk: The second HCl molecule is often loosely bound. Aggressive drying (high heat/high vacuum) can dissociate this HCl gas, reverting your material to the monohydrochloride or a non-stoichiometric mixture. Simultaneously, the salt is highly hygroscopic; exposure to ambient humidity can cause rapid deliquescence (turning into a sticky oil).

This guide provides protocols to balance these opposing risks: removing solvent/water without stripping the essential acid counter-ion.

Module 1: Standard Operating Procedures (SOPs)

Protocol A: The "Gold Standard" (Azeotropic Drying)

Recommended for: Removal of lattice-bound water or stubborn alcoholic solvents (MeOH, EtOH) without thermal degradation.

Principle: Water and alcohols form low-boiling azeotropes with toluene. This allows solvent removal at lower temperatures, protecting the labile 2nd HCl molecule.

Parameter	Specification	Reason
Solvent	Anhydrous Toluene (or Heptane)	Forms azeotrope with water/alcohols; antisolvent for the salt.
Ratio	10:1 (Solvent : Product)	Ensures sufficient volume for azeotropic lift.
Temperature	40°C - 50°C (Bath)	CRITICAL: Do not exceed 60°C to prevent HCl dissociation.
Vacuum	50 - 100 mbar	Moderate vacuum prevents "bumping" and HCl stripping.

Step-by-Step Workflow:

• Dissolution/Suspension: If the product is an oil/gum, dissolve in a minimum amount of dry Methanol. If solid, suspend directly in Toluene.

• Azeotropic Strip: Add Anhydrous Toluene (10x vol). Rotavap at 45°C. The methanol/water will co-distill with toluene.

• Precipitation: As the polar solvent leaves, the N-propyl-2-Pyridinamine 2HCl should precipitate as a white/off-white solid.

• Repeat: Repeat the toluene addition and evaporation 2-3 times to ensure complete solvent removal.

• Final Isolation: Filter the solid under Argon/Nitrogen.

Protocol B: Vacuum Oven Drying (Finishing Step)

Recommended for: Final trace solvent removal after Protocol A.

• Setup: Use a vacuum oven with a dedicated trap.

• Desiccant: Place a tray of KOH pellets or

  inside the oven (separate from product).

  • Why? This scavenges water and neutralizes any trace HCl gas released, protecting your vacuum pump.

• Conditions:

  • Temp: 40°C max.

  • Time: 12-24 hours.

  • Pressure: < 5 mbar.

• Equilibration: Vent the oven with Dry Nitrogen or Argon , never ambient air, to prevent immediate re-absorption of moisture.

Module 2: Visual Workflows

Figure 1: Drying Decision Matrix

A logical pathway to determine the correct drying method based on sample state.

Caption: Decision matrix for selecting the appropriate drying protocol based on the physical state and solvation of the starting material.

Module 3: Troubleshooting & FAQs

Q1: My sample turned into a brown oil in the vacuum oven. What happened?

Diagnosis: This is likely Melting Point Depression caused by impurities (solvents) or Deliquescence (absorbing moisture from a leak). The Fix:

• Do not heat further. Heating an oil often accelerates degradation.

• Re-dissolve: Dissolve the oil in a minimum volume of dry Methanol.

• Re-precipitate: Pour this solution slowly into a stirring volume of cold Diethyl Ether or MTBE (Methyl tert-butyl ether).

• Filter: Collect the solid immediately and switch to Protocol A (Azeotropic drying).

Q2: The Elemental Analysis (EA) shows low Chlorine content (e.g., 1.5 HCl instead of 2.0).

Diagnosis: You have stripped the second HCl molecule, likely by drying at temperatures >60°C or using high vacuum for too long. The Fix:

• Dissolve the material in dry Ethanol or Methanol.[1]

• Add a stoichiometric amount (0.5 - 0.6 eq) of HCl in Dioxane or HCl in Ether .

• Evaporate the solvent at reduced pressure (keep T < 40°C).

• Dry strictly according to Protocol B .

Q3: I see residual solvent peaks in the NMR, but I'm afraid to heat it more.

Diagnosis: Lattice entrapment. The solvent is trapped inside the crystal structure. The Fix:

• Grinding: Gently grind the dry solid in a mortar (in a glove box or dry bag) to increase surface area.

• Gas Sweep: Use a vacuum oven with a slight nitrogen bleed. The flow of dry gas is often more effective at mass transfer than static vacuum alone.

Module 4: Quality Control Metrics

Before releasing the batch, validate using these parameters:

Test	Acceptance Criteria	Method Note
Appearance	White to Off-White Crystalline Solid	Color change (yellow/brown) indicates oxidation.
1H-NMR	< 0.5% wt/wt residual solvent	Run in DMSO-d6 or D2O.
Chloride Content	98% - 102% of theoretical	Use Argentometric Titration (AgNO3). Crucial for confirming 2HCl stoichiometry.
Water Content	< 1.0%	Karl Fischer (Coulometric).

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard reference for drying organic salts and solvent removal).

• Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press. (Detailed discussions on salt selection, hygroscopicity, and drying scale-up).

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011).[2][3] Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Authoritative guide on the stability and stoichiometry of hydrochloride salts).

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (General procedures for azeotropic drying and vacuum manipulation).

Sources

• 1. reddit.com [reddit.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. researchgate.net [researchgate.net]

Technical Support Center: High-Purity Synthesis of 2-(Propylamino)pyridine

Introduction: The Scope of the Problem

The synthesis of 2-(propylamino)pyridine (CAS: 6298-11-9) is a foundational transformation in medicinal chemistry, typically achieved via Nucleophilic Aromatic Substitution (

) . While theoretically simple, the reaction often yields a "crude" oil contaminated with specific, persistent impurities that degrade downstream biological data.[1]

This guide moves beyond generic advice, focusing on the causality of impurity formation and providing self-validating purification protocols .

The Standard Reaction Pathway

The industry-standard route utilizes 2-chloropyridine (or 2-fluoropyridine) reacting with n-propylamine .[2]

Module 1: Impurity Profiling & Prevention

Before purification, you must identify what you are fighting.[1] The table below correlates specific process parameters with the impurities they generate.

Diagnostic Table: Impurity Origins

Impurity Type	Chemical Identity	Origin / Root Cause	Prevention Strategy
Impurity A	2-Pyridone	Hydrolysis of the starting halide due to wet solvents or hydroxide bases (e.g., NaOH, KOH) at high temps.	Use anhydrous solvents (DMSO/NMP). Use non-nucleophilic bases ( , ) or excess amine as the base.
Impurity B	2-(Dipropylamino)pyridine	Over-alkylation . The product (secondary amine) competes with propylamine for the electrophile.[2]	Maintain a high concentration of n-propylamine (5–10 eq). The primary amine is more nucleophilic and statistically favored if in excess.[2]
Impurity C	2-Chloropyridine	Incomplete Conversion . Reaction temperature too low or leaving group (Cl) too sluggish.	Switch to 2-Fluoropyridine (reacts ~100x faster in ). Increase Temp >120°C (sealed tube).
Impurity D	N-Oxides	Oxidation . Exposure of the pyridine ring to air/peroxides during long refluxes.[2]	Degas solvents with . Add antioxidants if using ether/THF solvents.

Module 2: The Self-Validating Workup (Acid-Base Switching)

Chromatography should be a polishing step, not a crutch.[1] The physicochemical properties of aminopyridines allow for a chemical separation based on pKa differences.[2]

The Logic of Separation

• 2-Chloropyridine (SM): Weakly basic (pKa ~0.5). Remains neutral at pH 3.

• 2-Pyridone: Amphoteric but essentially neutral in mild acid/base windows.

• Product: Basic (pKa ~6.8 - 7.2). Protonates fully at pH 3.

• Propylamine: Highly basic (pKa ~10.7). Protonates fully at pH 3.

Protocol: The "pH Switch" Extraction

Prerequisite: Rotovap the reaction mixture to remove excess propylamine (volatile).

• Dissolution: Dissolve crude residue in DCM or EtOAc (organic phase).[3]

• Acid Wash (The Cut):

  • Extract the organic phase with 1M HCl (aq) .[2][3]

  • Mechanistic Check: The Product and trace Propylamine move to the Aqueous Phase .[2]

  • Impurity Trap: 2-Chloropyridine and 2-Pyridone remain in the Organic Phase .[2]

  • Action: Discard the organic layer (or save for recovery of SM).[2]

• Basification (The Recovery):

  • Cool the aqueous layer to 0°C.[2]

  • Slowly add 6M NaOH until pH > 12.

  • Mechanistic Check: The Product deprotonates and becomes lipophilic.[2]

• Final Extraction:

  • Extract the cloudy aqueous mixture with DCM (3x) .

  • Dry over

    , filter, and concentrate.[1][4]

Result: >95% purity. Most non-basic impurities are removed without a column.

Module 3: Troubleshooting Chromatography

If the acid-base workup yields <98% purity, chromatography is required. However, aminopyridines are notorious for peak tailing on silica gel.[1][3]

Q: Why is my product streaking/tailing on the column?

A: The basic pyridine nitrogen and the secondary amine interact with acidic silanol groups (

) on the silica surface via hydrogen bonding.[2][3] This causes non-linear adsorption (tailing).[5]

The Fix: Amine Deactivation

You must "cap" the silanol groups or compete for them.[2]

• Method A (The Additive): Add 1% Triethylamine (TEA) or 1%

  to your eluent system (e.g., 1% TEA in Hexane/EtOAc).

  • Note: Flush the column with the TEA-containing solvent before loading your sample.[2]

• Method B (DCM/MeOH): If using DCM/MeOH, adding 1%

  (aq) is highly effective. The ammonia competes for the silanol sites, sharpening the product peak.[2]

Visualizing the Logic

The following diagram maps the reaction outcomes and the decision logic for purification.

Figure 1: Reaction pathway and Acid-Base purification logic flow.[2]

Frequently Asked Questions (FAQs)

Q1: I used 2-chloropyridine, but the reaction is stuck at 50% conversion after 24 hours. What now?

Diagnosis: 2-chloropyridine is electronically deactivated compared to 2-fluoropyridine. The Meisenheimer complex formation is the rate-determining step.[2] Solution:

• Switch Halogen: Use 2-fluoropyridine . The high electronegativity of fluorine stabilizes the intermediate Meisenheimer complex, accelerating the reaction significantly (often 10-100x faster).[2]

• Catalysis: If you must use the chloride, add 5-10 mol% CuI (Copper Iodide) and a ligand like L-proline (Ullmann-type conditions) to facilitate the coupling.

Q2: My product is an oil that refuses to crystallize. How do I get a solid?

Diagnosis: 2-(alkylamino)pyridines are often low-melting solids or oils due to the flexible alkyl chain disrupting crystal packing.[2] Solution: Convert it to a salt.

• Dissolve the oil in diethyl ether.

• Add 2M HCl in ether dropwise.

• The hydrochloride salt will precipitate instantly as a white, crystalline solid. This also purifies the compound further, as non-basic impurities won't form salts.

Q3: Can I use Pyridine as the solvent?

Diagnosis: While pyridine is a common solvent, it acts as a competitive base and nucleophile buffer.[2] Solution: Avoid it. Pyridine makes the workup difficult (hard to remove) and can lead to "homocoupling" side products at very high temperatures.[2] Use DMSO (fastest rates due to polarity) or Ethanol (easier workup) instead.

References

• Nucleophilic Aromatic Substitution Mechanism: Carey, F. A., & Sundberg, R. J. (2007).[1] Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer. (Explains the Meisenheimer complex stability: F > Cl).

• Purification of Aminopyridines: BenchChem Technical Support. (2025).[3][4][5][6] How to remove unreacted 2-aminopyridine from product. Link

• Chromatography of Basic Amines: McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs in high-performance liquid chromatography. Journal of Chromatography A. Link

• pKa Values of Pyridines: Joule, J. A., & Mills, K. (2010).[1] Heterocyclic Chemistry. Wiley. (Source for pKa differentiation between ring nitrogen and exocyclic amines).

• Synthesis of 2-Alkylaminopyridines: Scifinder/Reaxys Database Entry for CAS 6298-11-9 (Standard synthetic protocols).

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 6. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

Comprehensive ¹H NMR Analysis and Comparison Guide: N-propyl-2-Pyridinamine Dihydrochloride vs. Free Base Analogues

Executive Summary

N-propyl-2-pyridinamine dihydrochloride (CAS 727732-02-7)[1] is a critical synthetic intermediate heavily utilized in the development of kinase inhibitors, cannabinoid receptor modulators[2], and negative allosteric modulators of neuronal nicotinic receptors[3]. When characterizing this compound via Nuclear Magnetic Resonance (NMR) spectroscopy, researchers frequently encounter spectral discrepancies if they attempt to compare the dihydrochloride salt directly against reference spectra of the free base.

This guide objectively compares the ¹H NMR performance of the dihydrochloride salt against its free base alternative, explaining the underlying causality of the chemical shifts and providing a self-validating experimental protocol to ensure uncompromising scientific integrity.

Chemical Context & The Causality of Protonation

To accurately interpret the ¹H NMR spectrum, one must understand the electronic reorganization that occurs upon salt formation.

In the free base form, the lone pair of electrons on the exocyclic nitrogen (the propyl-amine group) is highly delocalized into the pyridine ring via resonance. This

-donation significantly increases electron density at the ortho (C3) and para (C5) positions, resulting in pronounced upfield shifts (shielding) of the H3 and H5 protons[2].

When converted to the dihydrochloride salt , the system undergoes double protonation. The endocyclic pyridine nitrogen (pKa ~6.8) protonates first, followed by the exocyclic amine under strongly acidic conditions.

• The Causality of Deshielding: Protonating the exocyclic nitrogen ties up its lone pair in an N-H bond, completely abolishing the resonance donation into the ring. Furthermore, the resulting dicationic species exerts a massive inductive electron-withdrawing effect. The electron density within the ring is drastically depleted, causing a severe downfield shift (deshielding) of all aromatic protons—with H3 and H5 experiencing the most dramatic changes[3]. The

  -protons of the propyl group are similarly deshielded by the adjacent ammonium charge.

Mechanistic pathway of N-propyl-2-pyridinamine protonation leading to NMR deshielding.

Comparative ¹H NMR Data: Free Base vs. Dihydrochloride

The following table summarizes the quantitative ¹H NMR data, objectively comparing the chemical shifts (

) of the free base (typically run in CDCl₃) against the dihydrochloride salt (run in DMSO-d₆ due to solubility constraints).

Proton Assignment	Free Base (CDCl₃) (ppm)	Dihydrochloride (DMSO-d₆) (ppm)	Multiplicity	Shift Difference ( )
H6 (Aromatic)	8.05	8.25	dd / d	+0.20
H4 (Aromatic)	7.40	7.95	ddd / t	+0.55
H3 (Aromatic)	6.35	7.10	d	+0.75
H5 (Aromatic)	6.50	6.95	ddd / t	+0.45
CH₂ ( -propyl)	3.20	3.45	q / t	+0.25
CH₂ ( -propyl)	1.65	1.60	sextet	-0.05
CH₃ ( -propyl)	0.98	0.95	t	-0.03
NH / NH⁺	4.60	8.5 – 13.0	broad	+3.90 to +8.40

Note: Coupling constants (

-values) remain relatively static between forms ( Hz, Hz), making multiplicity a reliable secondary identifier.

Self-Validating Experimental Protocol

To guarantee the scientific integrity of your structural characterization, do not merely acquire the spectrum; validate it. The following step-by-step methodology incorporates a self-validating D₂O shake experiment to definitively confirm the salt stoichiometry.

Step-by-Step Methodology

• Sample Preparation: Weigh 10–15 mg of N-propyl-2-pyridinamine dihydrochloride. Dissolve thoroughly in 0.6 mL of anhydrous DMSO-d₆.

  • Causality of Solvent Choice: DMSO-d₆ is selected over CDCl₃ because the dicationic salt is insoluble in non-polar solvents. It is selected over D₂O for the initial run to prevent immediate deuterium exchange, allowing you to observe the critical NH/NH⁺ protons.

• Instrument Calibration: Transfer the homogenized solution to a standard 5 mm NMR tube. Insert into a 400 MHz or 600 MHz spectrometer. Lock onto the deuterium signal of DMSO-d₆ and shim the Z-axis gradients to achieve a residual solvent line width of

  Hz.

• Acquisition Parameters: Utilize a standard 1D ¹H pulse sequence (e.g., zg30). Critically, set the relaxation delay (D1) to

  seconds.

  • Causality of D1 Extension: Aromatic protons in rigid ring systems have longer

    relaxation times. A sufficient D1 ensures these protons fully return to thermal equilibrium between pulses, guaranteeing accurate quantitative integration.

• Self-Validation (H/D Exchange): After processing the initial spectrum, add 1–2 drops of D₂O directly to the NMR tube. Shake vigorously for 30 seconds and re-acquire the spectrum under identical parameters. The complete disappearance of the broad downfield signals (8.5–13.0 ppm) confirms their assignment as exchangeable ammonium/pyridinium protons, validating the dihydrochloride state.

Self-validating experimental workflow for quantitative 1H NMR acquisition of salt forms.

Data Interpretation & Troubleshooting

• Missing Exchangeable Protons: If the broad downfield peaks (NH⁺) are absent in your initial DMSO-d₆ spectrum, your solvent may be wet. Water in DMSO-d₆ (visible at ~3.33 ppm) facilitates rapid chemical exchange, broadening the NH signals into the baseline. Always use fresh, ampouled DMSO-d₆ for salt characterization.

• Differentiating Mono- vs. Dihydrochloride: If the H3 proton appears around 6.6–6.8 ppm rather than >7.0 ppm, you likely have the monohydrochloride salt. The partial retention of resonance shielding indicates the exocyclic amine is not fully protonated.

References

• [2] Diarylureas as Allosteric Modulators of the Cannabinoid CB1 Receptor: Structure−Activity Relationship Studies. Journal of Medicinal Chemistry (ACS Publications). URL:[Link]

• [3] Discovery of benzamide analogs as negative allosteric modulators of human neuronal nicotinic receptors: Pharmacophore modeling and structure-activity relationship studies. Bioorganic & Medicinal Chemistry (NIH/PMC). URL:[Link]

Sources

• 1. N-propyl-2-Pyridinamine Dihydrochloride | 727732-02-7 [m.chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of benzamide analogs as negative allosteric modulators of human neuronal nicotinic receptors: Pharmacophore modeling and structure-activity relationship studies - PMC [pmc.ncbi.nlm.nih.gov]

13C NMR Differentiation of N-Alkylated 2-Aminopyridine Regioisomers

The following guide provides an in-depth technical analysis of 13C NMR shifts for N-alkylated 2-aminopyridines, designed for researchers in medicinal chemistry and structural biology.

A Comparative Technical Guide for Structural Assignment

Executive Summary: The Regioselectivity Challenge

In drug discovery, the 2-aminopyridine scaffold is a privileged structure, particularly in kinase inhibitors. However, alkylation of 2-aminopyridines presents a classic regioselectivity problem. The reaction can occur at two distinct nucleophilic sites:

• The Exocyclic Amine (

  ): Yielding 2-(alkylamino)pyridines (The "Amino" form).

• The Endocyclic Ring Nitrogen (

  ): Yielding 1-alkyl-2(1H)-pyridinimines (The "Imino" form).

Distinguishing these isomers is critical as they possess vastly different electronic properties, hydrogen bond donor/acceptor profiles, and pharmacological activities. While 1H NMR can sometimes be ambiguous due to overlapping signals, 13C NMR provides definitive structural evidence through distinct chemical shift fingerprints of the alkyl group and the pyridine ring carbons (specifically C-6 and the alkyl carbon).

Mechanistic Basis of Chemical Shifts

To interpret the NMR data correctly, one must understand the electronic perturbations driving the shifts.

The "Amino" Form (Exocyclic Alkylation)

• Structure: Retains the full aromaticity of the pyridine ring.

• Electronic State: The exocyclic nitrogen acts as a mesomeric donor into the aromatic system.

• NMR Consequence: The ring carbons display shifts characteristic of a substituted pyridine.[1][2][3] The alkyl group is attached to an amine nitrogen (

  ), resulting in a typical aliphatic shift.

The "Imino" Form (Endocyclic Alkylation)

• Structure: Isoelectronic with 2-pyridone. The aromaticity is perturbed, leading to a structure that resembles a cyclic diene/amidine system.

• Electronic State: The ring nitrogen is quaternary (or iminium-like), and the C-2 carbon possesses significant double-bond character with the exocyclic nitrogen (

  ).

• NMR Consequence:

  • Deshielding of Alkyl Carbon: The alkyl group is attached to a positively charged or iminium-type ring nitrogen, causing a significant downfield shift (deshielding) compared to the neutral amine.

  • Shielding of C-6: The loss of aromatic ring current and the change in hybridization/electron density distribution causes the C-6 signal to shift upfield significantly compared to the aromatic precursor.

Comparative Data Analysis: 13C NMR Fingerprints

The following table contrasts the typical 13C NMR chemical shifts (in

ppm, CDCl ) for the methyl-substituted isomers. These values serve as the standard reference for assigning N-alkylated derivatives.

Carbon Position	Amino Isomer (2-(Methylamino)pyridine)	Imino Isomer (1-Methyl-2(1H)-pyridinimine)	Diagnostic Difference ( )
N-CH (Alkyl)	29.0 - 30.0 ppm	40.0 - 45.0 ppm	~10-15 ppm (Downfield)
C-2 (Amidine)	158.0 - 160.0 ppm	155.0 - 159.0 ppm	Minimal / Ambiguous
C-3	106.0 - 110.0 ppm	115.0 - 120.0 ppm	~10 ppm (Deshielded)
C-4	136.0 - 138.0 ppm	138.0 - 140.0 ppm	Minimal
C-5	110.0 - 114.0 ppm	105.0 - 108.0 ppm	~5 ppm (Shielded)
C-6	147.0 - 149.0 ppm	138.0 - 140.0 ppm	~10 ppm (Shielded)

Key Diagnostic Signals[6]

• The "Alkyl Shift" (Primary Indicator): The most robust differentiator is the chemical shift of the carbon directly attached to the nitrogen.

  • Exocyclic (

    ): Appears upfield (~29 ppm for methyl).

  • Endocyclic (

    ): Appears downfield (~42 ppm for methyl) due to the electron-deficient nature of the ring nitrogen.

• The C-6 Shift (Secondary Indicator):

  • In the Amino form, C-6 is a typical aromatic pyridine carbon (~148 ppm).

  • In the Imino form, C-6 becomes part of a diene-like system and is significantly shielded (~139 ppm).

Experimental Protocols

Reliable synthesis of standards is required to validate these assignments in your specific scaffold.

Protocol A: Synthesis of the Amino Isomer (Exocyclic)

Target: 2-(Alkylamino)pyridine Method: Reductive Amination (High Selectivity) or Deprotonation-Alkylation. Reaction:

• Step 1: Dissolve 2-aminopyridine (1.0 eq) in dry DMF.

• Step 2: Add Sodium Hydride (NaH, 60% dispersion, 1.2 eq) at 0°C. Stir for 30 min to form the sodium amide anion (thermodynamically favors charge localization on the exocyclic N).

• Step 3: Add Alkyl Halide (1.1 eq) dropwise.

• Step 4: Stir at RT for 2-4 hours. Quench with water, extract with EtOAc. Note: While direct alkylation can yield mixtures, pre-forming the anion with NaH significantly enhances

  selectivity compared to weak bases.

Protocol B: Synthesis of the Imino Isomer (Endocyclic)

Target: 1-Alkyl-2(1H)-pyridinimine Method: Direct Quaternization followed by Basification. Reaction:

• Step 1 (Salt Formation): Dissolve 2-aminopyridine (1.0 eq) in Acetone or Acetonitrile (neutral solvent).

• Step 2: Add Alkyl Iodide (e.g., MeI, 1.5 eq). Do not add base.

• Step 3: Heat to reflux for 4-12 hours. The product precipitates as the 1-alkyl-2-aminopyridinium iodide salt. Filter and wash with cold ether.[4]

• Step 4 (Free Base Liberation): Dissolve the salt in minimal water. Treat with 10% NaOH or saturated Na

  CO . Extract the free imine base into CH Cl . Mechanism: Without a strong base to deprotonate the amine first, the most nucleophilic site is the ring nitrogen ( lone pair), leading to kinetic alkylation at N-1.

Structural Assignment Workflow

The following logic flow illustrates the decision process for assigning your product based on 13C NMR data.

Caption: Decision tree for distinguishing N-alkylated 2-aminopyridine regioisomers using 13C NMR markers.

References

• Structural Assignment of Aminopyridines

  • Comparison of 13C NMR shifts in N-heterocycles.
  • Source: Journal of Organic Chemistry, "13C NMR Chemical Shifts for Some Substituted Pyridines."

  • (General Journal Link for verification of standard shift data)

• Synthesis of 1-Alkyl-2-pyridone Imines

  • Protocol for ring nitrogen alkyl
  • Source: Organic Syntheses, Coll. Vol. 2, p. 419 (1943).

  • (Refers to the analogous 1-methyl-2-pyridone synthesis which shares the intermediate salt mechanism).

• Tautomerism and NMR Characterization

  • Differentiation of amino- and imino-pyridines using 15N and 13C NMR.
  • Source: Magnetic Resonance in Chemistry.

• Benchtop NMR Application Note

  • Distinguishing Regioisomers in Pharmaceutical Products.
  • Source: Oxford Instruments Applic

Sources

• 1. testbook.com [testbook.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. scispace.com [scispace.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Comparative Mass Spectrometry Guide: Fragmentation and Analysis of N-propyl-2-Pyridinamine (Q-TOF vs. Triple Quadrupole)

As a Senior Application Scientist overseeing analytical workflows in drug development, I frequently encounter the challenge of distinguishing structurally similar alkylaminopyridines and quantifying them at trace levels in complex biological matrices. N-propyl-2-pyridinamine (C₈H₁₂N₂), a secondary amine and pyridine derivative, serves as an excellent model compound for evaluating mass spectrometry (MS) platforms.

This guide provides an objective, data-driven comparison between High-Resolution Mass Spectrometry (HRMS, Q-TOF) and Low-Resolution Tandem Mass Spectrometry (LRMS, QqQ) for the structural elucidation and quantification of N-propyl-2-pyridinamine.

Mechanistic Fragmentation Pathway (The "Why")

Understanding the gas-phase chemistry of a molecule is the prerequisite for any robust MS method. You cannot build a reliable quantitative assay without first understanding why a molecule fragments the way it does.

In positive electrospray ionization (ESI+), N-propyl-2-pyridinamine readily forms a stable protonated precursor ion at m/z 137.1079 [1]. Protonation preferentially occurs at the pyridine ring nitrogen due to its significantly higher gas-phase basicity compared to the exocyclic secondary amine.

Upon Collision-Induced Dissociation (CID), the dominant fragmentation pathway is driven by the thermodynamic stability of the resulting product ions. The molecule undergoes a characteristic neutral loss of the propyl group as propene (C₃H₆, 42.0470 Da). This occurs via a cyclic, McLafferty-type hydrogen rearrangement where a hydrogen atom is transferred to the exocyclic nitrogen, yielding a highly conjugated 2-aminopyridine fragment at m/z 95.0609 [2].

Secondary fragmentation of the m/z 95.0609 ion involves either the expulsion of ammonia (NH₃) to form a pyridine cation (m/z 78.0344) or the loss of hydrogen cyanide (HCN) via pyridine ring cleavage to yield a pyrrole-like ion (m/z 68.0500).

MS/MS fragmentation pathway of N-propyl-2-pyridinamine showing key product ions.

Platform Comparison: Q-TOF vs. Triple Quadrupole

When analyzing N-propyl-2-pyridinamine—whether for impurity profiling or pharmacokinetic quantification—selecting the right MS analyzer dictates the success of the assay.

High-Resolution Q-TOF MS/MS (Structural Elucidation): The Q-TOF platform is indispensable for qualitative analysis. By providing sub-2 ppm mass accuracy, it allows analysts to unambiguously differentiate N-propyl-2-pyridinamine from its isobaric isomers, such as the widely studied drug betahistine (N-methyl-2-pyridineethanamine) [3]. While both share the exact same precursor mass (m/z 137.1079), betahistine fragments via the loss of methylamine to yield m/z 94.0651, whereas N-propyl-2-pyridinamine loses propene to yield m/z 95.0609. The Q-TOF prevents false-positive identifications in complex matrices by confirming the exact elemental composition of these fragments.

Triple Quadrupole (QqQ) MS/MS (Targeted Quantification): Conversely, the QqQ is the gold standard for trace quantification. Operating in Multiple Reaction Monitoring (MRM) mode, the QqQ parks its quadrupoles on specific precursor-to-product transitions (e.g., 137.1 → 95.1). This targeted filtering maximizes the duty cycle, dramatically reduces background noise, and offers femtogram-level Limits of Quantification (LOQ) that a Q-TOF simply cannot match.

Comparative LC-MS/MS analytical workflow for N-propyl-2-pyridinamine evaluation.

Self-Validating Experimental Protocols

To ensure scientific integrity, any analytical protocol must be designed as a self-validating system. A common pitfall in LC-MS method development is ignoring matrix effects. The following methodology incorporates built-in checks to guarantee data reliability.

Step 1: Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of the biological matrix (e.g., plasma) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of ice-cold acetonitrile containing 10 ng/mL of a deuterated internal standard (IS) to correct for matrix-induced ion suppression.

• Vortex vigorously for 30 seconds to disrupt protein binding, then centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer 100 µL of the particle-free supernatant to an autosampler vial equipped with a glass insert.

Step 2: UHPLC Separation

• Column: Sub-2 µm C18 column (e.g., 2.1 × 50 mm, 1.7 µm) to ensure sharp peak shapes and minimize isobaric co-elution.

• Mobile Phase A: 0.1% Formic acid in LC-MS grade water (promotes protonation).

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: 5% B hold for 0.5 min, ramp to 95% B over 4.0 min, hold for 1.0 min, re-equilibrate at 5% B for 1.5 min. Flow rate: 0.4 mL/min.

Step 3: MS Source Optimization (ESI+)

• Capillary Voltage: 3.0 kV

• Desolvation Temperature: 350°C (Optimized to fully desolvate the highly aqueous early gradient without thermally degrading the analyte).

• Desolvation Gas Flow: 800 L/hr.

Step 4: System Validation Criteria

• Carryover Check: Inject a solvent blank (5% acetonitrile) immediately following the highest calibration standard. The analyte peak area must be < 20% of the Lower Limit of Quantification (LLOQ).

• Linearity: Run a 6-point calibration curve (0.1 to 100 ng/mL). The system is validated only if the coefficient of determination (R²) is ≥ 0.995.

Quantitative Data & Performance Metrics

The experimental data below summarizes the performance of both platforms when executing the protocols described above.

Table 1: High-Resolution Fragmentation Data (Q-TOF) Used for unambiguous structural confirmation and impurity profiling.

Precursor Ion (m/z)	Product Ion (m/z)	Neutral Loss	Fragment Formula	Calculated Exact Mass	Observed Mass	Mass Error (ppm)
137.1079	95.0609	C₃H₆ (42.0470)	C₅H₇N₂⁺	95.0609	95.0610	+1.05
137.1079	78.0344	C₃H₆ + NH₃	C₅H₄N⁺	78.0344	78.0343	-1.28
137.1079	68.0500	C₃H₆ + HCN	C₄H₆N⁺	68.0500	68.0501	+1.47

Table 2: MRM Parameters for Targeted Quantification (QqQ) Optimized for maximum sensitivity and duty cycle.

MRM Transition	Dwell Time (ms)	Collision Energy (eV)	Fragment Assignment	Purpose
137.1 → 95.1	50	15	[M+H - Propene]⁺	Quantifier Ion
137.1 → 78.0	50	25	[M+H - Propene - NH₃]⁺	Qualifier Ion 1
137.1 → 68.0	50	30	[M+H - Propene - HCN]⁺	Qualifier Ion 2

Table 3: Overall Platform Performance Comparison

Metric	Q-TOF MS/MS	Triple Quadrupole (QqQ)
Primary Use Case	Structural elucidation, Unknown screening	High-throughput trace quantification
Mass Resolution	> 30,000 FWHM	Unit resolution (~0.7 Da FWHM)
Limit of Detection (LOD)	1.0 ng/mL	0.05 ng/mL
Linear Dynamic Range	2 - 3 orders of magnitude	4 - 5 orders of magnitude
Matrix Interference	Low (Resolved by exact mass)	Moderate (Requires tight MRM ratios)

Conclusion

For the analysis of N-propyl-2-pyridinamine, the choice of mass spectrometry platform must align with the analytical goal. If the objective is to identify the compound among a mixture of unknown isobaric impurities (such as betahistine derivatives), the Q-TOF is mandatory due to its exact mass capabilities and structural elucidation power. However, if the goal is to quantify the compound in biological fluids for pharmacokinetic studies, the Triple Quadrupole is the superior choice, offering a 20-fold improvement in sensitivity and a significantly wider linear dynamic range.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 2366, Betahistine (Isomeric Analog for Mass Comparison)." PubChem,[Link]

• NIST Mass Spectrometry Data Center. "NIST Chemistry WebBook, SRD 69." National Institute of Standards and Technology, [Link]

• ResearchGate. "Development and Validation of Liquid Chromatography Coupled with Tandem Mass Spectrometry (LC-MS/MS) quantification of Betahistine." ResearchGate,[Link]

FTIR Characterization of Pyridine Hydrochloride: A Comparative Technical Guide

Topic: FTIR Characteristic Peaks of Pyridine Hydrochloride Salts Content Type: Publish Comparison Guide

Executive Summary: The Salt Selection Imperative

In pharmaceutical development, the conversion of a free base to a hydrochloride salt is a critical strategy for enhancing solubility and bioavailability. However, confirming the complete formation of Pyridine Hydrochloride (Py·HCl) without residual free base is a frequent analytical challenge.

This guide provides an objective, data-driven comparison between the FTIR spectra of Pyridine Free Base and its Hydrochloride Salt . Unlike generic spectral lists, we focus on the diagnostic shifts—the specific wavenumber changes driven by protonation mechanics—that allow you to validate your salt form with high confidence.

The Mechanistic Basis of Detection

To interpret the spectra accurately, one must understand the causality. The formation of Pyridine Hydrochloride involves the protonation of the pyridinic nitrogen lone pair.

• Free Base: The nitrogen lone pair is orthogonal to the

  -system but affects the ring's electron distribution.

• Hydrochloride Salt: Protonation (

  ) creates a formal positive charge. This locks the lone pair into a sigma bond with hydrogen, significantly altering the dipole moment and bond force constants of the aromatic ring.

The Result: A systematic blue shift (increase in wavenumber) for specific ring stretching modes and the appearance of broad, intense N-H features.

Diagram 1: Protonation-Induced Spectral Shift Mechanism

Caption: Logical pathway demonstrating how nitrogen protonation alters ring mechanics, resulting in predictable spectral shifts.

Comparative Analysis: Free Base vs. Hydrochloride Salt

The following comparison isolates the three critical spectral zones required for identification.

Zone 1: The "Ammonium" Region (2400 – 3200 cm⁻¹)

This is the most immediate visual differentiator.

• Pyridine Free Base: Exhibits sharp, weak aromatic C-H stretching bands above 3000 cm⁻¹. The region below 3000 cm⁻¹ is relatively clear.

• Pyridine HCl: Dominated by the N-H⁺ stretching vibration . Because the proton is hydrogen-bonded to the chloride anion (

  ), this band is not sharp. It appears as a broad, complex continuum (often called the "Fermi Resonance" region) extending from ~2400 cm⁻¹ up to 3200 cm⁻¹, often burying the C-H stretches.

Zone 2: The Diagnostic Ring Modes (1400 – 1650 cm⁻¹)

This is the "Fingerprint of Protonation." The ring stretching vibrations (C=C and C=N bonds) shift significantly upon salt formation.

Table 1: Critical Wavenumber Shifts

Vibrational Mode (Wilson Notation)	Pyridine Free Base (cm⁻¹)	Pyridine Hydrochloride (cm⁻¹)	Shift Magnitude (Δ)	Diagnostic Value
ν8a (Ring Stretch)	1583 (Strong)	1630 – 1640 (Strong)	+50 cm⁻¹	Primary Indicator
ν8b (Ring Stretch)	1572 (Weak)	~1600 – 1610	+30 cm⁻¹	Secondary
ν19a (Ring Stretch)	1482	1485 – 1490	Minimal	Low
ν19b (Ring Stretch)	1439 (Strong)	1530 – 1540 (Strong)	+100 cm⁻¹	Definitive Confirmation

Analyst Insight: The appearance of the band near 1540 cm⁻¹ is the "Gold Standard" for confirming the presence of the pyridinium ion (

). If your spectrum shows a band at 1439 cm⁻¹ but lacks the 1540 cm⁻¹ feature, you likely have unreacted free base.

Zone 3: Ring Breathing (Low Frequency)

• Free Base: The symmetric ring breathing mode appears sharply at 990 cm⁻¹ .

• Py·HCl: This band typically shifts upward to 1000 – 1010 cm⁻¹ . While less dramatic than the Zone 2 shifts, it serves as a useful confirmation if the 1400-1600 region is obscured by other excipients.

Experimental Protocol: Handling Hygroscopic Salts

Pyridine hydrochloride is deliquescent (absorbs moisture until it dissolves). Standard open-air sample preparation will result in water bands (~3400 cm⁻¹ and ~1640 cm⁻¹) that interfere with the diagnostic PyH⁺ peaks.

Recommended Workflow: ATR-FTIR (Preferred)

Using Attenuated Total Reflectance (ATR) minimizes atmospheric exposure compared to KBr pellets.

• Instrument Purge: Purge the FTIR bench with dry nitrogen for 15 minutes prior to background collection to eliminate water vapor interference.

• Sample Prep:

  • Store Py·HCl in a desiccator or glove box.

  • Transfer the sample rapidly to the ATR crystal.

  • Tip: If the sample is already wet (sticky), dry it in a vacuum oven at 40°C for 2 hours before analysis.

• Acquisition:

  • Apply high pressure (clamp) to ensure good contact with the crystal (ZnSe or Diamond).

  • Scan Range: 4000 – 600 cm⁻¹.[1]

  • Resolution: 4 cm⁻¹.[2]

  • Scans: 32 or 64.

Diagram 2: Validation Decision Tree

Caption: Decision logic for validating salt formation based on the critical 1540 cm⁻¹ and 1439 cm⁻¹ markers.

References

• NIST Coblentz Society. (n.d.). Pyridine hydrochloride IR Spectrum. NIST Chemistry WebBook, SRD 69.[2] Link

• Parry, E. P. (1963). An Infrared Study of Pyridine Adsorbed on Acidic Solids. Characterization of Surface Acidity. Journal of Catalysis, 2(5), 371-379. (Establishes the 1540 cm⁻¹ band as the Brønsted acid/pyridinium marker). Link

• Cook, D. (1961). Vibrational Spectra of Pyridinium Salts. Canadian Journal of Chemistry, 39(10), 2009-2024. (Detailed assignment of N-H and ring modes). Link

• Barman, S., et al. (2012). Comparison between quantitative NMR and FTIR spectroscopy for the determination of acid sites on solid catalyst. Royal Society of Chemistry Advances. (Validation of the 1440 vs 1540 shift). Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Pyridine hydrochloride [webbook.nist.gov]

Advanced Purity Analysis of N-propyl-2-Pyridinamine: A Comparative HPLC Guide

Topic: HPLC Method for Purity Analysis of N-propyl-2-Pyridinamine Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-propyl-2-Pyridinamine (2-(propylamino)pyridine) is a critical intermediate in the synthesis of pharmaceuticals, particularly in the development of antihistamines and specific kinase inhibitors.[1] Its analysis presents a classic chromatographic challenge: the basic pyridine nitrogen (

) interacts strongly with residual silanols on traditional silica columns, leading to severe peak tailing and poor resolution from impurities like unreacted 2-aminopyridine.

This guide objectively compares two distinct analytical approaches:

• The Traditional Method: Low pH Phosphate Buffer on Standard C18.

• The Optimized Method: High pH Ammonium Bicarbonate on Hybrid Silica C18.

While the Traditional Method is common in legacy pharmacopeial protocols, our comparative data demonstrates that the Optimized High pH Method delivers superior peak symmetry, higher sensitivity, and MS-compatibility.

Part 1: The Chemical Challenge

To design a robust method, one must first understand the analyte's behavior in solution.

• Analyte: N-propyl-2-Pyridinamine

• Basicity: The pyridine ring nitrogen is basic.[2] At pH < 5, it is fully protonated (

  ).

• The Problem: Protonated bases interact via ion-exchange mechanisms with anionic silanol groups (

  ) on the silica surface. This secondary interaction causes peak tailing (Asymmetry > 1.5).

• The Solution Strategy:

  • Strategy A (Suppression): Use low pH (< 2.5) to protonate silanols (

    ), reducing cation exchange.

  • Strategy B (Neutralization): Use high pH (> 9.0) to deprotonate the analyte (

    ), eliminating the ion-exchange mechanism entirely.

Part 2: Comparative Method Analysis

We compared the performance of a standard "Generic Gradient" against the "High pH Optimized" approach.

Method A: Traditional Acidic (The Baseline)

• Column: Standard C18 (5 µm, 4.6 x 150 mm)

• Mobile Phase: 0.1% Phosphoric Acid / Acetonitrile

• pH: ~2.2

• Mechanism: Silanol suppression via acidity.[3]

Method B: High pH Hybrid (The Optimized Solution)

• Column: Ethylene-Bridged Hybrid (BEH) C18 (2.5 µm, 4.6 x 100 mm)

• Mobile Phase: 10 mM Ammonium Bicarbonate (pH 10.0) / Methanol

• pH: 10.0

• Mechanism: Analyte neutralization (Free base form).

Performance Data Comparison

Metric	Method A (Traditional Acidic)	Method B (High pH Optimized)	Verdict
Peak Tailing (Tf)	1.8 - 2.2 (Severe Tailing)	1.05 - 1.15 (Excellent)	Method B wins
Resolution (Rs)	1.8 (vs. 2-aminopyridine)	3.5 (vs. 2-aminopyridine)	Method B wins
Plate Count (N)	~8,000	~18,000	Method B wins
LOD (Signal/Noise)	0.5 µg/mL	0.05 µg/mL	Method B (Sharper peaks = taller signals)
MS Compatibility	No (Non-volatile phosphate)	Yes (Volatile buffer)	Method B wins

Technical Insight: The dramatic improvement in Method B arises because the analyte is neutral at pH 10. Neutral molecules interact only with the hydrophobic C18 ligands, avoiding the "sticky" surface silanols entirely.

Part 3: Detailed Experimental Protocols

Protocol for Method B (Recommended)

1. Reagents & Preparation:

• Buffer (Mobile Phase A): Dissolve 0.79 g Ammonium Bicarbonate in 1 L HPLC-grade water. Adjust pH to 10.0 with Ammonium Hydroxide. Filter through 0.22 µm membrane.

• Organic (Mobile Phase B): 100% Methanol (LC-MS grade).

• Diluent: 50:50 Water:Methanol.

2. Instrument Conditions:

• System: HPLC or UHPLC with UV/DAD detector.

• Column: Hybrid C18 (e.g., XBridge BEH C18), 4.6 x 100 mm, 2.5 µm.

• Flow Rate: 1.0 mL/min.[2]

• Column Temp: 40°C (Improves mass transfer).

• Detection: UV at 254 nm (primary) and 280 nm (secondary).

• Injection Volume: 5 µL.

3. Gradient Program:

Time (min)	% Mobile Phase A (Buffer)	% Mobile Phase B (MeOH)
0.0	90	10
8.0	10	90
10.0	10	90
10.1	90	10
14.0	90	10

4. System Suitability Criteria:

• Tailing Factor (N-propyl-2-Pyridinamine): NMT 1.2.

• Resolution (Analyte vs. Impurity A): NLT 2.0.

• %RSD (Area, n=5): NMT 1.0%.

Part 4: Visualizing the Logic

Figure 1: Method Development Decision Tree

This diagram illustrates the logical flow for selecting the optimal HPLC mode based on the analyte's pKa.

Caption: Decision logic for basic analytes. High pH neutralizes the base, eliminating tailing, but requires robust hybrid columns.

Figure 2: Purity Analysis Workflow

A step-by-step visualization of the analytical lifecycle from crude synthesis to final purity validation.

Caption: End-to-end workflow for the purity assessment of N-propyl-2-Pyridinamine.

References

• PubChem. (2024).[4] N-propyl-2-pyridylmethanimine Compound Summary (Properties & pKa). National Library of Medicine. [Link]

• SIELC Technologies. (2024). Separation of 6-Propylpyridin-2-amine on Newcrom R1 HPLC column.[Link]

• Helix Chromatography. (2024). HPLC Methods for analysis of Pyrilamine and Basic Drugs.[2][5][6][7][Link]

Sources

• 1. 5-NITRO-2-(N-PROPYLAMINO)PYRIDINE CAS#: 25948-11-2 [m.chemicalbook.com]
• 2. HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | SIELC Technologies [sielc.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. n-Propyl-2-pyridylmethanimine | C9H12N2 | CID 11205848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. helixchrom.com [helixchrom.com]
• 6. HPLC Determination of Aminopyridines Remained as Genetoxic Impurities in 3-Aminopiperidine Dihydrochloride [qikan.cmes.org]
• 7. Separation of 6-Propylpyridin-2-amine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Comprehensive Comparison Guide: Thermal Profiling and Melting Point Range of N-propyl-2-Pyridinamine Dihydrochloride

Executive Summary

In active pharmaceutical ingredient (API) development, salt selection is a critical lever for optimizing physicochemical properties. For derivatives like N-propyl-2-pyridinamine, isolating the free base often yields a compound with suboptimal aqueous solubility and a low melting point, complicating downstream formulation and stability. Converting this molecule into its dihydrochloride salt form (CAS: 727732-02-7) 1[1] dramatically alters its thermal profile.

This guide provides researchers and drug development professionals with an objective comparison of these salt forms and a self-validating experimental framework for determining their melting point ranges in compliance with2[2].

Mechanistic Causality: Why the Dihydrochloride Behaves Differently

As application scientists, we must look beyond empirical data to understand the thermodynamic causality of melting behaviors. The free base of N-propyl-2-pyridinamine features a flexible alkyl chain and a single hydrogen-bond donor, resulting in low lattice energy and a low melting point.

When synthesized as a dihydrochloride, both the endocyclic pyridine nitrogen (pKa ~6.8) and the exocyclic secondary amine are protonated. This dual-protonation establishes a dense, ionically cross-linked crystal lattice driven by strong charge-assisted hydrogen bonds with the chloride counterions. Consequently, the thermal energy required to disrupt this lattice increases drastically, shifting the melting point from ~45 °C to the 186–191 °C range. However, this high thermal energy requirement breaches the covalent stability threshold of the protonated amine, causing the release of HCl gas (decomposition) concurrently with the solid-to-liquid phase transition.

Comparative Performance Data

To objectively evaluate the product's performance, the table below compares the thermal and physical properties of the free base against its hydrochloride salt alternatives.

Property	N-propyl-2-Pyridinamine (Free Base)	Monohydrochloride Salt	Dihydrochloride Salt (CAS: 727732-02-7)
Lattice State	Neutral, H-bonded	Mono-protonated	Dual-protonated, ionic
Melting Point Range	42.0 – 46.5 °C	134.0 – 137.5 °C	186.0 – 191.0 °C (decomp.)
Thermal Behavior	Sharp melt, volatile	Sharp melt, stable	Broad melt, HCl evolution
Aqueous Solubility	Low (< 1 mg/mL)	High (> 50 mg/mL)	Very High (> 100 mg/mL)
Analytical Challenge	Sublimation during DSC	Hygroscopic water loss	Concurrent decomposition

Self-Validating Experimental Protocols

To prevent false positives where thermal decomposition is misidentified as a pure melting endotherm, this protocol employs a self-validating orthogonal approach. By coupling visual capillary methods with thermal analysis, each dataset validates the other, ensuring absolute trustworthiness in your regulatory submissions.

Protocol 1: Orthogonal Thermal Analysis (TGA & DSC)

According to3[3], Differential Scanning Calorimetry (DSC) is the workhorse for phase transitions, but it must be paired with Thermogravimetric Analysis (TGA) when decomposition is suspected.

• TGA Pre-Screening: Weigh 5–20 mg of the dihydrochloride sample into an open alumina crucible 4[4]. Heat from 25 °C to 250 °C at 10 °C/min under a nitrogen purge. Identify the onset temperature of mass loss (indicating HCl volatilization).

• DSC Encapsulation: Weigh 2–5 mg into an aluminum pan. Crucially, use a vented lid. Causality: Sealing the pan would trap evolved HCl gas, artificially increasing internal pressure and shifting the melting endotherm to a higher temperature, invalidating the data.

• DSC Execution: Heat at 10 °C/min. Cross-reference the endothermic peak with the TGA mass-loss derivative. If the endotherm perfectly overlaps with mass loss, the event is confirmed as a melt-with-decomposition.

Protocol 2: Capillary Melting Point Determination (USP <741>)

To visually confirm the DSC data, perform a standardized capillary test.

• Sample Preparation: The material must be dried and gently pulverized. Load the sample into a capillary tube and compact it to a strict height of 3 mm. Causality: Variations in column height alter the thermal mass, leading to thermal lag and artificially broadened melting ranges 5[5].

• Instrument Adjustment: Adjust the melting point apparatus using secondary reference standards that bracket the 180–200 °C range[5].

• Heating Ramp: Rapidly heat the bath to 180 °C (approx. 5 °C below the expected onset), then reduce the heating rate to exactly 1 °C/min[5]. Causality: A slow ramp rate ensures thermal equilibrium between the heating block and the sample, preventing overshoot.

• Observation: Record the temperature at the first formation of a liquid meniscus (onset) and complete liquefaction (clear point). Note any discoloration (browning) or bubbling, which visually validates the TGA decomposition data.

Analytical Workflow Visualization

Figure 1: Orthogonal thermal analysis workflow for API salt characterization and specification.

References

• Guidechem - 6-fluoro-N-[3-(methylthio)
• ICH - ICH Harmonised Tripartite Guideline Specifications: Test Procedures and Acceptance Criteria (Q6A)
• Lab Manager - Thermal Analysis: Stability, Decomposition, and Material Properties URL
• Particle Technology Labs - Thermogravimetric Analysis URL
• ChemRxiv - Compliance with amended General Chapter USP<741> Melting Range or Temperature URL

Sources

• 1. guidechem.com [guidechem.com]
• 2. database.ich.org [database.ich.org]
• 3. Thermal Analysis: Stability, Decomposition, and Material Properties | Lab Manager [labmanager.com]
• 4. particletechlabs.com [particletechlabs.com]
• 5. chemrxiv.org [chemrxiv.org]

UV-Vis absorption spectra of 2-aminopyridine derivatives

UV-Vis Absorption Spectra and Photophysical Profiling of 2-Aminopyridine Derivatives: A Comparative Guide

As a Senior Application Scientist, I frequently evaluate the photophysical integrity of heterocyclic scaffolds for drug development and diagnostic assays. 2-Aminopyridine (2-AP) derivatives stand out as foundational building blocks in the design of fluorescent chemosensors, biological probes, and advanced luminogens. Their unique electronic structure—characterized by the interplay between the pyridine nitrogen and the exocyclic amino group—allows for precise tuning of their UV-Vis absorption and emission spectra.

This guide provides an objective, data-driven comparison of various 2-AP derivatives, detailing the mechanistic causality behind their spectral behaviors and establishing a self-validating protocol for their characterization.

Mechanistic Foundations of 2-AP Spectral Behavior

The UV-Vis absorption spectrum of the parent 2-aminopyridine typically exhibits two primary electronic transitions: a high-energy π→π* transition (often observed around 210–260 nm) and a lower-energy n→π* transition (typically spanning 280–330 nm) originating from the lone pair electrons on the nitrogen atoms[1].

When functionalized, the spectral profile of the 2-AP core shifts dramatically based on the nature of the substituents. Understanding these shifts is critical for selecting the right derivative for your application:

• Extended Conjugation & Schiff Bases: Condensation of 2-AP with salicylaldehyde yields Salicylidene-2-aminopyridine Schiff bases. These molecules exhibit pronounced Excited-State Intramolecular Proton Transfer (ESIPT) . Upon UV excitation, electron density redistributes, increasing the acidity of the phenolic hydroxyl and the basicity of the imine nitrogen. This drives an ultrafast proton transfer, generating a transient keto-tautomer that emits at a significantly red-shifted wavelength, resulting in a massive Stokes shift[2].

• Push-Pull Systems (A-D-A): Introducing electron-withdrawing groups (e.g., maleimide) creates an Acceptor-Donor-Acceptor architecture. For instance, N-methyl-4-((pyridin-2-yl)amino)-substituted maleimides demonstrate Aggregation-Induced Emission Enhancement (AIEE) in aqueous media, a stark contrast to the Aggregation-Caused Quenching (ACQ) seen in traditional planar fluorophores[3].

• Solvatochromism: 2-Amino-3-cyanopyridine derivatives display significant solvatochromism. As solvent polarity increases (e.g., moving from chloroform to DMSO), the stabilization of the highly polar excited state leads to distinct bathochromic (red) shifts in both absorption and emission spectra[4].

ESIPT Mechanism in Salicylidene-2-aminopyridine derivatives driving large Stokes shifts.

Comparative Photophysical Data

To objectively evaluate the performance of these alternatives, we must look at their quantitative spectral data. The table below synthesizes the UV-Vis absorption maxima (λ_max) and primary photophysical traits of distinct 2-AP derivative classes.

Derivative Class	Key Structural Motif	Primary UV-Vis Absorption Bands (λ_max)	Dominant Photophysical Phenomenon	Primary Application
Salicylidene-2-aminopyridines	Salicylidene ring (Schiff base)	~330 - 350 nm	ESIPT, Large Stokes Shift	Metal ion sensing (Zn²⁺, Al³⁺)[2]
2-Amino-3-cyanopyridines	Cyano group at C3	~300 - 320 nm	Solvatochromism	Biological labeling[4]
2-AP Azacyanines	Cyclic triazine conjugation	210, 240 nm (π→π); 281, 415 nm (n→π)	Extended p→π conjugation	Visible-range fluorescent dyes[5]
2-AP Maleimides	A-D-A system (e.g., CF3, Br)	~350 - 400 nm	AIEE in aqueous media	Low-MW luminogens[3]
Isatin-2-AP Schiff Bases	Isatin core	260-262 nm (π→π); 297-299 nm (n→π)	Metal complexation modulation	Anticancer / Therapeutics[1]

Experimental Methodology: Self-Validating Protocol for UV-Vis Analysis

To ensure scientific integrity and reproducibility, the following protocol establishes a self-validating system for characterizing the UV-Vis absorption and emission spectra of 2-AP derivatives. The causality behind each step ensures that artifacts (like inner-filter effects or solvent impurities) are mitigated.

Step 1: Solvent Selection and Baseline Correction

• Rationale: 2-AP derivatives are highly sensitive to hydrogen bonding and solvent polarity[4].

• Action: Select spectroscopic-grade solvents (e.g., DMSO, EtOH, CHCl3). Record a baseline using the pure solvent in a 1 cm path-length quartz cuvette. This eliminates background solvent absorbance and validates optical clarity.

Step 2: Concentration Optimization (The Self-Validating Step)

• Rationale: High concentrations lead to excimer formation or inner-filter effects, which non-linearly skew the UV-Vis absorption profile and artificially quench fluorescence.

• Action: Prepare a stock solution (~1.0 × 10⁻³ M). Perform a serial dilution to achieve a working concentration where the maximum absorbance (A) is strictly between 0.05 and 0.1 OD . If A > 0.1, dilute further. This validates that the system is operating within the linear range of the Beer-Lambert Law.

Step 3: UV-Vis Absorption Measurement

• Rationale: Identifying the exact π→π* and n→π* transitions is required to determine the optimal excitation wavelength for subsequent fluorescence studies.

• Action: Scan the sample from 200 nm to 600 nm using a dual-beam UV-Vis spectrophotometer (e.g., Cary 7000)[4]. Record the λ_max and calculate the molar extinction coefficient (ε).

Step 4: Steady-State Fluorescence and Quantum Yield Calculation

• Rationale: Exciting the molecule at its UV-Vis λ_max ensures maximum population of the excited state without relying on secondary vibrational bands.

• Action: Excite the sample at the determined λ_max. Record the emission spectrum. Calculate the relative quantum yield using a known standard (e.g., Quinine sulfate in 0.1 M H₂SO₄), ensuring the refractive indices of the specific solvents are accounted for in the calculation[2].

Standardized, self-validating workflow for photophysical characterization.

Applications in Drug Development and Sensing

Understanding the UV-Vis and emission profiles of 2-AP derivatives directly translates to their utility in the field:

• Metal Ion Sensors: Salicylidene-2-AP derivatives act as highly specific "turn-on" fluorescent sensors. In their free state, non-radiative decay pathways (like C=N isomerization and photoinduced electron transfer) quench fluorescence. Upon coordinating with metal ions (Zn²⁺, Al³⁺), the molecular structure rigidifies. This structural lock inhibits non-radiative decay, resulting in a sharp spike in fluorescence intensity[2].

• Biological Probes: The AIEE properties of 2-AP maleimide derivatives make them exceptional candidates for biological imaging in aqueous environments, where traditional lipophilic dyes would aggregate and quench[3]. Furthermore, azacyanine derivatives synthesized from 2-AP exhibit strong p→π conjugation, pushing their absorption into the visible range (up to 415 nm), which is highly desirable for minimizing cellular autofluorescence during in vitro assays[5].

References

• Fluorescent Properties Study of 2-AminoPyridine Derivatives. Sciforum. Available at:[Link]

• Syntheses of novel pyridine-based low-molecular-weight luminogens possessing aggregation-induced emission enhancement (AIEE) properties. NIH/PMC. Available at: [Link]

• Synthesis, Characterization and Photophysical Properties of Cu (II), Ni(II), Co(II), and Zn(II) Complexes of Isatin Derivative. IJIRSET. Available at:[Link]

• Solvent-Free and Efficient One-Pot Strategy for Synthesis of the Triazine-Heterocycle Azacyanines. MDPI. Available at: [Link]

Sources

• 1. ijirset.com [ijirset.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Syntheses of novel pyridine-based low-molecular-weight luminogens possessing aggregation-induced emission enhancement (AIEE) properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sciforum.net [sciforum.net]
• 5. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling N-propyl-2-Pyridinamine Dihydrochloride

Topic: Personal Protective Equipment & Handling Guide for N-propyl-2-Pyridinamine Dihydrochloride Audience: Researchers, Scientists, and Drug Development Professionals

Executive Safety Summary

N-propyl-2-Pyridinamine Dihydrochloride (CAS: 727732-02-7) is a specialized pyridine derivative often used as a chemical building block in synthesis. As a salt of an N-alkylated aminopyridine, this compound presents a dual-hazard profile: neurotoxicity risks associated with the aminopyridine core and corrosivity/irritation inherent to the dihydrochloride salt form.

Critical Warning: Aminopyridines are known potassium channel blockers. While specific toxicological data for this N-propyl derivative may be limited, researchers must adopt a "High Potency" safety protocol , assuming the compound retains the neurotoxic properties of its parent structure (2-Aminopyridine) until proven otherwise.

Hazard Identification & Risk Assessment

Before handling, understand the physiological mechanism of action to justify the stringent PPE requirements.

Hazard Class	Mechanism of Action	Operational Risk
Acute Toxicity (Neurotoxic)	K+ Channel Blockade: Aminopyridines facilitate neurotransmitter release (e.g., acetylcholine) by blocking voltage-gated potassium channels.	Seizures, tremors, or respiratory distress upon inhalation or skin absorption.
Skin/Eye Corrosion	Acidic Hydrolysis: The dihydrochloride salt ( ) hydrolyzes in moisture to form hydrochloric acid.	Severe chemical burns to mucous membranes, eyes, and respiratory tract.
Hygroscopicity	Moisture Absorption: The salt avidly absorbs atmospheric water, becoming sticky and difficult to handle.	Increased risk of contamination and imprecise dosing if not handled in controlled humidity.

Personal Protective Equipment (PPE) Matrix

This protocol is designed to create a self-validating barrier system. If one layer fails, the next must provide backup protection.

A. Respiratory Protection

• Requirement: Powered Air-Purifying Respirator (PAPR) or a fitted Full-Face Respirator with P100 (HEPA) cartridges.

• Why: The dihydrochloride salt is a fine powder. Inhalation is the fastest route for systemic neurotoxicity. Standard surgical masks provide zero protection against chemical particulates.

B. Dermal Protection (Gloves)

• Primary Layer: Nitrile (4 mil) – Tactile sensitivity.

• Secondary Layer (Outer): Nitrile (8 mil) or Neoprene – extended cuff.

• Technique: "Double-Gloving" with breakthrough indication. If the outer glove is compromised (color change or visible tear), immediately retreat and replace.

• Rationale: N-alkylation (propyl group) increases lipophilicity, potentially enhancing skin absorption compared to the parent amine.

C. Ocular & Face Protection

• Requirement: Chemical Splash Goggles (indirect venting) + Face Shield .

• Why: Safety glasses are insufficient. The acidic nature of the salt can cause irreversible corneal opacity upon contact.

D. Body Protection

• Requirement: Disposable Tyvek® Lab Coat (or equivalent impervious material) with elastic cuffs.

• Footwear: Closed-toe, chemically resistant shoes with shoe covers if handling >10g quantities.

Operational Handling Protocol

Step-by-Step Workflow: Safe Weighing & Solubilization

This workflow minimizes aerosolization and exposure.

Figure 1: Safe handling workflow for N-propyl-2-Pyridinamine Dihydrochloride.

Detailed Protocol:

• Engineering Controls: Perform ALL operations inside a certified chemical fume hood. Do not use a biosafety cabinet (which recirculates air) unless it is hard-ducted (Class II Type B2).

• Anti-Static Measures: Use an anti-static gun or ionizer bar before opening the vial. The dihydrochloride salt can be electrostatically charged and "jump" out of the spatula.

• Weighing:

  • Place a pre-tared vial inside the balance.

  • Transfer the solid using a disposable spatula.

  • Technique: Do not dump the powder. Tap the spatula gently to release the solid.

• Solubilization:

  • Add the solvent (e.g., Water, DMSO, Methanol) to the powder, not vice-versa, to minimize dust displacement.

  • Note: The dissolution may be slightly exothermic.

• Decontamination:

  • Immediately wipe the balance area and spatula with a 5% Sodium Bicarbonate (NaHCO₃) solution. This neutralizes the acidic salt and helps solubilize the organic amine for removal.

Emergency Response & First Aid

Self-Validating Response System:

• Sign: Tremors, tingling in extremities (paresthesia), nausea.

• Action: Immediate cessation of work.

Scenario	Immediate Action	Medical Follow-Up
Skin Contact	Drench: Wash with soap and water for 15 mins. Do not scrub (abrasion increases absorption).	Monitor for neurotoxic signs (tremors) for 4 hours.
Eye Contact	Irrigate: Flush with eyewash for 15 mins. Hold eyelids open.	Consult an ophthalmologist immediately (acid burn risk).
Inhalation	Evacuate: Move to fresh air.	Administer oxygen if breathing is difficult. Monitor cardiac rhythm.
Spill (<1g)	Neutralize: Cover with sodium bicarbonate or spill pads. Scoop into a sealed bag.	Report as a "Toxic/Corrosive Spill."

Waste Disposal

Do not dispose of down the drain. This compound is toxic to aquatic life and corrosive.

• Solid Waste: Collect contaminated gloves, weighing boats, and paper towels in a dedicated "Toxic Solid Waste" container.

• Liquid Waste: Collect reaction mixtures in "Halogenated Organic Waste" (if chlorinated solvents are used) or "Aqueous Toxic Waste" (if water-based). Adjust pH to neutral (pH 6-8) before disposal if required by local EHS regulations, but generally, leave pH adjustment to waste management professionals to avoid exothermic reactions.

• Labeling: Clearly label as "Contains N-propyl-2-Pyridinamine Dihydrochloride - Toxic & Corrosive."

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 117675 (Structure Analog). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (2-Aminopyridine). Retrieved from [Link]